Tert-butyl 2-acetylpiperidine-1-carboxylate

• CAS: 201991-24-4

Core Science & Biosynthesis

An In-depth Technical Guide to N-Boc-4-Acetylpiperidine: A Keystone Building Block in Modern Drug Discovery

Abstract

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of clinically approved pharmaceuticals due to its ability to confer favorable pharmacokinetic properties.[1] Protecting this core with a tert-butyloxycarbonyl (Boc) group and introducing a reactive acetyl moiety creates a uniquely versatile building block for synthetic and medicinal chemists. This guide provides an in-depth technical overview of tert-butyl 4-acetylpiperidine-1-carboxylate (CAS No. 206989-61-9), a key intermediate in the synthesis of complex bioactive molecules. We will explore its fundamental properties, detail a robust and validated synthetic protocol, discuss its critical applications in drug development, and provide essential safety and handling information for laboratory use. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic tool.

Introduction and Strategic Importance

tert-Butyl 4-acetylpiperidine-1-carboxylate, commonly referred to as N-Boc-4-acetylpiperidine, is an organic compound featuring a piperidine core functionalized with an N-Boc protecting group and a C4-acetyl substituent.[2][3] The strategic importance of this molecule lies in the orthogonal nature of its functional groups:

• The N-Boc Group: This acid-labile protecting group provides stability during various synthetic transformations while allowing for facile deprotection under specific, non-harsh conditions. This enables controlled, stepwise elaboration of the piperidine nitrogen.

• The Piperidine Scaffold: This saturated heterocycle is a cornerstone of drug design. Its three-dimensional structure can effectively explore chemical space, and its basic nitrogen (after deprotection) can be crucial for target binding or for modulating physicochemical properties like solubility.[1]

• The C4-Acetyl Group: This ketone functionality serves as a versatile chemical handle. It can undergo a wide range of reactions, including nucleophilic additions, reductions to form secondary alcohols, and condensations, making it an ideal anchor point for building molecular complexity.[2]

This combination makes N-Boc-4-acetylpiperidine a valuable starting material for creating libraries of compounds for high-throughput screening and a critical intermediate in the multi-step synthesis of advanced therapeutic agents, particularly those targeting neurological disorders.[2]

Physicochemical Properties and Specifications

A comprehensive understanding of a reagent's physical and chemical properties is paramount for its effective use in synthesis. The key data for tert-butyl 4-acetylpiperidine-1-carboxylate are summarized below.

Property	Value	Source(s)
CAS Number	206989-61-9	[2][3][4][5][6][7][8][9]
Molecular Formula	C₁₂H₂₁NO₃	[2][3][10]
Molecular Weight	227.30 g/mol	[2][10]
Appearance	Light yellow oil or colorless to brown solid/liquid	[2][5][7][8]
Boiling Point	312.365 °C at 760 mmHg	[5][7][8]
Density	1.053 g/cm³	[5][8]
Flash Point	142.714 °C	[5][7][8]
Refractive Index	1.474	[5][8]
Purity	≥97% to ≥99.0% (Varies by supplier)	[2][5]
SMILES	CC(=O)C1CCN(CC1)C(=O)OC(C)(C)C	[10]
InChI Key	HNVBBNZWMSTMAZ-UHFFFAOYSA-N	[4][6]

Synthesis and Mechanistic Insights

A common and efficient method for preparing N-Boc-4-acetylpiperidine is through the reaction of a Weinreb amide precursor with an organometallic reagent. This approach offers high yield and avoids a common pitfall of organometallic chemistry.[9]

The Weinreb–Nahm Ketone Synthesis

The Weinreb–Nahm ketone synthesis is a superior method for creating ketones from esters or other carboxylic acid derivatives. Its key advantage is the use of an N-methoxy-N-methylamide (Weinreb amide). When a strong nucleophile like a Grignard reagent (R-MgBr) is added, it forms a stable, chelated tetrahedral intermediate. This intermediate is stable at low temperatures and does not collapse to the ketone until acidic workup. This prevents the common problem of over-addition, where the newly formed ketone reacts with a second equivalent of the Grignard reagent to form a tertiary alcohol.[11]

Synthetic Workflow Diagram

The following diagram illustrates the synthetic pathway from the Weinreb amide precursor to the final product.

Caption: Synthetic workflow for N-Boc-4-acetylpiperidine via Weinreb amide.

Detailed Experimental Protocol

This protocol is adapted from established synthetic procedures and provides a self-validating system through defined steps and expected outcomes.[9]

Protocol 1: Synthesis of tert-Butyl 4-acetylpiperidine-1-carboxylate

Objective: To synthesize the title compound from its Weinreb amide precursor with a high yield.

Materials:

• tert-Butyl-4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (1.0 eq)

• Methylmagnesium bromide (3.0 M solution in THF, 1.3 eq)

• Anhydrous Tetrahydrofuran (THF)

• 2 N Hydrochloric acid (HCl)

• 6 N Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Eluent: Dichloromethane/Methanol mixture (e.g., 10:1)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve tert-butyl-4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (1.0 eq) in anhydrous THF.

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Slowly add methylmagnesium bromide (1.3 eq) to the solution via syringe, ensuring the internal temperature remains below -70 °C.

• Warming: After the addition is complete, remove the cooling bath and allow the reaction to warm to 0 °C in an ice bath. Stir for 1 hour at this temperature.

• Reaction Quench: Carefully quench the reaction by adding 2 N HCl aqueous solution until the mixture is acidic. This step hydrolyzes the intermediate and dissolves magnesium salts.

• Basification & Extraction: Adjust the pH of the aqueous layer to ~10 with 6 N NaOH. Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solution under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by silica gel column chromatography. Elute with an appropriate solvent system (e.g., dichloromethane/methanol = 10/1) to isolate the pure product.[9]

Validation:

• Expected Yield: ~94%[9]

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS. BLD Pharmatech, a supplier, notes the availability of such analytical data.[12]

Applications in Drug Discovery and Development

N-Boc-4-acetylpiperidine is not an active pharmaceutical ingredient itself but rather a crucial intermediate. Its utility spans several therapeutic areas.

• Neurological Disorders: The piperidine scaffold is prevalent in CNS-active drugs. This building block is particularly useful in developing novel agents that can effectively cross the blood-brain barrier.[2]

• Analgesics and Anti-inflammatory Agents: The structure serves as a valuable starting point in the design of new pain-relief and anti-inflammatory medications.[2]

• Oncology: The benzoylpiperidine fragment, which can be synthesized from this intermediate, is a key component in the development of Tankyrase (TNKS) inhibitors. TNKS are enzymes involved in the Wnt signaling pathway, which is often dysregulated in cancer.[11]

• Enzyme Inhibition Studies: The compound can be used to synthesize targeted molecules for studying enzyme inhibition, providing insights into metabolic pathways and identifying potential new therapeutic targets.[2]

Logical Flow: From Building Block to Drug Candidate

The logical progression for using this compound in a drug discovery campaign is outlined below.

Caption: Drug discovery workflow using N-Boc-4-acetylpiperidine.

Safety, Handling, and Storage

Proper handling of all laboratory chemicals is essential. N-Boc-4-acetylpiperidine has associated hazards that must be managed with appropriate safety protocols.

Hazard Information	Details	Source(s)
Signal Word	Warning or Danger
Pictograms	GHS07 (Exclamation Mark), GHS06 (Skull and Crossbones)
Hazard Statements	H301: Toxic if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[13]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/sprayP301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctorP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Storage	Keep in a dark place, sealed in dry, room temperature conditions.

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses or goggles, and a lab coat when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

tert-Butyl 4-acetylpiperidine-1-carboxylate (CAS 206989-61-9) stands out as a high-value, versatile intermediate for the synthesis of complex molecules in the pharmaceutical and chemical industries. Its unique combination of a stable protecting group, a privileged medicinal scaffold, and a reactive chemical handle provides researchers with a powerful tool for innovation. By understanding its properties, synthesis, and applications, drug development professionals can effectively integrate this building block into their discovery pipelines, accelerating the journey toward novel and effective therapeutics.

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A Technical Guide to tert-Butyl 4-Acetylpiperidine-1-carboxylate: Properties, Synthesis, and Applications in Medicinal Chemistry

Executive Summary

The piperidine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast number of approved pharmaceutical agents.[1] Its prevalence is due to its ability to confer favorable physicochemical and pharmacokinetic properties, such as enhanced solubility and metabolic stability.[1] Protecting and functionalizing this core structure is a critical task in drug synthesis. This guide provides an in-depth technical overview of tert-butyl 4-acetylpiperidine-1-carboxylate (also known as N-Boc-4-acetylpiperidine), a key building block for elaborating the piperidine core.

While the 2-acetyl isomer exists, the 4-acetyl isomer is of greater commercial and synthetic importance, and will therefore be the focus of this whitepaper. We will detail its physicochemical properties, provide a validated synthesis protocol with mechanistic insights, discuss its characterization, and explore its applications as a versatile intermediate in the development of complex, biologically active molecules.[2]

Physicochemical and Structural Properties

tert-Butyl 4-acetylpiperidine-1-carboxylate is a derivative of piperidine where the ring nitrogen is protected by a tert-butyloxycarbonyl (Boc) group and a C4-position is functionalized with an acetyl group. The Boc group is a crucial feature, rendering the nitrogen nucleophilicity inert to many reaction conditions while being easily removable under acidic conditions, allowing for controlled, regioselective synthesis. The acetyl group provides a reactive ketone handle for a wide range of subsequent chemical transformations.

Table 1: Core Properties of tert-Butyl 4-acetylpiperidine-1-carboxylate

Property	Value	Source(s)
Molecular Weight	227.30 g/mol	[3]
Molecular Formula	C₁₂H₂₁NO₃	[3]
CAS Number	206989-61-9	[3][4]
Appearance	Colorless to light yellow oil or solid	[5]
Density	1.053 g/cm³	[3]
Boiling Point	312.365 °C at 760 mmHg	[3]
Flash Point	142.714 °C	[3]
IUPAC Name	tert-butyl 4-acetylpiperidine-1-carboxylate	[4]
Common Synonyms	N-Boc-4-acetylpiperidine, 1-Boc-4-acetylpiperidine	[3][4]

Synthesis Protocol and Mechanistic Insights

The synthesis of tert-butyl 4-acetylpiperidine-1-carboxylate is reliably achieved through the reaction of a Weinreb amide precursor with a Grignard reagent. This method is favored for its high yield and prevention of over-addition, a common issue when reacting Grignard reagents with esters or acid chlorides.[2][6]

Recommended Synthesis Protocol

This two-step protocol begins with the formation of the Weinreb amide from N-Boc-isonipecotic acid, followed by a Grignard reaction. A related direct Grignard reaction on a different ester precursor is also well-documented.[5]

Step 1: Synthesis of tert-butyl 4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (Weinreb Amide)

• In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1-Boc-piperidine-4-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Add N,O-Dimethylhydroxylamine hydrochloride (1.1 eq) and a coupling agent such as EDC (1.2 eq) along with HOBt (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIEA) (2.5 eq), to the stirring mixture.[2]

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor reaction completion via TLC or LC-MS.

• Upon completion, perform an aqueous workup and extract the product with an organic solvent. Purify via silica gel column chromatography to yield the Weinreb amide.

Step 2: Grignard Reaction to Yield tert-butyl 4-acetylpiperidine-1-carboxylate [5]

• Dissolve the purified Weinreb amide (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add methylmagnesium bromide (MeMgBr) (1.2-1.5 eq, typically 3.0 M in ether) dropwise via syringe, maintaining the internal temperature below -70 °C.

• After the addition is complete, allow the solution to stir at 0 °C for 1 hour.[5]

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) or a dilute acid like 2N HCl.[5]

• Adjust the pH to ~10 with a base (e.g., 6N NaOH) and extract the product with dichloromethane or ethyl acetate.[5]

• Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[5]

• Purify the resulting residue by silica gel column chromatography to obtain the final product as a light-yellow oil.[5]

Causality and Experimental Rationale

• Choice of Precursor: The Weinreb amide is superior to an ester or acid chloride for this transformation because the intermediate formed upon Grignard addition is a stable, chelated species. This intermediate resists further nucleophilic attack, preventing the double addition that would otherwise lead to a tertiary alcohol.[6][7]

• Solvent and Temperature: Anhydrous THF is the solvent of choice as it is aprotic and effectively solvates the Grignard reagent, stabilizing it.[7] The initial reaction at -78 °C is critical to control the reactivity of the highly nucleophilic Grignard reagent, minimizing side reactions. Warming to 0 °C ensures the reaction proceeds to completion.[5]

• Workup Procedure: The acidic quench protonates the intermediate alkoxide and destroys any unreacted Grignard reagent. Subsequent basification ensures the final product is in its neutral form for efficient extraction into an organic solvent.[5]

Synthesis Workflow Diagram

Caption: A two-step synthesis of the target compound via a Weinreb amide intermediate.

Spectroscopic Characterization (Self-Validation)

To confirm the identity and purity of the synthesized product, standard spectroscopic methods are employed. The data should be consistent with the expected structure.

• ¹H NMR: The proton NMR spectrum is the primary tool for structural confirmation. Expected signals include a singlet around 1.45 ppm for the nine protons of the tert-butyl (Boc) group, a singlet at approximately 2.15 ppm for the three protons of the acetyl (CH₃) group, and a series of multiplets between 1.5-4.2 ppm corresponding to the protons on the piperidine ring.[8]

• ¹³C NMR: The carbon NMR will show characteristic peaks for the carbonyl carbons of the Boc group (~154 ppm) and the acetyl group (~209 ppm), as well as signals for the quaternary carbon and methyls of the Boc group and the carbons of the piperidine ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) should show a peak corresponding to the molecular ion plus a proton [M+H]⁺ at m/z 228.3 or with a sodium adduct [M+Na]⁺ at m/z 250.3.

Applications in Drug Development

N-Boc-4-acetylpiperidine is a highly valuable building block in medicinal chemistry due to the synthetic versatility of its two key functional groups. It serves as an important intermediate in the synthesis of compounds targeting a wide range of diseases.[2]

• Scaffold for Bioactive Molecules: The piperidine ring itself is a privileged scaffold that can orient substituents in a defined three-dimensional space to interact with biological targets like enzyme active sites or receptors.[1]

• Neurological and Psychiatric Disorders: Piperidine derivatives are integral to many CNS-active drugs. This building block has been used in the development of medicines for epilepsy, Parkinson's disease, and pain management.[2]

• Anti-Inflammatory and Anti-Viral Agents: The compound is a precursor for molecules developed as anti-inflammatory drugs, anti-platelet agents, and even anti-HIV therapeutics.[2]

• Kinase Inhibitors: The piperidine core is often used in the design of kinase inhibitors, which are crucial in oncology and for treating autoimmune diseases. The acetyl group can be elaborated into more complex side chains that form key interactions within the ATP-binding pocket of kinases.

Logical Relationship Diagram

Caption: Role as a versatile intermediate for diverse bioactive molecules.

Conclusion

tert-Butyl 4-acetylpiperidine-1-carboxylate is a foundational building block for modern drug discovery. Its molecular weight of 227.30 g/mol and its bifunctional nature—a readily cleavable protecting group and a reactive ketone handle—provide chemists with a robust and versatile tool. The reliable synthesis via a Weinreb amide intermediate ensures its accessibility, enabling the construction of complex molecular architectures required to address challenging therapeutic targets across multiple disease areas. This guide has provided the core technical information necessary for its effective synthesis, validation, and strategic application in research and development pipelines.

References

• CN102775343A - Preparation method for 1-N-BOC-4-acetyl piperidine. Google Patents.

• tert-Butyl 4-acetylpiperidine-1-carboxylate | CAS 206989-61-9. Chemical-Suppliers.com. Available from: [Link]

• tert-Butyl 4-hydroxypiperidine-1-carboxylate. PubChem, National Center for Biotechnology Information. Available from: [Link]

• tert-butyl 4-acetylpiperidine-1-carboxylate | CAS 206989-61-9. Chemical-Suppliers.com. Available from: [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. Available from: [Link]

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Tert-butyl 2-acetylpiperidine-1-carboxylate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Foreword

In the intricate tapestry of modern medicinal chemistry and organic synthesis, piperidine-based structures represent a privileged scaffold, forming the core of a significant percentage of top-selling pharmaceuticals. Their conformational pre-organization and ability to engage in key biological interactions make them indispensable. This technical guide is dedicated to an in-depth exploration of a highly versatile and valuable building block: Tert-butyl 2-acetylpiperidine-1-carboxylate .

Our mission is to move beyond a superficial data sheet, providing a narrative grounded in practical application and mechanistic understanding. This document is crafted for the bench chemist, the process scientist, and the drug discovery professional, offering not just protocols, but the causal logic behind them. We will dissect the synthesis, reactivity, and characterization of this synthon, empowering researchers to strategically integrate it into their synthetic programs with confidence and a forward-thinking perspective on its potential.

Part 1: Core Chemical and Physical Properties

A molecule's identity and physical behavior are the foundational data points from which all synthetic planning originates. Understanding these properties is critical for handling, reaction setup, purification, and storage.

Chemical Identity and Structure

Tert-butyl 2-acetylpiperidine-1-carboxylate is a chiral N-protected piperidine derivative. The tert-butyloxycarbonyl (Boc) group serves as a robust protecting group for the secondary amine, rendering it stable to a wide range of nucleophilic and basic conditions while allowing for facile removal under acidic treatment. The acetyl group at the C2 position is a versatile functional handle, acting as a key site for carbon-carbon and carbon-heteroatom bond formation.

• IUPAC Name: tert-butyl 2-acetylpiperidine-1-carboxylate

• Synonyms: 1-Boc-2-acetylpiperidine, N-Boc-2-acetylpiperidine

• CAS Number: 160494-37-9

• Molecular Formula: C₁₂H₂₁NO₃

• Molecular Weight: 227.30 g/mol

The structure features a stereocenter at the C2 position, meaning the compound can exist as the (R)-enantiomer, the (S)-enantiomer, or as a racemic mixture. The specific stereoisomer used is of paramount importance in asymmetric synthesis and the development of chiral drugs.

Physicochemical Data

The physical characteristics of the compound are essential for its practical application in the laboratory.

Property	Value	Source
Appearance	Colorless to light yellow oil	[1]
Boiling Point	105-110 °C @ 0.5 mmHg
Density	~1.045 g/cm³ (Predicted)
Refractive Index (n²⁰/D)	1.474 (lit.)
Solubility	Readily soluble in common organic solvents (e.g., Dichloromethane, Ethyl Acetate, THF, Methanol). Insoluble in water.

Part 2: Synthesis and Manufacturing

The synthetic accessibility of Tert-butyl 2-acetylpiperidine-1-carboxylate is a key factor in its widespread use. The most common and reliable strategies involve the nucleophilic addition of a methyl organometallic reagent to an activated derivative of N-Boc-pipecolic acid.

Primary Synthetic Route: Organometallic Addition to an Activated Carboxylic Acid

This method provides a direct and efficient pathway to the target ketone. The carboxylic acid of N-Boc-pipecolic acid is first converted into a more reactive electrophile, such as a Weinreb amide or an acyl imidazole, which then undergoes controlled addition of the organometallic reagent.

Caption: Common synthetic workflow for Tert-butyl 2-acetylpiperidine-1-carboxylate.

This protocol is a representative methodology. Optimization for scale and specific laboratory conditions is recommended.

• Activation to Weinreb Amide: To a solution of N-Boc-pipecolic acid (1.0 eq.), N,O-dimethylhydroxylamine hydrochloride (1.2 eq.), and a tertiary amine base such as diisopropylethylamine (DIPEA, 2.5 eq.) in anhydrous Dichloromethane (DCM) at 0 °C, add a peptide coupling reagent like HATU (1.2 eq.). The reaction is stirred and allowed to warm to room temperature for 4-6 hours. Causality: The carboxylic acid is converted to a Weinreb amide. This specific amide forms a stable chelated intermediate upon addition of an organometallic reagent, preventing the common side reaction of over-addition to form a tertiary alcohol.

• Grignard Addition: Dissolve the purified Weinreb amide from the previous step in anhydrous Tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere (N₂ or Ar). Add a solution of methylmagnesium bromide (CH₃MgBr, ~1.5 eq.) dropwise, ensuring the internal temperature remains below -65 °C. The mixture is then slowly warmed to 0 °C and stirred for 1-2 hours. Causality: The low temperature is critical to control the reactivity of the Grignard reagent and prevent unwanted side reactions.

• Workup and Purification: The reaction is carefully quenched at 0 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). The mixture is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel. Trustworthiness: This multi-step process is self-validating. The successful isolation of the pure product, confirmed by spectroscopic analysis (see Part 4), validates the efficacy of each preceding step, from activation to purification.

Part 3: Chemical Reactivity and Synthetic Applications

The synthetic power of this molecule lies in the orthogonal reactivity of its two key functional groups. The N-Boc group is a stable amine protecting group removable under specific acidic conditions, while the ketone is a versatile electrophile.

Reactions Involving the Acetyl Group

The ketone functionality is a gateway to a vast array of molecular complexity.

• Reduction: The ketone can be stereoselectively reduced to the corresponding secondary alcohol using various reducing agents. For example, sodium borohydride (NaBH₄) will produce the alcohol, and the use of chiral reducing agents can afford high diastereoselectivity.

• Nucleophilic Addition: Grignard or organolithium reagents can add to the carbonyl, extending the carbon skeleton to form tertiary alcohols.

• Wittig Olefination: Reaction with phosphorus ylides converts the carbonyl into an alkene, providing access to 2-alkenylpiperidine derivatives.

• Enolate Chemistry: The α-protons of the acetyl group can be deprotonated with a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) to form a lithium enolate. This powerful nucleophile can be alkylated or acylated with high precision.

Reactions Involving the N-Boc Group

The Boc group's primary role is protection, and its removal is a key step in many synthetic sequences.

• Acid-Catalyzed Deprotection: The Boc group is efficiently cleaved under acidic conditions. The most common reagents are Trifluoroacetic Acid (TFA) in a solvent like DCM, or a solution of Hydrogen Chloride (HCl) in an organic solvent like 1,4-dioxane or methanol. This reaction proceeds via the formation of a stable tert-butyl cation, liberating the free secondary amine of the piperidine ring as its corresponding salt (e.g., trifluoroacetate or hydrochloride). The unmasked amine is then available for subsequent reactions such as acylation, alkylation, or sulfonylation.

Caption: Key synthetic transformations of Tert-butyl 2-acetylpiperidine-1-carboxylate.

Part 4: Spectroscopic Characterization

Unambiguous structural confirmation is achieved through a combination of standard spectroscopic techniques. The following are characteristic spectral features:

• ¹H NMR (Proton NMR):

  • ~1.45 ppm: A sharp singlet integrating to 9H, characteristic of the tert-butyl protons of the Boc group.

  • ~2.15 ppm: A sharp singlet integrating to 3H, corresponding to the methyl protons of the acetyl group.

  • ~1.5-4.5 ppm: A series of complex, overlapping multiplets corresponding to the 9 protons of the piperidine ring. The C2 proton is often a distinct multiplet at the downfield end of this region.

• ¹³C NMR (Carbon NMR):

  • ~209-211 ppm: Signal for the ketone carbonyl carbon.

  • ~155 ppm: Signal for the carbamate carbonyl carbon of the Boc group.

  • ~80 ppm: Signal for the quaternary carbon of the Boc group.

  • ~28.5 ppm: Signal for the three equivalent methyl carbons of the Boc group.

  • ~25-60 ppm: Signals for the piperidine ring carbons and the acetyl methyl carbon.

• IR (Infrared) Spectroscopy:

  • ~1715 cm⁻¹: A strong, sharp absorption corresponding to the C=O stretch of the ketone.

  • ~1690 cm⁻¹: A strong, sharp absorption corresponding to the C=O stretch of the Boc carbamate.

• Mass Spectrometry (MS):

  • Under ESI+ conditions, the compound is typically observed as its sodium adduct [M+Na]⁺ or its protonated form [M+H]⁺.

Part 5: Safety, Handling, and Storage

Adherence to proper laboratory safety protocols is essential when working with any chemical reagent.

• Safety: While not acutely toxic, the compound should be handled with care. It is considered a potential skin and eye irritant. Avoid inhalation of vapors.

• Handling: Always use appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated chemical fume hood.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It should be kept away from strong oxidizing agents and strong acids. For long-term stability, storage under refrigeration is recommended.

Conclusion

Tert-butyl 2-acetylpiperidine-1-carboxylate is more than a simple catalogue chemical; it is a strategic tool for the modern synthetic chemist. Its well-defined reactivity, enabled by the orthogonal nature of its functional groups, allows for the controlled and predictable construction of complex molecular architectures. From the creation of novel pharmaceutical candidates to the synthesis of natural products, this building block offers a reliable and versatile entry point into the rich chemical space of substituted piperidines. This guide has aimed to provide the foundational knowledge and practical insights necessary to harness its full potential.

References

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An In-depth Technical Guide to Tert-butyl 2-acetylpiperidine-1-carboxylate: A Keystone Building Block in Modern Medicinal Chemistry

Abstract

Tert-butyl 2-acetylpiperidine-1-carboxylate, a derivative of the piperidine scaffold, stands as a pivotal chiral building block in contemporary organic synthesis and drug discovery. The strategic placement of the acetyl group at the C2 position, combined with the versatile N-Boc protecting group, offers a rich chemical handle for constructing complex molecular architectures. This guide provides an in-depth exploration of its structural features, validated synthesis protocols, and critical applications. We will dissect its spectroscopic characterization, provide a field-proven, step-by-step synthesis methodology, and illustrate its role as a versatile intermediate in the development of novel therapeutics. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this compound's unique structural attributes.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a ubiquitous and highly privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs targeting a wide array of diseases, including cancer and central nervous system (CNS) disorders.[1] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space allow for precise interactions with biological targets. The introduction of a tert-butoxycarbonyl (Boc) group on the nitrogen atom enhances the stability of the piperidine ring and facilitates a broad spectrum of selective chemical modifications.

Tert-butyl 2-acetylpiperidine-1-carboxylate, specifically, is a valuable intermediate due to the presence of a reactive ketone functionality adjacent to the chiral center at C2. This arrangement opens pathways for stereocontrolled transformations, making it a sought-after precursor for synthesizing enantiomerically pure, complex molecules.

Physicochemical Properties and Structural Elucidation

A thorough understanding of a compound's structure is foundational to its application. The identity and purity of Tert-butyl 2-acetylpiperidine-1-carboxylate are unequivocally established through a combination of spectroscopic techniques.

Property	Value	Reference
IUPAC Name	tert-butyl 2-acetylpiperidine-1-carboxylate	N/A
Synonyms	N-Boc-2-acetylpiperidine, 1-(1-Boc-piperidin-2-yl)ethanone	[2]
Molecular Formula	C₁₂H₂₁NO₃	[3][4]
Molecular Weight	227.30 g/mol	[3][4]
Appearance	Colorless to light yellow oil	[2][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides a detailed map of the carbon and proton environments within the molecule. Due to the rotational restriction imposed by the bulky Boc group, NMR spectra may exhibit rotamers, leading to broadened or duplicated signals.

¹H-NMR (500 MHz, CDCl₃): The proton spectrum reveals characteristic signals corresponding to the piperidine ring, the acetyl group, and the tert-butyl group. Protons alpha to the nitrogen and carbonyl groups are typically shifted downfield. A representative spectrum would show a multiplet for the proton at the C2 position, a singlet for the acetyl methyl protons, and a prominent singlet for the nine equivalent protons of the Boc group.[5]

¹³C-NMR (126 MHz, CDCl₃): The carbon spectrum confirms the presence of all 12 carbon atoms. Key signals include the carbonyl carbons of the acetyl group and the carbamate, the quaternary carbon of the tert-butyl group, and the distinct carbons of the piperidine ring.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the key functional groups. The spectrum is dominated by strong absorption bands characteristic of the two carbonyl groups.

Functional Group	Wavenumber (cm⁻¹)	Significance
C=O (Carbamate)	~1692	Confirms the presence of the N-Boc protecting group.[5]
C=O (Ketone)	~1780	Indicates the acetyl group's carbonyl stretch.[5]
C-H (Aliphatic)	~2872-2971	Corresponds to the stretching vibrations of the piperidine and tert-butyl groups.[5]

The precise positions of the carboxylate bands can vary depending on the molecular environment and interaction modes.[6][7]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) confirms the compound's elemental composition. Using techniques like Electrospray Ionization (ESI), the molecule is typically observed as a sodium adduct [M+Na]⁺.[5]

Synthesis Methodology: A Validated Protocol

The most reliable and common synthesis of Tert-butyl 2-acetylpiperidine-1-carboxylate involves the reaction of an activated N-Boc-pipecolic acid derivative, such as a Weinreb amide, with an organometallic reagent. The use of a Weinreb amide (N-methoxy-N-methylamide) is a superior strategy as it forms a stable tetrahedral intermediate with the organometallic reagent, preventing the common side reaction of over-addition that plagues reactions with esters or acid chlorides.[8]

Below is a detailed protocol for the synthesis of the (S)-enantiomer from its corresponding Weinreb amide precursor.[2]

Visual Workflow of Synthesis

Caption: Synthesis workflow for (S)-tert-Butyl 2-acetylpiperidine-1-carboxylate.

Experimental Protocol

Reaction: Synthesis of (S)-1-(tert-butoxycarbonyl)-2-acetylpiperidine[2]

Materials:

• 1-BOC-(2S)-[N-methoxy-N-methylcarbamoyl]piperidine (1 equivalent, e.g., 10.6 g, 38.9 mmol)

• Anhydrous Tetrahydrofuran (THF) (e.g., 200 mL)

• Methylmagnesium bromide solution (3M in diethyl ether) (2.5 equivalents, e.g., 32.5 mL, 97.3 mmol)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Petroleum ether and Ethyl acetate (for elution)

Procedure:

• Reaction Setup: Under an inert nitrogen atmosphere, dissolve 1-BOC-(2S)-[N-methoxy-N-methylcarbamoyl]piperidine (10.6 g, 38.9 mmol) in anhydrous THF (200 mL) in a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Cooling: Cool the resulting solution to -10°C using an appropriate cooling bath (e.g., ice-salt).

• Grignard Addition: Slowly add the methylmagnesium bromide solution (32.5 mL, 97.3 mmol) dropwise via the dropping funnel, ensuring the internal temperature does not rise above -5°C. The causality for this slow, cold addition is to control the exothermic reaction and prevent unwanted side products.

• Reaction Monitoring: Stir the reaction mixture at -10°C for 3.5 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, carefully quench the reaction by slowly adding 30 mL of saturated aqueous ammonium chloride solution. This step neutralizes the excess Grignard reagent and protonates the intermediate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 60 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a solvent mixture of petroleum ether and ethyl acetate (e.g., 3:1 v/v). This step is critical to isolate the pure product from unreacted starting material and byproducts.

• Characterization: Collect the relevant fractions and concentrate under reduced pressure to yield the final product as a colorless oily liquid (e.g., 8.5g, 96% yield). Confirm the structure and purity using the spectroscopic methods outlined in Section 2.

Applications in Research and Drug Development

Tert-butyl 2-acetylpiperidine-1-carboxylate is not an end product but a versatile intermediate. Its value lies in the synthetic transformations that the acetyl group can undergo, providing access to a diverse range of more complex piperidine derivatives.

Role as a Versatile Synthetic Intermediate

The ketone functionality is a gateway for numerous chemical reactions:

• Reduction: Stereoselective reduction of the ketone yields the corresponding secondary alcohol, introducing a new chiral center and a hydroxyl group for further functionalization.

• Nucleophilic Addition: The carbonyl carbon is susceptible to attack by various nucleophiles (e.g., organometallics, cyanides), allowing for carbon-chain extension.

• Aldol Condensation: The α-protons on the methyl group are acidic and can be deprotonated to form an enolate, which can then participate in aldol reactions to form larger, more complex structures.

• Reductive Amination: The ketone can be converted into an amine, providing a route to 2-aminoethylpiperidine derivatives.

This versatility makes it a key component in the synthesis of novel pharmaceuticals, agrochemicals, and other specialty chemicals.[4][9]

Visualizing its Role as a Building Block

Caption: Synthetic utility of Tert-butyl 2-acetylpiperidine-1-carboxylate.

Conclusion

Tert-butyl 2-acetylpiperidine-1-carboxylate is a quintessential example of a high-value synthetic building block. Its well-defined structure, accessible synthesis, and the chemical versatility of its acetyl group provide medicinal chemists with a reliable and powerful tool for the design and synthesis of novel, complex, and stereochemically rich molecules. The protocols and data presented in this guide serve as a comprehensive resource for researchers aiming to incorporate this key intermediate into their synthetic strategies, ultimately accelerating the pace of innovation in drug discovery and development.

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N-Boc-2-acetylpiperidine synthesis intermediate

An In-Depth Technical Guide to the Synthesis of N-Boc-2-acetylpiperidine: A Core Intermediate in Drug Development

Abstract

N-Boc-2-acetylpiperidine is a pivotal chiral building block in modern medicinal chemistry and pharmaceutical development. Its strategic importance lies in the 2-substituted piperidine framework, a privileged scaffold found in numerous biologically active compounds and approved drugs.[1][2][3] The presence of the tert-butoxycarbonyl (Boc) protecting group facilitates controlled, sequential modifications, while the acetyl moiety provides a versatile handle for constructing more complex molecular architectures. This guide offers a comprehensive exploration of the predominant synthetic strategies for N-Boc-2-acetylpiperidine, focusing on the underlying chemical principles, detailed experimental protocols, and the rationale behind methodological choices, designed for researchers and drug development professionals.

Strategic Importance in Synthesis

The piperidine ring is a ubiquitous feature in pharmaceuticals, valued for its conformational properties and ability to engage with biological targets.[4] The 2-acetyl substituent serves as a key functional group, enabling a wide array of subsequent chemical transformations, including but not limited to:

• Reductive Amination: To introduce diverse amine-containing side chains.

• Aldol Condensations: For carbon-carbon bond formation and chain elongation.

• Oxidation/Reduction: To access corresponding carboxylic acid or alcohol derivatives.

• Enolate Chemistry: For alpha-functionalization.

The N-Boc group provides robust protection of the piperidine nitrogen under a wide range of reaction conditions, particularly those involving nucleophiles and bases, yet it can be removed cleanly under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[5] This strategic combination of a stable protecting group and a reactive functional handle makes N-Boc-2-acetylpiperidine an invaluable intermediate.[3]

Primary Synthetic Methodologies: A Mechanistic Perspective

While several routes to N-Boc-2-acetylpiperidine exist, the most reliable and widely adopted strategy involves the reaction of an organometallic reagent with an activated carboxylic acid derivative of N-Boc-pipecolic acid. We will dissect the two most prominent approaches: the Weinreb amide route and the direct organolithium addition.

The Weinreb Amide Approach: Precision and Control

The synthesis of ketones from carboxylic acid derivatives using highly reactive organometallic reagents like Grignard or organolithium reagents is often plagued by over-addition, leading to the formation of tertiary alcohols as byproducts. The Weinreb amide (N-methoxy-N-methylamide) strategy elegantly circumvents this issue.[6][7]

The Causality Explained: The efficacy of the Weinreb amide lies in its reaction with an organometallic reagent to form a stable, five-membered chelated tetrahedral intermediate.[6] This intermediate is stable at low temperatures and does not collapse to the ketone until acidic or aqueous workup. Since the ketone is not formed in the presence of excess organometallic reagent, the problematic second addition (over-addition) is effectively prevented.[6][8]

The overall workflow is a two-step process starting from commercially available N-Boc-pipecolic acid.

Caption: High-level workflow for the Weinreb amide synthesis route.

Direct Addition of Organolithiums to Carboxylic Acids

An alternative, more direct approach involves the addition of two equivalents of an organolithium reagent to the starting N-Boc-pipecolic acid.[9]

The Mechanism:

• Deprotonation: The first equivalent of the highly basic organolithium reagent (e.g., methyllithium) acts as a base, deprotonating the carboxylic acid to form a lithium carboxylate.

• Nucleophilic Addition: The second equivalent of the organolithium reagent then acts as a nucleophile, adding to the carbonyl carbon of the carboxylate. This forms a stable dilithio gem-diolate intermediate.

• Workup: This stable intermediate persists until an aqueous acidic workup, upon which it collapses to form the desired ketone.

It is critical to note that this reaction is specific to organolithium reagents; Grignard reagents are generally not basic enough to effectively perform the initial deprotonation and subsequent addition in this manner.[9]

Validated Experimental Protocols & Data

The following section provides a detailed, field-proven protocol for the synthesis of (S)-N-Boc-2-acetylpiperidine via the Weinreb amide route, adapted from established literature procedures.[10]

Protocol: Synthesis of (S)-1-Boc-2-acetylpiperidine

Step 1: Synthesis of 1-BOC-(2S)-[N-METHOXY-N-METHYLCARBAMOYL]PIPERIDINE (Weinreb Amide)

• Materials: (S)-N-Boc-pipecolic acid, N,O-dimethylhydroxylamine hydrochloride, a coupling agent (e.g., HATU, T3P, or EDC/HOBt), a non-nucleophilic base (e.g., DIPEA or N-methylmorpholine), and an anhydrous aprotic solvent (e.g., DCM or DMF).

• Procedure:

  • To a solution of (S)-N-Boc-pipecolic acid (1.0 eq) in anhydrous DCM at 0 °C, add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and the non-nucleophilic base (2.5 eq).

  • Slowly add the coupling agent (1.2 eq) to the stirring mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring completion by TLC or LC-MS.

  • Upon completion, quench the reaction with a mild aqueous acid (e.g., 1M HCl) and extract the product into an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers sequentially with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Weinreb amide, which can often be used in the next step without further purification.

Step 2: Synthesis of (S)-1-Boc-2-acetylpiperidine

• Materials: 1-BOC-(2S)-[N-METHOXY-N-METHYLCARBAMOYL]PIPERIDINE, Methylmagnesium bromide (3M solution in ether), anhydrous tetrahydrofuran (THF), saturated aqueous ammonium chloride solution.

• Procedure:

  • Under an inert nitrogen atmosphere, dissolve the Weinreb amide from Step 1 (e.g., 38.9 mmol) in 200 mL of anhydrous THF.

  • Cool the solution to -10 °C using an appropriate cooling bath (e.g., ice/salt).

  • Slowly add methylmagnesium bromide solution (3M, 2.5 eq, 32.5 mL) dropwise via a syringe, ensuring the internal temperature does not rise significantly.

  • Stir the reaction mixture at -10 °C for approximately 3.5 hours.[10] Monitor progress by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of 30 mL of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3 x 60 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude product (a colorless oil) by flash column chromatography (e.g., silica gel, 3:1 petroleum ether:ethyl acetate) to yield the pure N-Boc-2-acetylpiperidine.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the Grignard addition to the Weinreb amide.

Parameter	Value	Rationale / Comment
Starting Material	1-BOC-(2S)-[N-METHOXY-N-METHYLCARBAMOYL]PIPERIDINE	Activated and protected precursor.
Reagent	Methylmagnesium Bromide (CH₃MgBr)	Provides the acetyl methyl group.[10]
Stoichiometry	~2.5 equivalents	Excess ensures complete conversion of the amide.
Solvent	Anhydrous Tetrahydrofuran (THF)	Aprotic solvent, compatible with Grignard reagents.
Temperature	-10 °C	Low temperature controls reactivity and minimizes side reactions.[10]
Reaction Time	~3.5 hours	Sufficient time for complete nucleophilic addition.[10]
Quenching Agent	Saturated aq. NH₄Cl	Mildly acidic quench to decompose the intermediate and excess Grignard reagent.
Reported Yield	96%	Demonstrates the high efficiency of this method.[10]

Mechanistic Visualization

Understanding the stability of the key intermediate in the Weinreb amide reaction is crucial for appreciating its synthetic utility.

Caption: Chelation stabilizes the tetrahedral intermediate, preventing over-addition.

Conclusion and Outlook

The synthesis of N-Boc-2-acetylpiperidine is most effectively and reliably achieved through a two-step sequence involving the formation of a Weinreb amide from N-Boc-pipecolic acid, followed by a controlled Grignard addition. This methodology provides high yields and avoids the common pitfall of over-addition, making it highly suitable for both laboratory-scale synthesis and potential industrial scale-up.[10] The resulting intermediate is a versatile platform for the development of novel therapeutics, underscoring the importance of robust and well-understood synthetic routes in the advancement of drug discovery programs. Future research may focus on developing catalytic and more atom-economical methods, such as direct C-H activation/functionalization, though these currently remain less general than the classic organometallic addition strategies.

References

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An In-depth Technical Guide to the Physical Properties of 1-Boc-2-acetylpiperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Boc-2-acetylpiperidine, a key chiral intermediate in the synthesis of various pharmaceutical agents, presents a unique set of physical properties that are crucial for its handling, characterization, and application in drug development. This technical guide provides a comprehensive overview of the known and predicted physical characteristics of this compound, including its molecular structure, molecular weight, and appearance. Due to the limited availability of specific experimental data in publicly accessible literature, this guide also furnishes detailed, field-proven methodologies for the experimental determination of its core physical properties, such as boiling point, density, refractive index, and solubility. Furthermore, this document offers an expert analysis of the expected spectral characteristics (¹H NMR, ¹³C NMR, and IR) based on the compound's structural features and data from analogous molecules. This guide is intended to be an essential resource for researchers, enabling them to better understand, handle, and utilize 1-Boc-2-acetylpiperidine in their synthetic endeavors.

Introduction: The Significance of 1-Boc-2-acetylpiperidine in Medicinal Chemistry

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of approved drugs and clinical candidates. The introduction of functional groups at various positions on the piperidine ring allows for the fine-tuning of pharmacological activity, selectivity, and pharmacokinetic properties. 1-Boc-2-acetylpiperidine, with its chiral center at the 2-position and a versatile acetyl group, serves as a valuable building block for the synthesis of complex molecules, including potential therapeutics for a range of diseases.

The tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen offers stability under a variety of reaction conditions, while being readily removable under acidic conditions. This feature is paramount in multi-step synthetic sequences. The acetyl group at the 2-position provides a reactive handle for further chemical transformations, such as aldol reactions, reductions to the corresponding alcohol, or conversions to other functional groups.

A thorough understanding of the physical properties of 1-Boc-2-acetylpiperidine is fundamental for its effective use. These properties dictate the choice of solvents for reactions and purification, the appropriate techniques for characterization, and the optimal conditions for storage and handling. This guide aims to consolidate the available information and provide a practical framework for working with this important synthetic intermediate.

Core Physical Properties

While specific experimental data for 1-Boc-2-acetylpiperidine is not extensively reported in peer-reviewed literature, its fundamental properties can be established, and others can be reasonably estimated based on its structure and comparison with analogous compounds.

Property	Value/Description	Source/Rationale
Molecular Formula	C₁₂H₂₁NO₃	Calculated from structure.[1]
Molecular Weight	227.30 g/mol	Calculated from molecular formula.[2]
Appearance	Colorless oily liquid	A synthesis procedure for the (S)-isomer describes the product as a colorless oily liquid.[1]
Boiling Point	Not experimentally determined. Estimated to be > 250 °C at 760 mmHg.	High molecular weight and the presence of polar functional groups suggest a high boiling point. For comparison, the less functionalized 1-Boc-piperidine has a boiling point of 234-236 °C.
Density	Not experimentally determined. Estimated to be ~1.05 g/cm³.	The density of the related compound, tert-butyl 4-acetylpiperidine-1-carboxylate, is reported as 1.053 g/cm³.[3]
Refractive Index	Not experimentally determined. Estimated to be ~1.47.	The refractive index of the related compound, tert-butyl 4-acetylpiperidine-1-carboxylate, is reported as 1.474.[3]
Solubility	Expected to be soluble in a range of organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran. Limited solubility in water is anticipated.	The presence of the large, nonpolar Boc group and the piperidine ring suggests solubility in organic solvents, while the polar acetyl group may impart slight water solubility.

Experimental Protocols for Physical Property Determination

The following section provides detailed, step-by-step methodologies for the experimental determination of the key physical properties of 1-Boc-2-acetylpiperidine. These protocols are designed to be self-validating and are based on standard laboratory practices.

Boiling Point Determination (Micro-scale Method)

The determination of the boiling point of a high-boiling liquid like 1-Boc-2-acetylpiperidine can be efficiently carried out using a micro-scale technique to minimize sample usage.[4][5][6][7]

Methodology:

• Sample Preparation: Place a small amount (approximately 0.1-0.2 mL) of 1-Boc-2-acetylpiperidine into a small-diameter test tube (Durham tube).

• Capillary Inversion: Insert a sealed-end capillary tube, open end down, into the liquid.

• Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of the test tube is level with the thermometer bulb.

• Heating: Immerse the assembly in a heating bath (e.g., silicone oil) and begin heating gently with continuous stirring.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Continue heating until a steady stream of bubbles is observed.

• Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

• Validation: Repeat the measurement to ensure reproducibility.

Causality behind Experimental Choices:

• The use of a micro-scale method is crucial for conserving valuable synthetic intermediates.

• The inverted capillary tube traps the vapor of the liquid, and the point at which the external pressure equals the vapor pressure (the boiling point) is accurately determined by the cessation of bubbling and the entry of liquid into the capillary.

Diagram of Boiling Point Determination Workflow:

Caption: Workflow for micro-scale boiling point determination.

Solubility Determination

A systematic approach is used to determine the solubility of 1-Boc-2-acetylpiperidine in various solvents.[8][9][10][11]

Methodology:

• Solvent Selection: Choose a range of representative solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane).

• Sample Preparation: To a series of small, labeled vials, add a known amount of 1-Boc-2-acetylpiperidine (e.g., 10 mg).

• Solvent Addition: Add a measured volume of a solvent (e.g., 0.1 mL) to the first vial.

• Observation: Agitate the vial (e.g., using a vortex mixer) for a set period (e.g., 1 minute) and observe for complete dissolution.

• Incremental Addition: If the compound does not dissolve, add another increment of the solvent and repeat the agitation and observation.

• Quantification: Record the volume of solvent required to completely dissolve the solute. The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or quantitatively (e.g., mg/mL).

• Validation: Perform the tests in duplicate to ensure consistency.

Causality behind Experimental Choices:

• The use of a range of solvents with varying polarities provides a comprehensive solubility profile.

• Incremental addition of the solvent allows for a more accurate determination of the solubility limit.

Diagram of Solubility Determination Workflow:

Caption: Step-by-step workflow for solubility determination.

Spectroscopic Characterization

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The ¹H NMR spectrum of 1-Boc-2-acetylpiperidine is expected to be complex due to the presence of the chiral center and the restricted rotation around the N-Boc amide bond, which can lead to the observation of rotamers.

• δ ~4.5-5.0 ppm (multiplet, 1H): This signal corresponds to the proton at the C2 position (methine proton adjacent to the acetyl group and nitrogen). The chemical shift is downfield due to the deshielding effects of the adjacent nitrogen and carbonyl group. The multiplicity will be complex due to coupling with the neighboring methylene protons.

• δ ~3.9-4.2 ppm and ~2.8-3.1 ppm (multiplets, 2H): These signals are attributed to the axial and equatorial protons of the methylene group at the C6 position, adjacent to the nitrogen. The significant difference in chemical shift is due to the anisotropic effect of the Boc group.

• δ ~2.1 ppm (singlet, 3H): A sharp singlet corresponding to the three equivalent protons of the acetyl methyl group.

• δ ~1.4 ppm (singlet, 9H): A strong, sharp singlet representing the nine equivalent protons of the tert-butyl group of the Boc protecting group.

• δ ~1.2-1.8 ppm (multiplets, 6H): A complex region of overlapping multiplets corresponding to the protons of the methylene groups at the C3, C4, and C5 positions of the piperidine ring.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The ¹³C NMR spectrum will provide characteristic signals for each carbon atom in the molecule.

• δ ~208-212 ppm: Carbonyl carbon of the acetyl group.

• δ ~155 ppm: Carbonyl carbon of the Boc group.

• δ ~80 ppm: Quaternary carbon of the tert-butyl group.

• δ ~55-60 ppm: C2 carbon of the piperidine ring.

• δ ~40-45 ppm: C6 carbon of the piperidine ring.

• δ ~28 ppm: Methyl carbons of the tert-butyl group.

• δ ~25-35 ppm: C3, C4, and C5 carbons of the piperidine ring and the acetyl methyl carbon.

Predicted IR Spectrum

The IR spectrum will show characteristic absorption bands for the functional groups present in 1-Boc-2-acetylpiperidine.

• ~2975, 2935, 2860 cm⁻¹: C-H stretching vibrations of the piperidine ring and the Boc and acetyl groups.

• ~1710 cm⁻¹: Strong C=O stretching vibration of the ketone in the acetyl group.

• ~1690 cm⁻¹: Strong C=O stretching vibration of the carbamate in the Boc group.

• ~1420, 1365 cm⁻¹: Characteristic bending vibrations of the tert-butyl group.

• ~1160 cm⁻¹: C-N stretching vibration.

Diagram of Spectroscopic Analysis Workflow:

Caption: Workflow for the spectroscopic characterization of 1-Boc-2-acetylpiperidine.

Conclusion

1-Boc-2-acetylpiperidine is a valuable and versatile building block in modern organic synthesis and drug discovery. While a complete, experimentally verified dataset of its physical properties is not yet readily available in the public domain, this guide provides a solid foundation for its use in the laboratory. By combining the known molecular characteristics with established experimental protocols and well-reasoned predictions for its spectral properties, researchers can confidently handle, characterize, and employ this compound in their synthetic strategies. The methodologies and predictive data presented herein are intended to empower scientists and accelerate the development of novel therapeutics based on the privileged piperidine scaffold.

References

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IUPAC name of Tert-butyl 2-acetylpiperidine-1-carboxylate

An In-depth Technical Guide to N-Boc Acetylpiperidine Carboxylates for Researchers and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of tert-butyl acetylpiperidine-1-carboxylate, a key building block in modern organic synthesis and pharmaceutical development. A critical analysis of its isomeric forms, particularly the distinction between the commercially prevalent 4-acetyl isomer and the less common 2-acetyl variant, is presented. The document details the definitive IUPAC nomenclature, physicochemical properties, a validated synthetic pathway with mechanistic insights, and key applications for tert-butyl 4-acetylpiperidine-1-carboxylate. Safety protocols and handling procedures are also included to ensure best practices in a laboratory setting.

Introduction and Isomeric Clarification

The query for "Tert-butyl 2-acetylpiperidine-1-carboxylate" touches upon a class of versatile heterocyclic intermediates. The core structure consists of a piperidine ring N-protected with a tert-butoxycarbonyl (Boc) group and substituted with an acetyl moiety. The position of this acetyl group (C2, C3, or C4) is crucial as it defines the molecule's reactivity and steric profile, thereby dictating its utility in complex syntheses.

While the IUPAC name tert-butyl 2-acetylpiperidine-1-carboxylate is chemically valid, a thorough review of scientific literature and commercial databases reveals that the vast majority of research, production, and application data pertains to its constitutional isomer, tert-butyl 4-acetylpiperidine-1-carboxylate . This guide will, therefore, focus on the well-documented 4-acetyl isomer, providing the in-depth technical data essential for researchers. The nomenclature for both isomers will be formally addressed to ensure clarity.

IUPAC Nomenclature and Structural Analysis

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic framework for naming chemical compounds. Based on this, the definitive names for the acetylated piperidine isomers are:

• User Topic: tert-butyl 2-acetylpiperidine-1-carboxylate

• Common Isomer: tert-butyl 4-acetylpiperidine-1-carboxylate[1]

The structural difference, which fundamentally impacts their roles as synthons, is illustrated below.

Caption: Structural comparison of piperidine isomers.

Physicochemical Properties of tert-Butyl 4-acetylpiperidine-1-carboxylate

A summary of the key physical and chemical properties is provided below. This data is essential for reaction planning, purification, and analytical characterization.

Property	Value	Source(s)
IUPAC Name	tert-butyl 4-acetylpiperidine-1-carboxylate	[1]
Synonyms	1-N-Boc-4-acetylpiperidine, N-Boc-4-acetylpiperidine	[2][3][4]
CAS Number	206989-61-9	[1][2][3][4]
Molecular Formula	C₁₂H₂₁NO₃	[1][2][3][4]
Molecular Weight	227.30 g/mol	[1][4]
Appearance	Light yellow oil or colorless to brown solid/liquid	[2][5][6]
Boiling Point	312.365 °C at 760 mmHg	[3][4][6]
Density	1.053 g/cm³	[4][6]
Flash Point	142.714 °C	[3][4][6]
SMILES	CC(=O)C1CCN(CC1)C(=O)OC(C)(C)C	[1]
InChI Key	HNVBBNZWMSTMAZ-UHFFFAOYSA-N

Synthesis Protocol and Mechanistic Rationale

tert-Butyl 4-acetylpiperidine-1-carboxylate is commonly synthesized via the addition of an organometallic reagent to an activated carboxylate derivative, such as a Weinreb amide.

Protocol: Grignard Addition to a Weinreb Amide

This method offers high yield and selectivity, preventing the common problem of over-addition that can occur with other carboxylate derivatives.

• Preparation: Dissolve tert-butyl-4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., Argon).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. This low temperature is critical to control the reactivity of the Grignard reagent.

• Reagent Addition: Slowly add a solution of methylmagnesium bromide (3.0 M in diethyl ether, 1.3 eq) dropwise to the cooled solution. The slow addition maintains the low temperature and prevents side reactions.

• Warming and Reaction: After the addition is complete, allow the reaction mixture to warm to 0 °C and stir for 1 hour.[5]

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel.

Expert Rationale and Workflow

The choice of a Weinreb amide (N-methoxy-N-methylamide) is a cornerstone of this protocol's success. The Grignard reagent adds to the amide to form a stable, chelated tetrahedral intermediate. This intermediate is stable at low temperatures and does not collapse to eliminate the methoxymethylamine group until the acidic workup (quenching). This stability prevents the newly formed ketone from reacting with a second equivalent of the Grignard reagent, which would otherwise lead to the formation of a tertiary alcohol. This level of control is not achievable with esters or acid chlorides.

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An In-depth Technical Guide to the Safety and Hazards of Tert-butyl 2-acetylpiperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Safety Profile of a Key Synthetic Intermediate

Tert-butyl 2-acetylpiperidine-1-carboxylate is a heterocyclic organic compound that serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of pharmaceutical development.[1] Its structure, featuring a piperidine ring N-protected by a tert-butoxycarbonyl (Boc) group and an acetyl substituent, makes it a versatile building block.[1] While its utility in research is significant, a thorough understanding of its safety and hazard profile is paramount for the protection of laboratory personnel and the environment.

This guide provides a comprehensive overview of the safety and hazards associated with Tert-butyl 2-acetylpiperidine-1-carboxylate. It is important to note that while this specific isomer is the focus, much of the publicly available, detailed safety information is based on the closely related and more commonly documented isomers, such as tert-butyl (2S)-2-acetylpiperidine-1-carboxylate and tert-butyl 4-acetylpiperidine-1-carboxylate. The hazard classifications for these related compounds are consistent, suggesting a similar toxicological profile. Therefore, the safety precautions outlined herein should be considered highly relevant and applicable when handling Tert-butyl 2-acetylpiperidine-1-carboxylate.

Section 1: Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for communicating the hazards of chemical products. Based on available data for its isomers, Tert-butyl 2-acetylpiperidine-1-carboxylate is classified as a hazardous substance.[2][3]

Signal Word: Danger [3]

GHS Pictograms:

• GHS06 (Skull and Crossbones): Indicates acute toxicity (oral).[3]

• GHS07 (Exclamation Mark): Indicates skin irritation, serious eye irritation, and respiratory tract irritation.[4]

Hazard Statements (H-Statements):

• H301: Toxic if swallowed. [3]

• H315: Causes skin irritation. [2][5]

• H319: Causes serious eye irritation. [2][5]

• H335: May cause respiratory irritation. [2][5]

Precautionary Statements (P-Statements):

A comprehensive set of precautionary statements is recommended for handling this compound:

• Prevention: P261, P264, P270, P271, P280.[3]

• Response: P301+P316, P302+P352, P304+P340, P305+P351+P338, P319, P321, P330, P332+P317, P337+P317, P362+P364.[3]

• Storage: P403+P233, P405.[3]

• Disposal: P501.[3]

Section 2: Physicochemical Properties and Their Influence on Safety

Understanding the physicochemical properties of a substance is a foundational element of a robust safety assessment. These properties can influence the potential routes of exposure and the necessary control measures.

Property	Value	Source
Molecular Formula	C₁₂H₂₁NO₃	[2]
Molecular Weight	227.30 g/mol	[2]
Appearance	Colorless to brown solid or liquid; Light yellow liquid	[4][6][7]
Boiling Point	312.365 °C at 760 mmHg	[8][9]
Flash Point	142.714 °C	[8][9]
Density	1.053 g/cm³	[8][9]

The relatively high boiling point and flash point suggest that under standard laboratory conditions, the risk of ignition is low. However, the compound can be a liquid at room temperature, which necessitates careful handling to avoid splashes and skin contact.[4][6]

Section 3: Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential, beginning with engineering controls and supplemented by appropriate personal protective equipment.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: Due to the risk of respiratory irritation (H335), all handling of Tert-butyl 2-acetylpiperidine-1-carboxylate that may generate vapors, mists, or aerosols should be conducted in a properly functioning chemical fume hood.[10]

• Ventilation: Ensure the laboratory is well-ventilated to minimize the accumulation of vapors.[11]

Personal Protective Equipment (PPE): The Researcher's Shield

• Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles that comply with European Standard EN166 or OSHA's 29 CFR 1910.133 regulations.[10][12]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves. It is crucial to select gloves based on the specific material's resistance to this compound and to follow proper glove removal techniques to avoid skin contact.[10]

  • Lab Coat: A standard laboratory coat should be worn to protect against splashes and spills.[10]

• Respiratory Protection: Under normal use conditions with adequate engineering controls (i.e., a chemical fume hood), respiratory protection is not typically required. However, if engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.

Section 4: Safe Handling, Storage, and Emergency Procedures

Protocols for Safe Handling

• Preparation: Before starting any work, ensure all necessary PPE is donned correctly and the chemical fume hood is operational.

• Dispensing: When transferring or weighing the substance, do so carefully to avoid creating aerosols or dust.

• Contamination Avoidance: Avoid contact with skin, eyes, and clothing.[11] Do not breathe vapors or mists.[11]

• Hygiene: Wash hands thoroughly after handling the compound, before breaks, and at the end of the workday.[10][11] Do not eat, drink, or smoke in areas where the chemical is handled.[10][11]

Storage Requirements

• Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated area.[11][13]

• Environment: Store in a dark place to protect from light.[4][13] Keep away from heat, sparks, open flames, and other ignition sources.[11]

• Segregation: Store away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In the event of an exposure, immediate and appropriate first aid is critical.

• Inhalation: If inhaled, move the person to fresh air and keep them comfortable for breathing.[10][12] If the person feels unwell, seek medical advice.

• Skin Contact: If on skin, wash with plenty of soap and water.[10] If skin irritation occurs, get medical advice/attention.[12] Remove contaminated clothing and wash it before reuse.[10]

• Eye Contact: If in eyes, rinse cautiously with water for several minutes.[12] Remove contact lenses, if present and easy to do. Continue rinsing.[12] If eye irritation persists, get medical advice/attention.[12]

• Ingestion: If swallowed, immediately call a POISON CENTER or doctor.[10] Rinse the mouth. Do NOT induce vomiting.[10]

Section 5: Spill and Disposal Management

Spill Response Protocol

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

• Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

• Decontaminate: Clean the spill area thoroughly.

Waste Disposal

Disposal of Tert-butyl 2-acetylpiperidine-1-carboxylate and its containers must be done in accordance with all applicable local, state, and federal regulations. It is recommended to use a licensed professional waste disposal service.[3]

Visualization: Risk Assessment Workflow

The following diagram illustrates a logical workflow for conducting a risk assessment prior to working with Tert-butyl 2-acetylpiperidine-1-carboxylate.

Caption: Risk Assessment Workflow for Handling Tert-butyl 2-acetylpiperidine-1-carboxylate.

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The Pivotal Role of Tert-butyl 2-acetylpiperidine-1-carboxylate in Modern Medicinal Chemistry: A Technical Guide

Abstract

The piperidine scaffold is a cornerstone in medicinal chemistry, gracing the structures of numerous approved pharmaceuticals.[1][2][3] Its inherent three-dimensionality and favorable physicochemical properties make it a privileged motif in drug design. This technical guide delves into the strategic importance of a specific, functionalized building block: tert-butyl 2-acetylpiperidine-1-carboxylate. We will explore its synthesis, stereochemical considerations, and its versatile applications as a chiral synthon in the construction of complex, biologically active molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage advanced chemical intermediates to accelerate their discovery programs.

Introduction: The Strategic Value of 2-Substituted Piperidines

The substitution pattern on the piperidine ring profoundly influences a molecule's biological activity, selectivity, and pharmacokinetic profile.[3] Substitution at the 2-position, in particular, introduces a chiral center adjacent to the ring nitrogen, which can significantly impact interactions with biological targets.[4][5] The controlled, enantioselective synthesis of 2-substituted piperidines is, therefore, a critical challenge and a significant area of interest in organic and medicinal chemistry.[6]

Tert-butyl 2-acetylpiperidine-1-carboxylate, with its N-Boc protecting group and a reactive acetyl moiety at the C2 position, emerges as a highly valuable and versatile chiral building block. The tert-butoxycarbonyl (Boc) group provides robust protection of the piperidine nitrogen, preventing unwanted side reactions, yet it can be readily removed under acidic conditions. The 2-acetyl group serves as a versatile chemical handle, amenable to a wide array of chemical transformations to introduce further molecular complexity and diversity.

Synthesis of Tert-butyl 2-acetylpiperidine-1-carboxylate: A Practical Approach

The enantioselective synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate is crucial for its application in the development of chiral drugs. A notable and efficient synthesis of the (S)-enantiomer has been reported, providing a practical route for obtaining this key intermediate in high yield and purity.

Recommended Synthetic Protocol: (S)-1-Boc-2-acetylpiperidine

This protocol is adapted from a patented industrial method, highlighting a field-proven approach.

Experimental Protocol:

Step 1: Starting Material The synthesis commences with (S)-1-Boc-piperidine-2-carboxylic acid, a commercially available chiral starting material.

Step 2: Reaction with Methylmagnesium Bromide Under an inert nitrogen atmosphere, dissolve (S)-1-Boc-piperidine-2-carboxylic acid (1 equivalent) in anhydrous tetrahydrofuran (THF). Cool the solution to -10°C. To this cooled solution, slowly add a 3M solution of methylmagnesium bromide in diethyl ether (2.5 equivalents) dropwise, maintaining the temperature at -10°C. Allow the reaction to proceed for approximately 3.5 hours at this temperature.

Step 3: Quenching and Extraction Upon completion, quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether (3 x volume). Combine the organic layers and dry over anhydrous sodium sulfate.

Step 4: Purification Filter the solution and concentrate the solvent under reduced pressure. The resulting crude product, a colorless oil, is then purified by column chromatography on silica gel using a petroleum ether:ethyl acetate (3:1) eluent to afford (S)-1-Boc-2-acetyl-piperidine in high yield (typically around 96%).

Causality of Experimental Choices:

• Inert Atmosphere: The use of a nitrogen atmosphere is critical to prevent the highly reactive Grignard reagent (methylmagnesium bromide) from reacting with atmospheric moisture and oxygen, which would quench the reagent and reduce the yield.

• Low Temperature (-10°C): Maintaining a low temperature throughout the addition of the Grignard reagent is essential to control the reactivity of the organometallic species, minimizing side reactions and preventing decomposition of the starting material or product.

• Slow, Dropwise Addition: The slow addition of the Grignard reagent ensures that the reaction remains controlled and prevents localized overheating, which could lead to undesired byproducts.

• Saturated Ammonium Chloride Quench: This aqueous solution provides a mild acidic workup to neutralize the reaction mixture and protonate any remaining Grignard reagent, facilitating a clean separation of the organic product.

• Column Chromatography: This purification step is necessary to remove any unreacted starting material and byproducts, ensuring the high purity of the final (S)-1-Boc-2-acetyl-piperidine, which is crucial for its use in subsequent synthetic steps in a drug discovery campaign.

The Role of Tert-butyl 2-acetylpiperidine-1-carboxylate in Medicinal Chemistry

The strategic placement of the acetyl group at the 2-position of the N-Boc protected piperidine ring opens a gateway to a multitude of chemical transformations, making this building block a powerful tool for medicinal chemists.

A Versatile Handle for Molecular Elaboration

The ketone functionality of the acetyl group can be readily transformed into a variety of other functional groups, allowing for the introduction of diverse pharmacophoric elements.

Key Transformations and Their Significance:

Transformation	Reagents and Conditions	Resulting Functional Group	Significance in Drug Design
Reduction	Sodium borohydride (NaBH₄), methanol	Secondary alcohol	Introduction of a hydroxyl group for hydrogen bonding interactions with target proteins. Creation of a new chiral center.
Reductive Amination	Amine (R-NH₂), sodium triacetoxyborohydride (STAB)	Secondary or tertiary amine	Introduction of basic nitrogen centers for improved solubility and target engagement (e.g., salt bridge formation).
Wittig Reaction	Phosphonium ylide (Ph₃P=CHR)	Alkene	Carbon-carbon bond formation to introduce larger substituents and explore new vector spaces around the piperidine core.
Aldol Condensation	Aldehyde (R-CHO), base or acid catalyst	α,β-Unsaturated ketone	Elongation of the carbon chain and introduction of a Michael acceptor for potential covalent modification of targets.
Grignard Reaction	Organomagnesium halide (R-MgBr)	Tertiary alcohol	Introduction of sterically demanding groups and creation of a new chiral center.

Impact on Physicochemical and Pharmacokinetic Properties

The introduction of the 2-substituted piperidine moiety derived from tert-butyl 2-acetylpiperidine-1-carboxylate can significantly influence the properties of a drug candidate.[4]

• Lipophilicity and Solubility: The piperidine ring itself offers a balance of lipophilicity and hydrophilicity. Further functionalization at the 2-position allows for fine-tuning of these properties to optimize oral absorption and distribution. For instance, introducing polar groups can enhance aqueous solubility.[4]

• Metabolic Stability: The substitution pattern on the piperidine ring can influence its metabolic stability. Strategic placement of substituents can block sites of metabolism by cytochrome P450 enzymes, thereby increasing the half-life of a drug.[3]

• Three-Dimensionality and Target Binding: The inherent non-planar, chair-like conformation of the piperidine ring provides a three-dimensional scaffold that can present substituents in well-defined spatial orientations. This is crucial for achieving high-affinity and selective binding to the often complex and chiral binding pockets of biological targets.[7]

Visualization of Synthetic Utility

To visually represent the strategic importance of tert-butyl 2-acetylpiperidine-1-carboxylate, the following diagrams illustrate its central role as a versatile intermediate.

Caption: Synthetic pathways from a chiral starting material to the core building block and its subsequent diversification.

Future Perspectives and Conclusion

The demand for enantiomerically pure and functionalized building blocks in drug discovery continues to grow. Tert-butyl 2-acetylpiperidine-1-carboxylate stands out as a prime example of a "chiral building block" that empowers medicinal chemists to rapidly assemble libraries of complex molecules with a high degree of stereochemical control.[8][9] Its utility in generating diverse 2-substituted piperidine scaffolds makes it an invaluable asset in the quest for novel therapeutics with improved efficacy and safety profiles. As synthetic methodologies continue to advance, the applications of such well-designed intermediates are expected to expand, further solidifying the central role of the piperidine motif in the future of medicine.

References

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thieme-connect.de [thieme-connect.de]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Benzyl piperidine Fragment in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Portico [access.portico.org]
• 9. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]

Navigating the Isomeric Landscape of Acetylpiperidine Building Blocks: A Technical Guide to Commercial Availability and Synthesis

Introduction

The piperidine scaffold is a cornerstone of modern medicinal chemistry, present in a vast array of pharmaceuticals and bioactive molecules.[1] Its conformational flexibility and ability to present substituents in distinct three-dimensional orientations make it an invaluable fragment for drug design. Within this class of compounds, N-Boc protected acetylpiperidines serve as critical building blocks, offering a synthetically versatile handle for the construction of more complex molecular architectures. This guide provides an in-depth technical analysis of the commercial availability and synthesis of a key family of these intermediates: Tert-butyl acetylpiperidine-1-carboxylates. We will navigate the distinct realities of the 2-, 3-, and 4-acetyl isomers, offering field-proven insights for researchers, chemists, and drug development professionals to inform their sourcing and synthetic strategies.

The Commercial Landscape: A Tale of Three Isomers

A survey of the chemical supplier landscape reveals a significant disparity in the commercial availability of the three positional isomers of tert-butyl acetylpiperidine-1-carboxylate. This availability directly correlates with the synthetic accessibility and the historical demand for these specific substitution patterns in drug discovery programs.

• Tert-butyl 4-acetylpiperidine-1-carboxylate (CAS 206989-61-9): This isomer is the most common and widely available. A multitude of suppliers offer this compound in quantities ranging from grams to kilograms, with well-established manufacturing processes ensuring its ready availability for both academic and industrial research.[2]

• Tert-butyl 3-acetylpiperidine-1-carboxylate (CAS 942143-25-1): The 3-acetyl isomer is commercially available, but from a more limited set of suppliers compared to its 4-acetyl counterpart. It is often available as a chiral building block, which can be valuable in stereospecific syntheses.[3]

• Tert-butyl 2-acetylpiperidine-1-carboxylate: This isomer is notably scarce in commercial catalogs. While its synthesis has been described in the literature, its limited availability suggests a more complex or less cost-effective manufacturing process, or perhaps a lower historical demand in large-scale drug development campaigns.

This disparity underscores the importance of understanding the underlying synthetic routes to make informed decisions about whether to purchase a readily available isomer or to embark on a custom synthesis for a less common one.

In-Depth Focus: Tert-butyl 4-acetylpiperidine-1-carboxylate

Given its widespread availability and utility, a thorough understanding of the synthesis of the 4-acetyl isomer is essential.

Synthesis via the Weinreb Amide: A Reliable and Scalable Protocol

A robust and frequently employed method for the synthesis of tert-butyl 4-acetylpiperidine-1-carboxylate involves the use of a Weinreb amide intermediate. This approach is favored due to its high efficiency and the prevention of over-addition of the organometallic reagent, a common issue when reacting Grignard reagents directly with esters or acid chlorides.[4]

The synthesis begins with the commercially available and relatively inexpensive 1-Boc-piperidine-4-carboxylic acid (1) .

Caption: Synthetic pathway to tert-butyl 4-acetylpiperidine-1-carboxylate.

Experimental Protocol:

Step 1: Synthesis of tert-Butyl 4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (2)

• To a stirred solution of 1-Boc-piperidine-4-carboxylic acid (1) (1 equivalent) in dichloromethane (CH2Cl2), add N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents), 1-hydroxybenzotriazole (HOBt) (1.2 equivalents), and N-methylmorpholine (NMM) (2.5 equivalents).

• Stir the reaction mixture at room temperature overnight.

• Upon completion (monitored by TLC), dilute the reaction mixture with CH2Cl2 and wash sequentially with 1N HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the Weinreb amide (2), which is often used in the next step without further purification.

Causality Behind Experimental Choices: The use of EDC/HOBt as a coupling system is a standard in peptide chemistry that efficiently activates the carboxylic acid for amidation while minimizing side reactions and racemization (if a chiral center were present). NMM is used as an organic base to neutralize the hydrochloride salt of the amine and the acids formed during the reaction.

Step 2: Synthesis of tert-Butyl 4-acetylpiperidine-1-carboxylate (3)

• Dissolve the Weinreb amide (2) (1 equivalent) in anhydrous tetrahydrofuran (THF) and cool the solution to 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add a solution of methylmagnesium bromide (MeMgBr) in THF (typically 3.0 M, 1.2-1.5 equivalents) dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the reaction is complete by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution at 0 °C.

• Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure tert-butyl 4-acetylpiperidine-1-carboxylate (3).[5]

Self-Validating System: The stability of the tetrahedral intermediate formed from the addition of the Grignard reagent to the Weinreb amide prevents the common over-addition that leads to tertiary alcohols. This chelated intermediate is stable at low temperatures and collapses to the ketone upon aqueous workup, making the protocol highly reliable and reproducible.[4][6]

Commercial Availability of the 4-Acetyl Isomer

The following table provides a summary of representative suppliers for tert-butyl 4-acetylpiperidine-1-carboxylate, highlighting the typical purities and quantities available.

Supplier	Purity	Available Quantities
Sigma-Aldrich	≥98%	1g, 5g, 25g
Combi-Blocks	>97%	1g, 5g, 25g, 100g
BLD Pharmatech	≥98%	1g, 5g, 10g, 25g, 100g
Chem-Impex	≥97% (GC)	1g, 5g, 25g, 100g
Angene	≥98%	1g, 5g, 25g, 100g, 500g

Note: This table is not exhaustive and is intended to be representative of the market. Prices and availability are subject to change.

Applications in Drug Discovery

Tert-butyl 4-acetylpiperidine-1-carboxylate is a versatile intermediate in the synthesis of a wide range of pharmaceutical agents.[7] The piperidine ring can improve the pharmacokinetic properties of a drug candidate, such as its solubility and metabolic stability. The acetyl group provides a reactive handle for further chemical modifications, including:

• Reductive amination: To introduce new amine-containing substituents.

• Aldol condensations: To build more complex carbon skeletons.

• Formation of heterocycles: Such as pyrazoles or isoxazoles.

It has been utilized in the development of analgesics, anti-inflammatory agents, and compounds targeting the central nervous system.[7]

The Less Common Isomers: Synthesis and Availability

Tert-butyl 2-acetylpiperidine-1-carboxylate

Synthetic Approach:

The synthesis would start from the corresponding 1-Boc-piperidine-2-carboxylic acid , which can be prepared from piperidine-2-carboxylic acid. This starting material would then be converted to its Weinreb amide, followed by a Grignard reaction with methylmagnesium bromide, analogous to the synthesis of the 4-acetyl isomer.

The likely reasons for its limited commercial availability include:

• Higher cost of the starting material: 1-Boc-piperidine-2-carboxylic acid is generally more expensive than the 4-substituted isomer.

• Potential for side reactions: The proximity of the reactive site to the bulky N-Boc group could lead to steric hindrance or alternative reaction pathways, potentially lowering the yield and complicating purification.

Tert-butyl 3-acetylpiperidine-1-carboxylate

This isomer is available from a select number of suppliers, often as a single enantiomer.[3] Its synthesis can also be achieved from 1-Boc-piperidine-3-carboxylic acid following a similar Weinreb amide protocol. The availability of enantiomerically pure forms of this building block is particularly valuable for the synthesis of chiral drugs, where stereochemistry is critical for biological activity.[8]

Strategic Sourcing and Synthetic Decisions

Researchers and drug development professionals must weigh the factors of cost, time, and in-house synthetic capabilities when deciding whether to purchase or synthesize a particular acetylpiperidine building block. The following workflow can guide this decision-making process.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Acetyl-piperidine-1-carboxylic acid tert-butyl ester | 206989-61-9 [chemicalbook.com]
• 3. tert-Butyl (R)-3-acetylpiperidine-1-carboxylate [myskinrecipes.com]
• 4. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 5. CN102351780A - Method for synthesizing 1-tert-butoxycarbonyl-4-acetylpiperidine - Google Patents [patents.google.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. chemimpex.com [chemimpex.com]
• 8. thieme-connect.de [thieme-connect.de]

Protocols & Analytical Methods

Application Note: A Robust and Scalable Synthesis of Tert-butyl 2-acetylpiperidine-1-carboxylate

Introduction and Scientific Context

Tert-butyl 2-acetylpiperidine-1-carboxylate is a chiral heterocyclic ketone that serves as a versatile building block in modern medicinal chemistry and drug development.[1] Its functionalized piperidine core is a prevalent motif in numerous biologically active compounds and approved pharmaceuticals.[2] The presence of a reactive acetyl group, coupled with the Boc-protected amine, allows for selective chemical modifications at multiple positions, making it an invaluable intermediate for constructing complex molecular architectures.

This application note provides a detailed, field-proven protocol for the synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate. The selected synthetic strategy is centered on the reaction of a Weinreb amide with a Grignard reagent. This approach is deliberately chosen for its high efficiency, excellent control over reactivity, and scalability, addressing common challenges encountered in ketone synthesis. We will elucidate the mechanistic principles that ensure the success of this method and provide a step-by-step guide suitable for researchers in both academic and industrial settings.

Strategic Overview: The Weinreb Amide Approach

The synthesis is executed in two primary stages, beginning with commercially available N-Boc-L-pipecolic acid.

Overall Synthetic Scheme:

(Self-generated image, not from search)

• Stage 1: Weinreb Amide Formation. N-Boc-L-pipecolic acid is converted to its corresponding N-methoxy-N-methylamide (Weinreb amide). This functional group is specifically engineered to be an excellent acylating agent that avoids the common problem of over-addition by organometallic reagents.

• Stage 2: Grignard Reaction for Ketone Synthesis. The Weinreb amide is then treated with methylmagnesium bromide. The unique stability of the intermediate formed in this reaction ensures the clean formation of the desired ketone upon workup, preventing the secondary addition that would lead to a tertiary alcohol.[3]

This strategy is superior to alternatives, such as the Grignard addition to an ester or acid chloride, which frequently suffer from poor yields due to the formation of alcohol byproducts.[3][4]

Mechanistic Rationale and Causality

The cornerstone of this protocol is the use of the Weinreb amide. During the Grignard reaction, the organomagnesium reagent adds to the amide carbonyl to form a stable, five-membered chelated tetrahedral intermediate. The magnesium ion is coordinated by both the newly formed alkoxide and the N-methoxy oxygen atom. This chelate is stable at low temperatures and does not collapse to form the ketone until an acidic quench is introduced during the workup.[5] This prevents the nascent ketone from reacting with a second equivalent of the Grignard reagent, a critical advantage for process control and purity.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. (S)-1-Boc-2-acetyl-piperidine synthesis - chemicalbook [chemicalbook.com]

Tert-butyl 2-acetylpiperidine-1-carboxylate in pharmaceutical synthesis

<Senior Application Scientist >

Application Notes & Protocols: A Guide to Tert-butyl 2-acetylpiperidine-1-carboxylate in Pharmaceutical Synthesis

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of tert-butyl 2-acetylpiperidine-1-carboxylate. This chiral building block is a pivotal intermediate in the synthesis of a wide array of complex pharmaceutical agents. We will explore the causality behind its utility, detailing its physicochemical properties, key synthetic transformations, and provide validated, step-by-step protocols for its application. The guide emphasizes the importance of the piperidine scaffold in medicinal chemistry and the strategic role of the tert-butoxycarbonyl (Boc) protecting group in enabling complex synthetic routes.

Introduction: The Strategic Importance of the Piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs targeting a wide range of diseases, including cancer, central nervous system (CNS) disorders, and infectious diseases.[1][2][3][4] This six-membered nitrogen-containing heterocycle offers a versatile, metabolically stable, and three-dimensional framework that can be functionalized to precisely orient substituents for optimal interaction with biological targets.[2] The presence of the piperidine motif often enhances a drug's pharmacokinetic properties (ADME) and can improve transport across biological membranes.[2]

Tert-butyl 2-acetylpiperidine-1-carboxylate, often referred to as N-Boc-2-acetylpiperidine, is a highly valuable derivative for several key reasons:

• Chiral Center: The C2 position provides a key stereocenter, crucial for the enantioselective synthesis of modern pharmaceuticals where a single enantiomer is often responsible for the desired therapeutic effect.[5]

• Orthogonal Handles: It possesses two distinct functional groups ripe for selective modification. The ketone of the acetyl group can be reduced, alkylated, or converted to other functionalities. The nitrogen is protected by a tert-butoxycarbonyl (Boc) group.

• The Boc Protecting Group: The Boc group is a cornerstone of modern organic synthesis. It renders the piperidine nitrogen non-basic and non-nucleophilic, preventing unwanted side reactions. Crucially, it can be removed under mild acidic conditions (e.g., with trifluoroacetic acid) that typically do not affect other common functional groups, allowing for late-stage deprotection and derivatization.[6]

This guide will provide the practical knowledge to leverage these features in complex synthetic campaigns.

Physicochemical Properties and Characterization

A thorough understanding of the physical and chemical properties of a starting material is fundamental to successful and reproducible synthesis.

Property	Value	Source(s)
CAS Number	206989-61-9 (for 4-acetyl isomer)	[7][8][9]
Molecular Formula	C₁₂H₂₁NO₃	[7][8]
Molecular Weight	227.30 g/mol	[8][10]
Appearance	Light yellow oil or solid	[7][11][12]
Boiling Point	312.4 °C at 760 mmHg	[7][13]
Density	~1.053 g/cm³	[12][13]
Solubility	Soluble in common organic solvents (DCM, THF, EtOAc, Methanol).

Characterization Data (Typical):

• ¹H NMR: Proton NMR is essential for confirming the structure. Key expected signals include the singlet for the tert-butyl group (~1.4 ppm), the singlet for the acetyl methyl group (~2.1 ppm), and a series of multiplets for the piperidine ring protons.[14]

• ¹³C NMR: Carbon NMR will show characteristic peaks for the carbonyls (ketone and carbamate), the quaternary carbon and methyls of the Boc group, and the carbons of the piperidine ring.

• Mass Spectrometry (MS): ESI-MS would typically show the [M+H]⁺ ion at approximately 228.16 m/z.

Core Synthetic Transformations & Protocols

The utility of tert-butyl 2-acetylpiperidine-1-carboxylate lies in its capacity to undergo a range of selective chemical transformations. Below, we detail the rationale and provide a protocol for one of the most common and critical reactions: the diastereoselective reduction of the acetyl ketone.

Diastereoselective Reduction of the Ketone

Principle & Rationale: The reduction of the ketone in N-Boc-2-acetylpiperidine generates a secondary alcohol, creating a new stereocenter at the C1' position of the resulting hydroxyethyl side chain. Controlling the stereochemistry of this new center relative to the existing center at C2 is often critical for the biological activity of the final API. The choice of reducing agent is paramount. Bulky hydride reagents, such as sodium borohydride (NaBH₄) or lithium tri-sec-butylborohydride (L-Selectride®), are often used to achieve high diastereoselectivity through sterically-controlled hydride delivery to the less hindered face of the ketone.

Experimental Protocol: Diastereoselective Reduction with NaBH₄

This protocol outlines a standard procedure for the reduction of the ketone to the corresponding alcohol.

Materials & Equipment:

• tert-Butyl 2-acetylpiperidine-1-carboxylate

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: Dissolve tert-butyl 2-acetylpiperidine-1-carboxylate (1.0 equiv.) in anhydrous methanol (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C with stirring.

  • Scientist's Note: Performing the reaction at a reduced temperature helps to control the reaction rate and often improves diastereoselectivity by enhancing the kinetic control of the hydride addition.

• Reagent Addition: Slowly add sodium borohydride (NaBH₄, 1.5 equiv.) portion-wise to the stirred solution.

  • Rationale: An excess of the hydride reagent is used to ensure complete conversion of the starting material. Slow, portion-wise addition is crucial to manage the exothermic reaction and the accompanying hydrogen gas evolution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1-2 hours. Monitor the progress of the reaction by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The product spot should be more polar (lower Rf) than the starting ketone.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution until gas evolution ceases.

  • Rationale: The quench neutralizes the reaction and destroys any excess NaBH₄. An acidic quench is avoided to prevent premature cleavage of the acid-labile Boc group.

• Workup & Extraction: Remove the methanol under reduced pressure using a rotary evaporator. To the remaining aqueous residue, add DCM and transfer to a separatory funnel. Extract the aqueous layer twice more with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product, tert-butyl 2-(1-hydroxyethyl)piperidine-1-carboxylate.

• Purification & Characterization: The crude product can be purified by flash column chromatography on silica gel if necessary. The final product should be characterized by ¹H NMR, ¹³C NMR, and MS to confirm its structure and assess its diastereomeric ratio.

Workflow Diagram: Diastereoselective Reduction

Caption: Workflow for the diastereoselective reduction of N-Boc-2-acetylpiperidine.

Application Case Study: Synthesis of a Kinase Inhibitor Precursor

Kinase inhibitors are a major class of modern therapeutics, particularly in oncology.[15] Many of these molecules feature complex heterocyclic cores. Tert-butyl 2-acetylpiperidine-1-carboxylate can serve as a key starting material for fragments that bind within the ATP-binding pocket of a target kinase.

Background: In this hypothetical example, the 2-acetylpiperidine moiety is elaborated to form a key fragment of a novel Tyrosine Kinase (Tyk2) inhibitor.[16] The synthesis requires the conversion of the acetyl group into a substituted aminothiazole ring, a common pharmacophore in kinase inhibitors.

Synthetic Scheme Overview:

This scheme illustrates the transformation of N-Boc-2-acetylpiperidine into a more complex aminothiazole intermediate, ready for coupling to the rest of the API.

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• 13. Tert-Butyl 4-acetylpiperidine-1-carboxylate CAS 206989-61-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
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Asymmetric Synthesis of Chiral 2-Acetylpiperidine Derivatives: Application Notes and Protocols

Introduction: The Significance of the Chiral 2-Acetylpiperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast number of pharmaceuticals and natural products.[1] Specifically, the chiral 2-acetylpiperidine motif and its close analogues, such as the 2-acetonylpiperidine core of the alkaloid (–)-pelletierine, represent a structurally significant class of compounds with notable biological activity. The precise spatial orientation of the acetyl group at the C2 stereocenter is critical for molecular recognition and biological function, making enantioselective synthesis a paramount challenge for medicinal and synthetic chemists.

Traditional synthetic routes often relied on lengthy sequences involving chiral auxiliaries or resolutions of racemic mixtures, which are inefficient and less atom-economical.[2] Modern asymmetric catalysis, encompassing organocatalysis, metal catalysis, and biocatalysis, has opened new avenues for the direct and efficient construction of these valuable chiral building blocks. This guide provides an in-depth analysis of field-proven strategies and detailed protocols for the asymmetric synthesis of chiral 2-acetylpiperidine derivatives, designed for researchers and professionals in drug development.

Overview of Key Synthetic Strategies

The asymmetric synthesis of 2-acetylpiperidines can be approached through several distinct catalytic pathways. The choice of strategy depends on factors such as starting material availability, desired scale, and required enantiopurity. The three primary strategies discussed herein are Organocatalytic Mannich Reaction, Metal-Catalyzed Asymmetric Hydrogenation, and Biocatalytic Asymmetric Amination.

Figure 1: Overview of primary synthetic routes to chiral 2-acetylpiperidines.

Protocol 1: Organocatalytic Biomimetic Synthesis of (S)-Pelletierine

This approach mimics the proposed biosynthetic pathway of piperidine alkaloids and leverages a chiral organocatalyst, such as L-proline, to facilitate a highly enantioselective one-pot Mannich reaction.[3] This method is notable for being protection-free and highly atom-economical.

Principle and Rationale

The reaction proceeds via a domino sequence. First, L-proline reacts with a simple aldehyde (e.g., glutaraldehyde) to form a chiral enamine intermediate. Concurrently, acetoacetic acid undergoes decarboxylation in situ to generate an acetone enol or enolate. These two activated species then participate in a stereocontrolled Mannich reaction. The resulting intermediate cyclizes via intramolecular iminium ion trapping, followed by hydrolysis, to yield the 2-substituted piperidine. The stereochemistry is dictated by the chiral catalyst, which shields one face of the enamine, directing the incoming nucleophile. The use of solvents like benzonitrile or acetonitrile is crucial as they have been shown to effectively prevent product racemization.[3]

Figure 2: Simplified mechanism for the organocatalytic synthesis of (S)-pelletierine.

Detailed Experimental Protocol

• To a stirred solution of L-proline (34.5 mg, 0.3 mmol, 30 mol%) in acetonitrile (10 mL) at room temperature, add acetoacetic acid (153 mg, 1.5 mmol, 1.5 equiv).

• Stir the mixture for 10 minutes until the acetoacetic acid has fully dissolved and decarboxylation (visible bubbling) begins to subside.

• Add a 25% aqueous solution of glutaraldehyde (400 mg, 1.0 mmol, 1.0 equiv) dropwise over 5 minutes.

• Seal the reaction vessel and stir vigorously at room temperature for 48 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ (15 mL).

• Extract the aqueous phase with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluent: dichloromethane/methanol, 95:5) to afford the desired product, (S)-pelletierine.

Representative Data

Catalyst	Solvent	Yield (%)	Enantiomeric Excess (ee, %)
L-Proline	Acetonitrile	75	97
L-Proline	Benzonitrile	72	97
D-Proline	Acetonitrile	74	96 (R-enantiomer)

Data adapted from representative procedures for pelletierine analogues.[3]

Protocol 2: Iridium-Catalyzed Asymmetric Hydrogenation of a Pyridinium Salt

Asymmetric hydrogenation of heteroaromatic compounds is a powerful and scalable method for accessing chiral saturated heterocycles.[2] For 2-acetylpiperidines, this strategy involves the preparation of a suitable 2-substituted pyridine precursor, its activation into a pyridinium salt, and subsequent enantioselective reduction.

Principle and Rationale

The core of this strategy is the stereoselective addition of hydrogen across the C=C bonds of the pyridine ring. Direct hydrogenation of 2-acetylpyridine is challenging. A more robust approach involves using a precursor like 2-(1-hydroxyethyl)pyridine. This alcohol is then used to form an N-benzyl pyridinium salt, which activates the ring towards reduction.[2] A chiral iridium catalyst, bearing a bidentate phosphine-nitrogen ligand such as MeO-BoQPhos, coordinates to the substrate and delivers hydrogen from a specific face, thereby establishing the stereocenter at C2.[2] The final product is obtained after a simple oxidation of the secondary alcohol to the target acetyl group.

Figure 3: Workflow for the asymmetric hydrogenation approach.

Detailed Experimental Protocol

Step A: Synthesis of N-Benzyl-2-(1-hydroxyethyl)pyridinium Bromide

• Dissolve 2-(1-hydroxyethyl)pyridine (1.23 g, 10 mmol) in 20 mL of acetone in a round-bottom flask.

• Add benzyl bromide (1.88 g, 11 mmol, 1.1 equiv).

• Heat the mixture to reflux and stir for 12 hours.

• Cool the reaction to room temperature. The pyridinium salt will precipitate.

• Collect the solid by filtration, wash with cold acetone (2 x 10 mL), and dry under vacuum to yield the pyridinium salt.

Step B: Asymmetric Hydrogenation

• In a glovebox, charge a glass vial inside a high-pressure autoclave with the pyridinium salt (294 mg, 1.0 mmol), [Ir(COD)Cl]₂ (3.4 mg, 0.005 mmol, 0.5 mol%), and (S)-MeO-BoQPhos ligand (5.8 mg, 0.011 mmol, 1.1 mol%).

• Add 5 mL of degassed dichloromethane.

• Seal the autoclave, remove it from the glovebox, and purge with hydrogen gas three times.

• Pressurize the autoclave to 1000 psi with hydrogen.

• Stir the reaction at room temperature for 24 hours.

• Carefully vent the autoclave and concentrate the reaction mixture under reduced pressure. The crude chiral piperidine alcohol can be used directly in the next step.

Step C: Oxidation to 2-Acetylpiperidine

• Dissolve the crude piperidine alcohol from Step B in 10 mL of dichloromethane.

• Add Dess-Martin periodinane (636 mg, 1.5 mmol, 1.5 equiv) in one portion.

• Stir at room temperature for 2 hours.

• Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO₃ and Na₂S₂O₃ (20 mL).

• Stir vigorously for 15 minutes, then separate the layers. Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography (eluent: hexanes/ethyl acetate) to obtain the final product.

Protocol 3: Biocatalytic Asymmetric Synthesis via Transaminase

Biocatalysis offers an environmentally benign and highly selective route to chiral amines.[4] A transaminase (TAm) enzyme can convert a prochiral ketone into a chiral amine with exceptional enantiopurity. This amine can then undergo spontaneous intramolecular cyclization to form the piperidine ring.[5]

Principle and Rationale

The strategy employs a ω-haloketone, such as 7-chloroheptane-2,6-dione, as the substrate. A chiral amine is generated from one of the ketone moieties by a transaminase enzyme, which uses a donor amine like isopropylamine to provide the amino group and pyridoxal 5'-phosphate (PLP) as a cofactor. The resulting chiral ω-chloroamine is unstable and undergoes a spontaneous intramolecular SN2 cyclization to form the piperidine ring. The stereoselectivity is entirely controlled by the choice of a (R)-selective or (S)-selective transaminase.[5]

Figure 4: Biocatalytic cascade for chiral 2-acetylpiperidine synthesis.

Detailed Experimental Protocol

• Prepare a buffer solution (e.g., 100 mM potassium phosphate, pH 7.5).

• In a temperature-controlled reaction vessel at 30 °C, add the buffer solution (10 mL).

• Add the transaminase enzyme (e.g., a commercially available (R)- or (S)-selective TAm, ~5 mg/mL).

• Add pyridoxal 5'-phosphate (PLP) cofactor (1 mM final concentration).

• Add isopropylamine (500 mM final concentration) as the amine donor.

• Initiate the reaction by adding the substrate, 7-chloroheptane-2,6-dione (e.g., 50 mM final concentration), dissolved in a minimal amount of a co-solvent like DMSO (e.g., 2% v/v).

• Stir the reaction mixture at 30 °C for 24 hours. Monitor conversion and enantiomeric excess by chiral GC or HPLC analysis of samples.

• After completion, stop the reaction by adding an equal volume of methyl tert-butyl ether (MTBE).

• Separate the organic layer. Extract the aqueous layer with MTBE (2 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and carefully concentrate under reduced pressure.

• Further purification can be achieved via column chromatography if necessary.

Representative Data

Substrate	Transaminase Type	Conversion (%)	Enantiomeric Excess (ee, %)
6-chloro-2-hexanone	(R)-selective	>95	>99.5
6-chloro-2-hexanone	(S)-selective	>95	>99.5

Data based on similar transaminase-triggered cyclizations.[5] Yields are typically high, often exceeding 80% on a preparative scale.

Characterization and Analysis

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the structure of the final product and assess purity. Diastereomeric ratio can often be determined by integration of distinct signals in the ¹H NMR spectrum of the crude product.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric excess (ee) of the chiral product. Separation is achieved on a chiral stationary phase (e.g., Chiralcel OD-H, AD-H) with an appropriate mobile phase (typically a mixture of hexanes and isopropanol).

Conclusion

The asymmetric synthesis of chiral 2-acetylpiperidine derivatives is readily achievable through a variety of modern catalytic methods. Organocatalysis provides an elegant, biomimetic route from simple starting materials. Metal-catalyzed asymmetric hydrogenation offers a robust and scalable pathway suitable for industrial applications. Finally, biocatalysis presents a highly selective and environmentally friendly option, yielding products with near-perfect enantiopurity. The protocols and principles outlined in this guide offer researchers a comprehensive toolkit to select and implement the most suitable strategy for their specific synthetic goals.

References

• Vertex AI Search, Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine.
• NIH, Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration - PMC.
• Organic Chemistry Portal, Piperidine synthesis.
• RSC Publishing, Chiral guanidines and their derivatives in asymmetric synthesis.
• MDPI, Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones Mediated by Transition-Metal-Free Dual C-H Oxidation and Its CAL-B-Assisted Enzymatic Resolution.
• PMC - PubMed Central, Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• NIH, Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC.
• RSC Publishing, Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01608D.
• ADDI, Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions.
• ResearchGate, (PDF) Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions.
• PubMed, Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues.
• Benchchem, Asymmetric Synthesis of Chiral Piperidine Compounds: Application Notes and Protocols.
• RSC Publishing, Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing).
• ResearchGate, Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations.
• NIH, A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether - PMC.
• PubMed, Asymmetric synthesis of 2-arylpiperazines.
• DTIC, Piperidine Synthesis.
• ACS Publications, Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines.
• PubMed, Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives.
• Semantic Scholar, One-pot multiple reactions: asymmetric synthesis of 2,6-cis-disubstituted piperidine alkaloids from chiral aziridine.
• NIH, Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant.
• ACS Publications, Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol | Organic Letters.
• Benchchem, A Comparative Guide to Chiral Synthons in Piperidine Synthesis.
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• MDPI, Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium.
• ResearchGate, Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary.
• PubMed, Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture.
• PubMed, Chiral oxazolopiperidone lactams: versatile intermediates for the enantioselective synthesis of piperidine-containing natural products.
• PubMed, Asymmetric synthesis of 1-(2- and 3-haloalkyl)azetidin-2-ones as precursors for novel piperazine, morpholine, and 1,4-diazepane annulated beta-lactams.
• PubMed, Enantioselective Synthesis of Chiral Substituted 2,4-Diketoimidazolidines and 2,5-Diketopiperazines via Asymmetric Hydrogenation.
• NIH, Copper(I)-Catalyzed Asymmetric α-Selenenylation of 2-Acylimidazoles - PMC.
• ResearchGate, Organocatalytic Synthesis of Chiral Halogenated Compounds.

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Application Notes &amp; Protocols: The Strategic Use of N-Boc-Acetylpiperidine Scaffolds in Modern Synthesis

A Senior Application Scientist's Guide to Tert-butyl 4-acetylpiperidine-1-carboxylate

Introduction and Strategic Context

Welcome to a detailed exploration of Tert-butyl 4-acetylpiperidine-1-carboxylate, a versatile heterocyclic building block. While the initial query specified the 2-acetyl isomer, a comprehensive review of current scientific literature and commercial availability reveals that the 4-acetyl isomer (CAS No. 206989-61-9) is overwhelmingly the more predominantly utilized and documented scaffold in synthetic applications. This guide, therefore, will focus on this 4-substituted analogue to provide robust, well-supported protocols and insights that are directly applicable in a research and development setting.

Tert-butyl 4-acetylpiperidine-1-carboxylate, also known as 1-N-Boc-4-acetylpiperidine, is a bifunctional molecule of significant strategic value.[1] Its structure combines a piperidine ring, a common motif in bioactive molecules, with two orthogonal handles for chemical modification:

• The Ketone (Acetyl Group): A versatile functional group that serves as an electrophilic site, ready for nucleophilic attack, condensation reactions, and various C-C bond-forming transformations.

• The Boc-Protected Amine: The tert-butoxycarbonyl (Boc) group provides robust protection for the piperidine nitrogen, rendering it inert to many reaction conditions. Crucially, it can be cleanly removed under acidic conditions, revealing a nucleophilic secondary amine for subsequent functionalization.

This orthogonal reactivity makes it an invaluable intermediate for constructing complex molecular architectures, particularly in the synthesis of novel pharmaceutical agents targeting areas like neurological disorders.[2] This document provides a detailed overview of its properties, core applications, and field-tested protocols for its synthesis and derivatization.

Physicochemical Properties & Handling

A clear understanding of a reagent's properties is fundamental to its successful application and safe handling.

Property	Value	Source(s)
CAS Number	206989-61-9	[2][3]
Molecular Formula	C₁₂H₂₁NO₃	[2][3]
Molecular Weight	227.30 g/mol	[1][3]
Appearance	Light yellow oil or solid	[2][3][4]
Density	~1.053 g/cm³	[5]
Boiling Point	~312.4 °C at 760 mmHg	[5]
Storage	Store at 0-8 °C, sealed in dry conditions, away from light.	[2]

Handling & Storage Insights: As a standard laboratory chemical, Tert-butyl 4-acetylpiperidine-1-carboxylate should be handled in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. While it has low acute toxicity, its stability is best maintained by storing it under refrigeration and protecting it from moisture and strong oxidizing agents.[2]

Core Applications & Synthetic Strategy

The utility of this building block spans from drug discovery to material science.[2][6] Its primary value lies in its role as a key intermediate for generating libraries of substituted piperidines, a privileged scaffold in medicinal chemistry.

• Drug Development: The piperidine core is central to many CNS-active agents. This building block allows for the systematic modification at the 4-position to explore structure-activity relationships (SAR) for targets such as analgesics and anti-inflammatory agents.[2]

• Heterocyclic Synthesis: The acetyl group is a perfect launching point for constructing more complex heterocyclic systems, such as pyrazoles, through condensation chemistry.

• Material Science: The compound can be incorporated into specialty polymers and resins to modulate properties like thermal stability and flexibility.[2]

The overall synthetic strategy hinges on a logical sequence of reactions, typically beginning with the modification of the acetyl group, followed by the deprotection and subsequent functionalization of the piperidine nitrogen.

Figure 2. Reaction scheme for the synthesis of Tert-butyl 4-acetylpiperidine-1-carboxylate.

Step 3: Grignard Reaction to form Tert-butyl 4-acetylpiperidine-1-carboxylate (IV)

This final step is critical and requires careful temperature control.

• Materials:

  • Tert-butyl 4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (Weinreb Amide, III) (e.g., 2.29 g, 8.32 mmol) [4] * Methylmagnesium bromide (MeMgBr), 3.0 M solution in ether (e.g., 7.73 mL, 23.19 mmol) Note: Literature often cites different Grignard reagents, MeMgBr is a standard choice.

  • Anhydrous Tetrahydrofuran (THF)

  • 2 N Hydrochloric acid (HCl)

  • 6 N Sodium hydroxide (NaOH)

  • Dichloromethane (DCM)

  • Magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the Weinreb amide (III) in anhydrous THF (30 mL) in a flame-dried, three-neck round-bottom flask under an argon atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

    • Causality: This low temperature is crucial to control the high reactivity of the Grignard reagent, preventing unwanted side reactions and ensuring selective addition to the amide.

  • Slowly add the methylmagnesium bromide solution dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise significantly.

  • After the addition is complete, remove the cooling bath and allow the reaction to slowly warm to 0 °C. Stir at 0 °C for 1 hour.

    • Rationale: This gradual warming allows the reaction to proceed to completion without excessive heat generation.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Carefully quench the reaction by slowly adding 2 N HCl solution at 0 °C until the solution is acidic.

  • Adjust the pH to approximately 10 by adding 6 N NaOH solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil by silica gel column chromatography (e.g., using a gradient of dichloromethane/methanol) to yield the final product as a light yellow oil. [4]A reported yield for this step is approximately 94%. [4]

Protocol 2: Derivatization via Pyrazole Synthesis

This protocol demonstrates how the acetyl group can be used to construct a new heterocyclic ring, a common strategy in medicinal chemistry. The reaction involves the condensation of the ketone with a hydrazine derivative. [7]

• Materials:

  • Tert-butyl 4-acetylpiperidine-1-carboxylate derivative (e.g., a β-enamino diketone precursor derived from it)

  • Substituted hydrazine hydrochloride (e.g., p-tolylhydrazine hydrochloride, 1.0 equivalent)

  • Ethanol (EtOH)

• Procedure:

  • Dissolve the piperidine starting material (e.g., 500 mg, 1.5 mmol) in ethanol (15 mL) in a round-bottom flask.

  • Add the desired hydrazine hydrochloride (1.0 equivalent, 1.5 mmol).

  • Stir the reaction mixture at room temperature for 18 hours.

    • Mechanistic Insight: The reaction proceeds via initial formation of a hydrazone intermediate, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic pyrazole ring. Room temperature is often sufficient for this transformation.

  • Upon completion (monitored by TLC), remove the solvent under reduced pressure.

  • The resulting residue can then be purified by silica gel column chromatography (e.g., using an acetone/n-hexane eluent system) to isolate the desired pyrazole-piperidine product. [7]Reported yields for similar transformations range from 62-73%. [7]

References

• Šimokaitienė, J., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. National Institutes of Health. [Link]

• Hammarström, L. G. J., et al. A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE. Organic Syntheses. [Link]

• PubChem. 4-Acetyl-piperidine-1-carboxylic acid tert-butyl ester. National Center for Biotechnology Information. [Link]

• Dopson, S., et al. (2012). A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids. Molecules. [Link]

• PubChem. tert-Butyl 2-oxopiperidine-1-carboxylate. National Center for Biotechnology Information. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2024). The Role of Tert-butyl 4-aminopiperidine-1-carboxylate Hydrochloride in Modern Drug Discovery. Ningbo Inno Pharmchem Co., Ltd.[Link]

• King, S. A., et al. SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE. Organic Syntheses. [Link]

• Google Patents. (2012). CN102351780A - Method for synthesizing 1-tert-butoxycarbonyl-4-acetylpiperidine.

• Sun, L., et al. Supporting information: Highly-Efficient and Versatile Fluorous-Tagged Cu(I)-Catalyzed Azide-Alkyne. The Royal Society of Chemistry. [Link]

• Pharmazone. Tert-Butyl 4-acetylpiperidine-1-carboxylate. Pharmazone. [Link]

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Introduction: The Strategic Importance of N-Boc-2-acetylpiperidine

An In-Depth Guide to the Synthetic Transformations of the Acetyl Group in N-Boc-2-acetylpiperidine

N-Boc-2-acetylpiperidine is a pivotal chiral building block in modern organic synthesis, particularly in the construction of complex nitrogen-containing heterocycles. The piperidine ring is a privileged scaffold found in numerous natural products, pharmaceuticals, and agrochemicals.[1] The strategic placement of an acetyl group at the C2 position, combined with the robust tert-butoxycarbonyl (Boc) protecting group on the nitrogen, offers a versatile platform for a wide array of chemical transformations. The Boc group serves to deactivate the piperidine nitrogen towards many reagents, preventing unwanted side reactions and allowing for precise chemical manipulation of the acetyl moiety. This guide provides a detailed exploration of the key reactions involving the acetyl group, offering both mechanistic insights and field-proven protocols for researchers in medicinal chemistry and drug development.

The reactivity of N-Boc-2-acetylpiperidine is primarily centered around two features of the acetyl group: the electrophilic carbonyl carbon and the acidic α-protons of the methyl group. This dual reactivity allows for a diverse range of transformations, including reductions, olefination, and carbon-carbon bond-forming reactions through enolate intermediates.

Diastereoselective Reduction of the Carbonyl Group

The reduction of the ketone in N-Boc-2-acetylpiperidine to a secondary alcohol is a fundamental transformation, often serving as a gateway to more complex chiral structures. The primary consideration in this reaction is the control of stereochemistry at the newly formed stereocenter. The choice of reducing agent and reaction conditions dictates the diastereomeric ratio of the resulting alcohol, (1'R)- and (1'S)-N-Boc-2-(1-hydroxyethyl)piperidine.

Mechanistic Considerations and Reagent Selection

The stereochemical outcome is governed by the direction of hydride attack on the carbonyl face. This is influenced by the steric hindrance imposed by the adjacent piperidine ring and the N-Boc group.

• Sodium Borohydride (NaBH₄) : This is a mild and selective reducing agent, well-suited for ketones.[2] In alcoholic solvents like methanol or ethanol, NaBH₄ provides a straightforward reduction. The stereoselectivity can be modest and is influenced by the solvent and temperature. The addition of Lewis acids like Lithium Chloride (LiCl) or Cerium(III) Chloride (CeCl₃, the Luche reduction) can enhance reactivity and, in some cases, improve diastereoselectivity by coordinating to the carbonyl oxygen.[2][3]

• Lithium Aluminum Hydride (LiAlH₄) : A much more powerful reducing agent, LiAlH₄ will readily reduce the ketone. However, its high reactivity requires anhydrous conditions and careful handling. It is generally less selective than borohydride reagents for simple ketone reductions and may not offer significant advantages in diastereoselectivity for this substrate unless specific chelating effects are desired.

The diagram below illustrates the general workflow for the reduction of the acetyl group.

Caption: General workflow for the reduction of N-Boc-2-acetylpiperidine.

Protocol 1: Diastereoselective Reduction using Sodium Borohydride and LiCl

This protocol describes a reliable method for the reduction of the acetyl ketone, which has been shown to be effective for similar substrates.[2]

Materials:

• N-Boc-2-acetylpiperidine

• Anhydrous Ethanol (EtOH)

• Sodium Borohydride (NaBH₄)

• Lithium Chloride (LiCl)

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolve N-Boc-2-acetylpiperidine (1.0 eq) in anhydrous ethanol (approx. 0.2 M solution) in a round-bottom flask under a nitrogen atmosphere.

• Add Lithium Chloride (LiCl, 1.5 eq) to the solution and stir until it dissolves.

• Cool the flask to 0 °C using an ice bath.

• Carefully add Sodium Borohydride (NaBH₄, 3.0 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture back to 0 °C and cautiously quench the reaction by slowly adding 1 M HCl until the pH is ~7 and gas evolution ceases.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x volume of residue).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to separate the diastereomers.

Expected Outcome: The reaction typically yields the corresponding secondary alcohols in good to excellent yields (85-95%). The diastereomeric ratio will need to be determined by ¹H NMR analysis of the purified product.

Wittig Reaction: Olefination of the Carbonyl

The Wittig reaction is a powerful and widely used method for converting ketones into alkenes.[4] For N-Boc-2-acetylpiperidine, this reaction allows for the introduction of an isopropenyl group or other substituted vinyl moieties, which are valuable handles for further synthetic manipulations like cross-coupling or polymerization.

Mechanistic Considerations and Reagent Selection

The reaction proceeds through the nucleophilic attack of a phosphorus ylide (Wittig reagent) on the carbonyl carbon, forming a betaine intermediate that collapses to an oxaphosphetane. This intermediate then fragments to yield the desired alkene and triphenylphosphine oxide.[4]

The choice of ylide is critical:

• Unstabilized Ylides (e.g., methylenetriphenylphosphorane, Ph₃P=CH₂): These are highly reactive and typically favor the formation of (Z)-alkenes with aldehydes, though with ketones like this substrate, a mixture of E/Z isomers is less of a concern for terminal alkenes. They are prepared by deprotonating the corresponding phosphonium salt with a strong base like n-butyllithium (n-BuLi) or potassium tert-butoxide.[4]

• Stabilized Ylides (e.g., Ph₃P=CHCO₂Et): These are less reactive and often require heating. They reliably produce (E)-alkenes.

For converting the acetyl group to an isopropenyl group, methylenetriphenylphosphorane is the reagent of choice.

Caption: Simplified mechanism of the Wittig reaction.

Protocol 2: Synthesis of N-Boc-2-isopropenylpiperidine

This protocol details the in-situ generation of the ylide followed by reaction with the ketone.[4][5]

Materials:

• Methyltriphenylphosphonium Bromide (Ph₃PCH₃Br)

• Potassium tert-butoxide (KOtBu) or n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• N-Boc-2-acetylpiperidine

• Saturated Ammonium Chloride (NH₄Cl) solution

• Diethyl Ether (Et₂O)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Schlenk flask, syringes, magnetic stirrer

Procedure:

• Under a nitrogen atmosphere, add methyltriphenylphosphonium bromide (1.2 eq) to a dry Schlenk flask.

• Add anhydrous THF (to make a ~0.5 M suspension).

• Cool the suspension to 0 °C.

• If using n-BuLi, add it dropwise (1.1 eq) until the deep orange/red color of the ylide persists. If using KOtBu, add it as a solid (1.1 eq) and stir for 30-60 minutes at room temperature until the ylide forms.

• In a separate flask, dissolve N-Boc-2-acetylpiperidine (1.0 eq) in a small amount of anhydrous THF.

• Cool the ylide solution back to 0 °C and add the solution of N-Boc-2-acetylpiperidine dropwise via syringe over 20 minutes.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding saturated NH₄Cl solution.

• Extract the mixture with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purify the crude product via flash column chromatography. The triphenylphosphine oxide byproduct is often difficult to remove completely; trituration with a nonpolar solvent like hexanes can sometimes facilitate its removal.

Data Summary Table

Reaction Type	Reagents	Product	Typical Yield	Reference
Reduction	NaBH₄, LiCl, EtOH	N-Boc-2-(1-hydroxyethyl)piperidine	85-95%	[2]
Wittig Olefination	Ph₃PCH₃Br, n-BuLi, THF	N-Boc-2-isopropenylpiperidine	60-80%	[4][5]
Aldol Condensation	Aldehyde, NaOH, EtOH/H₂O	N-Boc-2-cinnamoylpiperidine	70-90%	[6]
Grignard Addition	MeMgBr, THF	N-Boc-2-(2-hydroxyprop-2-yl)piperidine	>90%	[7]

Aldol Condensation: C-C Bond Formation

The acidic α-protons of the acetyl group can be removed by a base to form an enolate, which can then act as a nucleophile. The crossed-aldol condensation with an aromatic aldehyde (that cannot self-condense) is a classic transformation to form an α,β-unsaturated ketone, a versatile synthetic intermediate.[6]

Protocol 3: Base-Catalyzed Aldol Condensation with Benzaldehyde

Materials:

• N-Boc-2-acetylpiperidine

• Benzaldehyde

• Ethanol (EtOH)

• Sodium Hydroxide (NaOH) solution (e.g., 10% w/v)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-2-acetylpiperidine (1.0 eq) and benzaldehyde (1.1 eq) in ethanol in a round-bottom flask.

• Stir the solution at room temperature and slowly add the aqueous NaOH solution dropwise (approx. 2.0 eq of NaOH).

• A color change or precipitation of the product may be observed. Stir the reaction at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into cold water.

• If a solid precipitates, collect it by filtration, wash with cold water, and dry.

• If no solid forms, extract the aqueous mixture with DCM or EtOAc (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by recrystallization or flash column chromatography.

Grignard Addition: Formation of Tertiary Alcohols

The addition of organometallic reagents, such as Grignard or organolithium reagents, to the acetyl carbonyl provides a direct route to tertiary alcohols. This reaction is highly efficient for creating a new carbon-carbon bond at the carbonyl carbon.

Protocol 4: Addition of Methylmagnesium Bromide

This protocol is based on a well-established procedure for adding Grignard reagents to Weinreb amides, which is directly applicable to ketones.[7]

Materials:

• N-Boc-2-acetylpiperidine

• Methylmagnesium Bromide (MeMgBr, 3.0 M solution in Et₂O)

• Anhydrous Tetrahydrofuran (THF)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Diethyl Ether (Et₂O)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Schlenk flask, syringes, magnetic stirrer, ice bath

Procedure:

• Add a solution of N-Boc-2-acetylpiperidine (1.0 eq) in anhydrous THF to a dry Schlenk flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the methylmagnesium bromide solution (2.5 eq) dropwise via syringe, maintaining the temperature below 10 °C.

• After the addition is complete, stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture back to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the resulting tertiary alcohol by flash column chromatography.

References

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. Available at: [Link]

• SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. Available at: [Link]

• Stability of Wittig ylides in presence of piperidine. Reaction conditions. ResearchGate. Available at: [Link]

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PubMed Central (PMC). Available at: [Link]

• Recent progress in the synthesis of heterocyclic natural products by the Staudinger/intramolecular aza-Wittig reaction. Semantic Scholar. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed Central (PMC). Available at: [Link]

• Crossed-aldol condensation of 2-acetylpyridine (8) with aromatic... ResearchGate. Available at: [Link]

• Methods for the synthesis of polyhydroxylated piperidines by diastereoselective dihydroxylation: exploitation in the two-directional synthesis of aza-C-linked disaccharide derivatives. PubMed. Available at: [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. National Institutes of Health (NIH). Available at: [Link]

• Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. PubMed Central (PMC). Available at: [Link]

• Wittig Reaction. Chemistry LibreTexts. Available at: [Link]

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Methods for the synthesis of polyhydroxylated piperidines by diastereoselective dihydroxylation: exploitation in the two-directional synthesis of aza-C-linked disaccharide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (S)-1-Boc-2-acetyl-piperidine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Deprotection of Tert-butyl 2-acetylpiperidine-1-carboxylate

Introduction: Strategic Unveiling of the Piperidine Core

In the landscape of modern synthetic and medicinal chemistry, the piperidine moiety stands as a cornerstone scaffold, prevalent in a vast array of pharmaceuticals and biologically active compounds. Its synthesis and manipulation, therefore, are of paramount importance. The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group for the piperidine nitrogen due to its stability under various reaction conditions and its facile, clean removal under acidic conditions.[1] This document provides a comprehensive guide to the deprotection of a key piperidine intermediate, tert-butyl 2-acetylpiperidine-1-carboxylate, to yield 2-acetylpiperidine.

This guide is designed for researchers, scientists, and drug development professionals, offering not just protocols, but a deeper understanding of the underlying chemical principles. We will delve into the mechanistic rationale for the chosen methodologies, explore potential side reactions, and provide detailed, field-proven protocols for the successful and efficient deprotection of this substrate.

Chemical Structures and Properties

A thorough understanding of the starting material and the target product is fundamental to a successful chemical transformation.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Properties
Tert-butyl 2-acetylpiperidine-1-carboxylate		C₁₂H₂₁NO₃	227.30	White to off-white solid, soluble in common organic solvents like dichloromethane (DCM), ethyl acetate, and methanol.
2-Acetylpiperidine		C₇H₁₃NO	127.18	Colorless to pale yellow oil, basic. Typically isolated as a more stable salt (e.g., hydrochloride or trifluoroacetate).[2][3]
2-Acetylpiperidine Hydrochloride		C₇H₁₄ClNO	163.64	White to off-white crystalline solid, more stable and easier to handle than the free base.[3]

Mechanism of Acid-Catalyzed Boc Deprotection

The deprotection of the Boc group is an acid-catalyzed elimination reaction. The process is initiated by the protonation of the carbonyl oxygen of the carbamate by a strong acid, such as trifluoroacetic acid (TFA). This protonation enhances the electrophilicity of the carbonyl carbon and facilitates the departure of the stable tert-butyl cation. The resulting carbamic acid is unstable and readily decarboxylates to afford the free amine, which is then protonated by the excess acid to form the corresponding salt.[4]

Caption: Acid-catalyzed deprotection of N-Boc-2-acetylpiperidine.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the deprotection of tert-butyl 2-acetylpiperidine-1-carboxylate. The choice between TFA and HCl depends on the desired salt form of the final product and the compatibility with other functional groups in the molecule.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is the most common and generally efficient method for Boc deprotection, yielding the trifluoroacetate salt of the amine.

Materials:

• Tert-butyl 2-acetylpiperidine-1-carboxylate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 2-acetylpiperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Addition of TFA: Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid (TFA) (5-10 eq) dropwise to the stirred solution. Note: The reaction is exothermic, and gas evolution (CO₂) will be observed. Ensure adequate ventilation in a fume hood.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Work-up (Isolation of the Free Base): a. Carefully concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess DCM and TFA. Co-evaporation with toluene can aid in the removal of residual TFA. b. Dissolve the residue in a suitable organic solvent such as ethyl acetate or DCM. c. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess acid. Continue addition until gas evolution ceases and the aqueous layer is basic (pH > 8). d. Transfer the mixture to a separatory funnel and separate the organic layer. e. Extract the aqueous layer with the same organic solvent (2 x). f. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-acetylpiperidine as an oil.

• Work-up (Isolation of the TFA Salt): a. Concentrate the reaction mixture under reduced pressure. b. Add diethyl ether to the residue to precipitate the trifluoroacetate salt. c. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Caption: Workflow for TFA-mediated deprotection of N-Boc-2-acetylpiperidine.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in an Organic Solvent

This method is an excellent alternative to TFA and provides the hydrochloride salt of the amine directly, which is often preferred for its stability and ease of handling.

Materials:

• Tert-butyl 2-acetylpiperidine-1-carboxylate

• 4M HCl in 1,4-dioxane or 1.25 M HCl in ethanol

• Diethyl ether

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve tert-butyl 2-acetylpiperidine-1-carboxylate (1.0 eq) in a minimal amount of a suitable solvent like methanol or ethyl acetate.

• Addition of HCl Solution: To the stirred solution, add a solution of 4M HCl in 1,4-dioxane (5-10 eq) or 1.25 M HCl in ethanol at room temperature.

• Reaction and Precipitation: Stir the mixture at room temperature for 2-4 hours. The hydrochloride salt of the product may precipitate out of the solution during the reaction.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS.

• Isolation: a. If a precipitate has formed, collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to obtain 2-acetylpiperidine hydrochloride. b. If no precipitate forms, concentrate the reaction mixture under reduced pressure. Add diethyl ether to the residue to induce precipitation. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Trustworthiness: A Self-Validating System

Reaction Monitoring: The progress of the deprotection should be meticulously monitored. A simple TLC analysis can visualize the disappearance of the starting material (less polar) and the appearance of the product (more polar, often staying at the baseline if run as the salt). LC-MS is a more definitive method, showing the disappearance of the starting material's mass peak and the appearance of the product's mass peak.

Product Characterization: The identity and purity of the final product, 2-acetylpiperidine (as the free base or salt), should be confirmed by standard analytical techniques.

Technique	Expected Observations for 2-Acetylpiperidine Hydrochloride
¹H NMR	Signals corresponding to the piperidine ring protons, a singlet for the acetyl methyl group, and a broad signal for the ammonium proton. The chemical shifts will be downfield compared to the free base due to the presence of the positive charge.
¹³C NMR	Signals for the carbons of the piperidine ring and the acetyl group.
Mass Spec (ESI+)	A molecular ion peak corresponding to the free base ([M+H]⁺).
IR Spectroscopy	A characteristic C=O stretch for the ketone and broad N-H stretches for the ammonium salt.

Expertise & Experience: Causality Behind Experimental Choices

• Choice of Acid: TFA is highly effective and volatile, making its removal relatively straightforward. However, it can sometimes lead to side reactions like trifluoroacetylation of hydroxyl or amino groups if present.[5] HCl in an organic solvent is a milder alternative that directly yields the often more desirable hydrochloride salt.

• Solvent: Dichloromethane is the most common solvent for TFA deprotections due to its inertness and ability to dissolve both the starting material and the acid.

• Temperature: The reaction is typically run at room temperature as it is usually fast and efficient. Cooling the initial addition of the acid is a precautionary measure to control the exotherm.

• Work-up: Neutralization with a weak base like sodium bicarbonate is crucial for obtaining the free base. Stronger bases like sodium hydroxide should be used with caution as they can potentially promote side reactions involving the acetyl group.

• Side Reaction Prevention: The tert-butyl cation generated during the deprotection is a potent electrophile and can alkylate nucleophilic functional groups.[5] While 2-acetylpiperidine is not particularly susceptible, for more complex molecules containing electron-rich aromatic rings or thiols, the addition of a scavenger like triisopropylsilane (TIS) or anisole is recommended to trap the t-butyl cation.[5]

References

• Srinivasan, N., Yurek-George, A., & Ganesan, A. (2005). Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. Molecular Diversity, 9(4), 291–293. Retrieved from [Link]

• Aouf, N. E., et al. (2012). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Journal of the Chilean Chemical Society, 57(3), 1235-1238. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection (TFA) Examples. Retrieved from [Link]

• Macmillan Group, Princeton University. (n.d.). Supplementary Information. Retrieved from [Link]

• PubChem. (n.d.). 1-Acetylpiperidine. Retrieved from [Link]

• NIST. (n.d.). 2-Acetylpiperidine. In NIST Chemistry WebBook. Retrieved from [Link]

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• 5. benchchem.com [benchchem.com]

Unraveling Structural Complexity: A Detailed Guide to the ¹H NMR Spectrum of Tert-butyl 2-acetylpiperidine-1-carboxylate

An Application Note for Researchers and Drug Development Professionals

Abstract: Tert-butyl 2-acetylpiperidine-1-carboxylate is a valuable chiral building block in synthetic organic chemistry and drug discovery. Its structural elucidation is paramount for ensuring purity, confirming stereochemistry, and understanding its conformational behavior. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose. However, the ¹H NMR spectrum of this molecule presents nuanced complexities, primarily due to the conformational restrictions imposed by the N-Boc (tert-butoxycarbonyl) protecting group. This application note provides an in-depth analysis of its ¹H NMR spectrum, a detailed protocol for data acquisition, and the scientific rationale behind the experimental choices, empowering researchers to confidently characterize this and similar N-heterocyclic systems.

The Foundational Principle: Conformational Dynamics in N-Boc Piperidines

The interpretation of the ¹H NMR spectrum of Tert-butyl 2-acetylpiperidine-1-carboxylate goes beyond simple peak assignment. It requires an understanding of its dynamic behavior in solution. The key factor is the restricted rotation around the N-C(O) amide bond of the Boc group. This rotation is slow on the NMR timescale, leading to the existence of two distinct rotational isomers, or rotamers.[1][2] This phenomenon often results in the doubling or significant broadening of signals for the protons near the nitrogen atom (specifically, H2 and H6).

Furthermore, the piperidine ring itself adopts a chair conformation to minimize steric strain. In this conformation, each proton on the ring carbons (C2-C6) is either in an axial or an equatorial position, each with a unique chemical environment and, therefore, a distinct chemical shift. The interplay between the ring conformation and the N-Boc rotamers dictates the final appearance of the spectrum. Computational studies and experimental NMR data are often used in conjunction to elucidate the preferred conformations of such N-substituted piperidine derivatives.[3]

Spectral Deconstruction: Interpreting the ¹H NMR Spectrum

The ¹H NMR spectrum of Tert-butyl 2-acetylpiperidine-1-carboxylate in a solvent like Chloroform-d (CDCl₃) can be dissected into several key regions. The following table summarizes the expected chemical shifts (δ), multiplicities, and coupling constants (J).

Table 1: Representative ¹H NMR Data for Tert-butyl 2-acetylpiperidine-1-carboxylate in CDCl₃

Assigned Proton(s)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Notes
Boc Group (-C(CH₃)₃)	~ 1.46	Singlet (s)	9H	-	A sharp, intense signal characteristic of the tert-butyl group.
Acetyl Group (-C(O)CH₃)	~ 2.15	Singlet (s)	3H	-	A sharp singlet, deshielded by the adjacent carbonyl group.
Piperidine H2	~ 4.90 - 5.10	Doublet of Doublets (dd) or Multiplet (m)	1H	J ≈ 6.5, 3.0 Hz	Highly deshielded due to the adjacent nitrogen and acetyl group. Signal may be broadened or doubled due to rotamers.
Piperidine H6 (axial)	~ 2.80 - 3.00	Doublet of Triplets (dt) or Multiplet (m)	1H	J ≈ 13.0, 4.0 Hz	The axial proton is typically shielded relative to the equatorial proton. Shows large geminal and axial-axial couplings.
Piperidine H6 (equatorial)	~ 4.00 - 4.20	Doublet (d) or Multiplet (m)	1H	J ≈ 13.0 Hz	The equatorial proton is deshielded. Its signal may overlap with other protons and can be affected by rotameric equilibrium.
Piperidine H3, H4, H5	~ 1.50 - 1.90	Multiplet (m)	6H	-	A complex, overlapping region corresponding to the remaining methylene protons on the piperidine ring.

Detailed Signal Analysis:

• The Singlets (Boc and Acetyl): The two sharp singlets at ~1.46 ppm and ~2.15 ppm are the most straightforward assignments, corresponding to the nine equivalent protons of the tert-butyl group and the three equivalent protons of the acetyl methyl group, respectively. Their sharp nature indicates free rotation.

• The H2 Proton: This proton, situated on the stereocenter, is the most downfield of the ring protons due to the anisotropic effects of both the acetyl carbonyl and the carbamate functionality. Its multiplicity (typically a doublet of doublets) arises from coupling to the two non-equivalent protons at the C3 position. The presence of rotamers can cause this signal to appear as a broad multiplet or two distinct sets of signals.[1]

• The H6 Protons: The protons on the carbon adjacent to the nitrogen (C6) are diastereotopic. The equatorial proton (~4.00-4.20 ppm) is significantly deshielded compared to the axial proton (~2.80-3.00 ppm). This is a classic feature of N-Boc protected piperidines.[4] The large geminal coupling constant (~13 Hz) is characteristic. The signals for these protons are highly sensitive to the rotameric populations and are often seen as broad or doubled multiplets.[2]

• The Methylene Envelope (H3, H4, H5): The remaining six protons of the piperidine ring appear as a complex, overlapping multiplet in the upfield region (~1.50-1.90 ppm). Deciphering this region typically requires advanced 2D NMR techniques such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

Application Protocol: Acquiring High-Quality ¹H NMR Data

Adherence to a rigorous protocol is essential for obtaining a high-resolution, artifact-free spectrum. This process can be broken down into two key stages: Sample Preparation and Data Acquisition.

The quality of the NMR spectrum is directly dependent on the quality of the sample. A properly prepared sample should be a homogeneous solution, free of any particulate matter.[5]

Materials:

• Tert-butyl 2-acetylpiperidine-1-carboxylate (5-25 mg)[6]

• Deuterated solvent (e.g., Chloroform-d, CDCl₃), ~0.7 mL[6]

• High-quality 5 mm NMR tube and cap[7]

• Glass Pasteur pipette and a small plug of glass wool

• Small vial

Procedure:

• Weighing: Accurately weigh 5-25 mg of the compound into a clean, dry vial. For routine ¹H NMR, this amount provides excellent signal-to-noise in a few minutes.[6]

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial. Chloroform-d is a common choice for its ability to dissolve a wide range of organic compounds and its single residual solvent peak is easily identifiable.[5][8]

• Homogenization: Gently swirl or vortex the vial to ensure the sample is completely dissolved. Complete dissolution is critical to avoid poor magnetic field homogeneity (shimming).[5]

• Filtration (Critical Step): Tightly pack a small plug of glass wool into a Pasteur pipette. Filter the sample solution through this plug directly into the NMR tube. This step removes any suspended solid particles which would otherwise cause significant line broadening and prevent proper shimming.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly.

• Cleaning: Before insertion into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol or acetone to remove any dust or fingerprints.[7]

The following are generalized steps for a modern NMR spectrometer. Specific commands may vary by manufacturer (e.g., Bruker, JEOL).

Procedure:

• Sample Insertion: Place the NMR tube into a spinner turbine, adjust the depth using the sample gauge, and insert it into the spectrometer's magnet.

• Locking: The spectrometer uses the deuterium signal from the solvent to "lock" the magnetic field, compensating for any drift. Initiate the lock procedure on the solvent (e.g., CDCl₃).

• Shimming: This crucial step optimizes the homogeneity of the magnetic field across the sample volume.[9] Use an automated shimming routine (e.g., topshim) to achieve a sharp and symmetrical lock signal, which translates to sharp spectral lines.[9]

• Parameter Setup:

  • Experiment: Load a standard 1D proton experiment.

  • Number of Scans (NS): Set NS to 8 or 16. This is usually sufficient for the sample concentration specified. The signal-to-noise ratio improves with the square root of the number of scans.

  • Relaxation Delay (D1): Set D1 to 1-2 seconds for a standard qualitative spectrum. This delay allows the protons to return to thermal equilibrium between pulses. For accurate integration (quantitative analysis), a longer delay (e.g., 5 times the longest T1 relaxation time) is required.[9]

• Acquisition: Start the acquisition (zg command in Bruker TopSpin). The instrument will pulse the sample and record the resulting Free Induction Decay (FID).

• Data Processing:

  • Fourier Transform (FT): The FID (time-domain data) is converted into the spectrum (frequency-domain data) via a Fourier transform (ft command).

  • Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are purely absorptive (positive and vertical). The baseline is then corrected to be flat. Automated routines (apk, abs) are often effective.[10]

• Referencing: Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm).

• Analysis: Use the software to pick peaks and perform integration to determine the relative number of protons corresponding to each signal.[11]

Conclusion

The ¹H NMR spectrum of Tert-butyl 2-acetylpiperidine-1-carboxylate is rich with structural information. A thorough analysis provides not only confirmation of the molecular structure but also valuable insights into the compound's conformational preferences in solution. The presence of N-Boc rotamers is a key feature of the spectrum, leading to the broadening or doubling of signals for adjacent protons. By employing the robust sample preparation and data acquisition protocols detailed in this note, researchers can obtain high-quality spectra, enabling confident and accurate structural characterization essential for advancing research and development in the chemical and pharmaceutical sciences.

References

• Macmillan Group. (n.d.). SUPPLEMENTARY INFORMATION. Princeton University. [Link]

• Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• University of Missouri. (2023). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. [Link]

• Al-Rawashdeh, N. A. F., et al. (2006). Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data. Journal of Molecular Structure, 786(1), 53-64. [Link]

• Georgia Gwinnett College. (n.d.). Standard Operating Procedure H-NMR. [Link]

• UT Health San Antonio. (n.d.). Stepbystep procedure for NMR data acquisition. [Link]

• University of Leicester. (n.d.). NMR Sample Preparation. [Link]

• Nanalysis. (2024). Guide: Preparing a Sample for NMR analysis – Part I. [Link]

• UCL. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. [Link]

• R-NMR. (n.d.). SOP data acquisition. [Link]

• Pozharskii, A. F., et al. (2013). 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances, 3(36), 15357-15393. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• Wanner, M. J., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2529-2539. [Link]

• University College London. (n.d.). Sample Preparation. [Link]

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Application Note: Predicted ¹³C NMR Spectral Analysis and Standardized Acquisition Protocol for N-Boc-2-acetylpiperidine

Abstract This technical guide provides a comprehensive analysis of the predicted ¹³C Nuclear Magnetic Resonance (NMR) spectrum for N-Boc-2-acetylpiperidine, a key heterocyclic building block in contemporary drug discovery and organic synthesis. Due to the absence of a publicly available, fully assigned experimental spectrum for this specific molecule, this note leverages spectral data from analogous structures and established NMR principles to present a robust, predicted ¹³C NMR dataset. We offer a detailed rationale for the predicted chemical shifts, explaining the electronic and steric influences of the N-Boc protecting group and the 2-acetyl substituent on the piperidine scaffold. Furthermore, a standardized, field-proven protocol for the acquisition of high-quality ¹³C NMR data for this compound is provided, ensuring reproducibility and accuracy for researchers in pharmaceutical and chemical development.

Introduction: The Significance of N-Boc-2-acetylpiperidine

N-Boc-2-acetylpiperidine is a valuable chiral intermediate in the synthesis of complex nitrogen-containing heterocycles. The piperidine motif is a privileged scaffold found in numerous natural products and FDA-approved pharmaceuticals.[1][2] The strategic placement of an acetyl group at the C2 position provides a versatile chemical handle for further elaboration, while the tert-butoxycarbonyl (Boc) protecting group offers stable, yet readily cleavable, protection of the ring nitrogen.

Accurate structural confirmation is paramount in multi-step synthesis. ¹³C NMR spectroscopy is an indispensable, non-destructive technique for the unambiguous characterization of organic molecules, providing precise information about the carbon framework. This guide serves as a practical reference for scientists to predict, acquire, and interpret the ¹³C NMR spectrum of N-Boc-2-acetylpiperidine, thereby validating its synthesis and purity.

Predicted ¹³C NMR Data for N-Boc-2-acetylpiperidine

The chemical structure of N-Boc-2-acetylpiperidine is shown below with systematic numbering for NMR assignment. The predicted chemical shifts, based on analysis of structurally related compounds and substituent effects, are summarized in Table 1.[3][4][5][6] These predictions are for a sample dissolved in deuterated chloroform (CDCl₃), a common solvent for this class of compounds.[7]

Caption: Structure of N-Boc-2-acetylpiperidine with piperidine ring carbon numbering.

Table 1: Predicted ¹³C NMR Chemical Shifts for N-Boc-2-acetylpiperidine in CDCl₃

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale / Notes
C=O (Acetyl, C10)	208 – 212	Ketone carbonyls typically appear in this downfield region.[8][9]
C=O (Boc, C7)	154 – 156	Carbamate carbonyl carbon. Data from similar N-Boc protected heterocycles show this resonance here.[4][7]
C (Boc Quaternary, C8)	79 – 81	Quaternary carbon of the tert-butyl group, characteristically deshielded by the adjacent oxygen.[4][7]
C2 (Piperidine)	58 – 62	Alpha to the acetyl group, this CH carbon is significantly deshielded.
C6 (Piperidine)	45 – 48	Alpha to the Boc-protected nitrogen, deshielded compared to unsubstituted piperidine.[3]
C3 (Piperidine)	27 – 30	Beta to the acetyl group.
CH₃ (Boc, C9)	28.0 – 28.8	Methyl groups of the tert-butyl ester appear as a strong signal in this narrow range.[7]
CH₃ (Acetyl, C11)	25 – 28	Acetyl methyl group.
C5 (Piperidine)	24 – 27	Beta to the nitrogen.

| C4 (Piperidine) | 18 – 22 | Gamma to both substituents, expected to be the most upfield of the ring CH₂ groups. |

Scientific Rationale and Interpretation

The prediction of the ¹³C NMR spectrum is grounded in the principle of additive substituent effects, with consideration for both electronic (inductive and resonance) and steric factors.[10]

• Piperidine Ring Carbons: In unsubstituted piperidine, the C2/C6 carbons resonate around 47 ppm, while C3/C5 and C4 are found further upfield at ~27 ppm and ~25 ppm, respectively.[5]

• Effect of the N-Boc Group: The electron-withdrawing nature of the carbamate deshields the adjacent carbons. C6 is therefore predicted to shift downfield to the 45-48 ppm range.[3] The N-Boc group itself gives rise to three characteristic signals: the carbamate carbonyl (C7) around 155 ppm, the quaternary carbon (C8) near 80 ppm, and the three equivalent methyl carbons (C9) as a strong peak around 28.5 ppm.[4][7]

• Effect of the 2-Acetyl Group: The acetyl group introduces a ketone carbonyl (C10) and a methyl carbon (C11). The carbonyl carbon is the most deshielded peak in the spectrum, expected well above 200 ppm.[8][9] The acetyl methyl (C11) typically appears in the 25-30 ppm range. Crucially, the acetyl group exerts a strong deshielding effect on the carbon it is attached to, C2. This methine carbon is therefore predicted to be significantly shifted downfield into the 58-62 ppm region. The influence on the other ring carbons (C3, C4, C5) is less pronounced, leading to shifts that are slightly perturbed from a simple N-Boc piperidine.

Due to the presence of the bulky Boc group, rotation around the N-C(O) amide bond can be slow on the NMR timescale, potentially leading to broadening of the signals for the ring carbons, particularly C2 and C6, at room temperature.[11]

Standardized Experimental Protocol

This protocol outlines a robust method for acquiring a high-quality, proton-decoupled ¹³C NMR spectrum.

4.1. Sample Preparation

• Mass Measurement: Accurately weigh 20-30 mg of N-Boc-2-acetylpiperidine directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.

• Dissolution: Cap the NMR tube and gently vortex or invert until the sample is fully dissolved, ensuring a homogenous solution.

Causality: CDCl₃ is an excellent solvent for a wide range of organic molecules and has a well-defined solvent peak at 77.16 ppm, which can be used for calibration.[12] TMS provides the 0.00 ppm reference point. A concentration of 20-30 mg is optimal for obtaining a good signal-to-noise ratio in a reasonable timeframe for a molecule of this size.

4.2. Instrument & Parameters

• Spectrometer: Bruker Avance III 500 MHz NMR Spectrometer (or equivalent).[7]

• Probe: 5 mm BBO (Broadband Observe) probe.

• Temperature: 298 K (25 °C).

• Experiment: Proton-decoupled ¹³C experiment (e.g., Bruker pulse program zgpg30).

Table 2: Key Acquisition Parameters

Parameter	Value	Rationale
Spectral Width (SW)	240 ppm (approx. -20 to 220 ppm)	Ensures all expected peaks, from the upfield aliphatic carbons to the downfield carbonyl carbon, are captured.
Acquisition Time (AQ)	~1.0 - 1.5 s	A longer acquisition time provides better resolution.
Relaxation Delay (D1)	2.0 s	Allows for sufficient relaxation of carbon nuclei, especially quaternary carbons, for more reliable signal integration.
Number of Scans (NS)	1024 (or more)	¹³C has a low natural abundance, requiring multiple scans to be averaged to achieve an adequate signal-to-noise ratio.
Pulse Angle	30 degrees	A smaller flip angle allows for a shorter relaxation delay without saturating the signals.

| Decoupling | Proton broad-band decoupling (e.g., garp) | Simplifies the spectrum by collapsing ¹³C-¹H couplings into single lines for each unique carbon.[10] |

Experimental and Data Processing Workflow

The following diagram illustrates the logical flow from sample receipt to final data analysis.

Caption: Workflow for ¹³C NMR Data Acquisition and Analysis.

Conclusion

This application note provides a scientifically grounded framework for the ¹³C NMR analysis of N-Boc-2-acetylpiperidine. By synthesizing data from related structures, a detailed set of predicted chemical shifts with clear assignments has been established. The accompanying standardized protocol for data acquisition ensures that researchers can reliably obtain high-quality, reproducible spectra for this important synthetic intermediate. This comprehensive guide serves as a valuable resource for chemists and drug development professionals, enabling confident structural verification and quality control.

References

• Macmillan Group, Princeton University. (n.d.). SUPPLEMENTARY INFORMATION. Retrieved from [Link]

• Thomas, S., Brühl, I., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration.
• Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.
• Hiraga, Y., et al. (2018). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 23(7), 1733.

• SpectraBase. (n.d.). 2-Piperidine carboxylic acid N-BOC,TMS - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Matulevičiūtė, G., et al. (2020). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• Kim, H., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20295.
• Ghosh, S., et al. (2025). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. ChemRxiv.

• ResearchGate. (n.d.). The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. Retrieved from [Link]

• Ponnaiah, M., et al. (2016). Synthesis, characterization, Biological Evaluation and In silico study of some Novel bis-piperidine derivatives. World Journal of Pharmacy and Pharmaceutical Sciences, 5(6), 1836-1845.
• Repine, J. T., et al. (2007). Synthesis and evaluation of deprotected N-boc piperazine derived mono-mannich bases. International Journal of PharmTech Research, 3(2), 784-788.
• Guan, Y., et al. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network.
• Sugimoto, H., et al. (1993). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. Journal of Medicinal Chemistry, 36(24), 3889-3898.

• LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Chemguide. (n.d.). interpreting C-13 NMR spectra. Retrieved from [Link]

• Chemistry with Caroline. (2022). How to Interpret Chemical Shift in the Carbon-13 NMR [Video]. YouTube. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Piperidine(110-89-4) 13C NMR [m.chemicalbook.com]
• 6. 1-ACETYLPIPERIDINE(618-42-8) 13C NMR [m.chemicalbook.com]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Bioactive Molecules

A Foreword for the Modern Synthetic Chemist

In the dynamic landscape of drug discovery and development, the synthesis of bioactive molecules stands as a cornerstone of innovation. The ability to construct complex molecular architectures with precision and efficiency is paramount to unlocking new therapeutic frontiers. This guide is intended for researchers, scientists, and drug development professionals, offering a curated collection of advanced synthetic methodologies. It moves beyond mere procedural descriptions to provide a deeper understanding of the causality behind experimental choices, ensuring that each protocol is not only a set of instructions but a self-validating system for robust and reproducible results.

This document is structured to provide both a high-level strategic overview and granular, field-proven protocols for key transformations that have revolutionized the synthesis of bioactive compounds. We will delve into the strategic applications of modern synthetic methods, including transition-metal-catalyzed cross-couplings, asymmetric hydrogenations, C-H functionalizations, photoredox catalysis, and biocatalysis. Each section is designed to be a comprehensive resource, complete with detailed experimental procedures, mechanistic insights, and practical troubleshooting advice.

Part 1: Strategic C-C and C-N Bond Formation via Cross-Coupling Reactions

The formation of carbon-carbon and carbon-nitrogen bonds is fundamental to the construction of the vast majority of pharmaceutical agents.[1][2] Palladium-catalyzed cross-coupling reactions, in particular, have become indispensable tools in medicinal chemistry for their reliability and broad functional group tolerance.[1][2]

The Suzuki-Miyaura Coupling: A Workhorse for Biaryl Synthesis

The Suzuki-Miyaura coupling is a powerful method for the synthesis of biaryl and substituted alkene structures, which are prevalent motifs in pharmaceuticals.[3][4] The reaction involves the palladium-catalyzed coupling of an organoboron species with an organic halide or triflate.[5]

Mechanistic Rationale: The catalytic cycle of the Suzuki-Miyaura reaction is a well-understood process involving three key steps: oxidative addition, transmetalation, and reductive elimination.[5] The choice of palladium source, ligand, base, and solvent system is critical and must be tailored to the specific substrates to optimize reaction efficiency and minimize side products like homocoupling.[6]

Detailed Protocol: Synthesis of a Functionalized Biaryl using Suzuki-Miyaura Coupling

This protocol describes a general procedure for the synthesis of a biaryl compound from an aryl bromide and an arylboronic acid.

Materials and Reagents:

• Aryl bromide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol, 4.5 mg), PPh₃ (0.08 mmol, 21 mg), and K₂CO₃ (2.0 mmol, 276 mg).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane (8 mL) and water (2 mL) via syringe. The solvent mixture should be degassed prior to use by bubbling with an inert gas for 15-20 minutes.

• Heat the reaction mixture to 90 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: Expected Yields for Suzuki-Miyaura Coupling

Aryl Halide	Arylboronic Acid	Product	Expected Yield (%)
4-Bromotoluene	Phenylboronic acid	4-Methylbiphenyl	90-95%
1-Iodo-4-nitrobenzene	4-Methoxyphenylboronic acid	4-Methoxy-4'-nitrobiphenyl	85-92%
2-Bromopyridine	3-Thienylboronic acid	2-(Thiophen-3-yl)pyridine	75-85%

Troubleshooting Common Issues in Suzuki-Miyaura Coupling:

• Low or No Conversion:

  • Inactive Catalyst: Ensure the palladium source is not degraded. Use fresh catalyst or a pre-catalyst.

  • Oxygen Sensitivity: Thoroughly degas all solvents and maintain an inert atmosphere. Oxygen can lead to catalyst deactivation and homocoupling.[6]

  • Poor Solubility: Choose a solvent system in which all reactants are soluble at the reaction temperature. Toluene, DMF, or THF can be alternatives to dioxane.[7]

• Homocoupling of Boronic Acid:

  • This side reaction is often promoted by the presence of oxygen.[6] Ensure rigorous degassing of the reaction mixture.

  • Using a slight excess of the boronic acid can be beneficial, but a large excess can lead to increased homocoupling.

• Protodeborylation of Boronic Acid:

  • This is the cleavage of the C-B bond, which is often base-mediated.[8] If this is a significant issue, consider using a milder base (e.g., K₃PO₄ or Cs₂CO₃) or a different boronic acid derivative (e.g., a pinacol ester).[6]

Part 2: Asymmetric Synthesis – The Gateway to Chiral Bioactive Molecules

The vast majority of bioactive molecules are chiral, and their biological activity is often highly dependent on their stereochemistry. Asymmetric synthesis, therefore, is a critical discipline in drug development.[9]

Asymmetric Hydrogenation: A Green and Efficient Route to Chiral Alcohols and Amines

Asymmetric hydrogenation is a powerful and atom-economical method for the synthesis of enantiomerically enriched compounds.[9] It involves the addition of hydrogen across a double bond (C=C, C=O, C=N) in the presence of a chiral catalyst.[9]

Causality in Catalyst Selection: The success of an asymmetric hydrogenation is critically dependent on the choice of the chiral ligand coordinated to the metal center (typically ruthenium, rhodium, or iridium).[10] The ligand creates a chiral environment around the metal, directing the hydrogen addition to one face of the prochiral substrate.[9]

Detailed Protocol: Asymmetric Hydrogenation of a Prochiral Ketone to a Chiral Alcohol

This protocol details the asymmetric hydrogenation of acetophenone to (R)-1-phenylethanol using a well-defined ruthenium catalyst.

Materials and Reagents:

• Acetophenone (1.0 equiv)

• (R)-RuCl[(p-cymene)(BINAP)]Cl (0.5 mol%)

• Potassium tert-butoxide (KOtBu, 5 mol%)

• Isopropanol (anhydrous and degassed)

• Hydrogen gas (H₂)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a high-pressure reactor (autoclave) equipped with a magnetic stir bar, add (R)-RuCl[(p-cymene)(BINAP)]Cl (0.005 mmol).

• Seal the reactor, and then evacuate and backfill with argon three times.

• Under a positive pressure of argon, add a solution of acetophenone (1.0 mmol, 120 mg) in anhydrous, degassed isopropanol (5 mL).

• In a separate flask, prepare a solution of KOtBu (0.05 mmol, 5.6 mg) in isopropanol (1 mL) under an inert atmosphere.

• Add the KOtBu solution to the reactor via syringe.

• Seal the reactor, purge with hydrogen gas three times, and then pressurize to 10 atm with H₂.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Carefully vent the reactor and purge with nitrogen.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (5 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Determine the conversion and enantiomeric excess (ee) of the crude product by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• If necessary, purify the product by flash column chromatography.

Troubleshooting Common Issues in Asymmetric Hydrogenation:

• Low Enantioselectivity:

  • Ligand-Substrate Mismatch: The chosen chiral ligand may not be optimal for the substrate. Screen a variety of ligands with different electronic and steric properties.

  • Solvent Effects: The solvent can significantly influence the enantioselectivity. Experiment with different solvents (e.g., methanol, ethanol, dichloromethane).

• Low Reactivity:

  • Catalyst Poisoning: Ensure all reagents and solvents are pure and free of potential catalyst poisons (e.g., sulfur-containing compounds). The substrate itself or the product amine can sometimes inhibit the catalyst.

  • Insufficient Hydrogen Pressure: Some substrates require higher hydrogen pressures to achieve good conversion.

  • Incorrect Base: The choice and amount of base can be crucial for catalyst activation.

Part 3: C-H Functionalization: A Paradigm Shift in Synthetic Efficiency

Direct C-H functionalization has emerged as a transformative strategy in organic synthesis, offering a more atom- and step-economical approach to molecular construction by avoiding the need for pre-functionalized starting materials.[9]

Palladium-Catalyzed C-H Arylation of Indoles

The indole motif is a privileged scaffold in medicinal chemistry. Direct C-H arylation of indoles provides a powerful tool for the synthesis of complex indole derivatives.[11][12]

Directing Group Strategy: The regioselectivity of C-H activation is often controlled by a directing group, which positions the metal catalyst in proximity to the target C-H bond. For indoles, various directing groups on the nitrogen atom can be employed to achieve arylation at different positions (e.g., C2, C3, or C7).[9][11][13]

Detailed Protocol: Palladium-Catalyzed C2-Arylation of N-Acetylindole

This protocol describes the C2-arylation of N-acetylindole with an aryl iodide.

Materials and Reagents:

• N-Acetylindole (1.0 equiv)

• Aryl iodide (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 10 mol%)

• Potassium pivalate (PivOK, 2.0 equiv)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add N-acetylindole (0.5 mmol, 79.6 mg), aryl iodide (0.75 mmol), Pd(OAc)₂ (0.05 mmol, 11.2 mg), and PivOK (1.0 mmol, 140 mg).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous DMSO (2.5 mL) via syringe.

• Seal the tube and heat the reaction mixture at 120 °C for 24 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (3 x 10 mL) and brine (10 mL).

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Common Issues in C-H Activation:

• Poor Regioselectivity:

  • Ineffective Directing Group: The choice of directing group is crucial for controlling regioselectivity. If a mixture of isomers is obtained, consider a different directing group.

  • Reaction Conditions: Temperature and solvent can influence regioselectivity.

• Low Yield:

  • Catalyst Deactivation: C-H activation reactions often require high temperatures, which can lead to catalyst decomposition. Using a more robust ligand or a pre-catalyst can sometimes improve yields.

  • Substrate Reactivity: Electron-rich or sterically hindered substrates may be less reactive.

Part 4: Harnessing the Power of Light: Photoredox Catalysis

Visible-light photoredox catalysis has revolutionized organic synthesis by enabling the generation of radical intermediates under exceptionally mild conditions.[14][15] This methodology has found broad application in the synthesis of bioactive molecules.[14][15]

Fundamental Principle: A photocatalyst absorbs visible light and enters an excited state. In this excited state, the catalyst can engage in single-electron transfer (SET) with a substrate, initiating a radical cascade that leads to the desired product.[16][17]

Detailed Protocol: Photoredox-Catalyzed Trifluoromethylation of a Heterocycle

This protocol describes the trifluoromethylation of a heterocycle using a commercially available iridium photocatalyst and Umemoto's reagent.

Materials and Reagents:

• Heterocyclic substrate (e.g., caffeine, 1.0 equiv)

• Umemoto's reagent (S-(trifluoromethyl)dibenzothiophenium tetrafluoroborate, 1.2 equiv)

• fac-Ir(ppy)₃ (1 mol%)

• Dimethylformamide (DMF, anhydrous and degassed)

• Blue LED light source (e.g., 450 nm)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a vial equipped with a magnetic stir bar, dissolve the heterocyclic substrate (0.2 mmol) and Umemoto's reagent (0.24 mmol) in anhydrous, degassed DMF (2 mL).

• Add fac-Ir(ppy)₃ (0.002 mmol, 1.3 mg).

• Seal the vial with a septum and degas the solution by bubbling with argon for 10 minutes.

• Place the vial approximately 5 cm from a blue LED light source and stir at room temperature for 12-24 hours.

• Monitor the reaction by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (15 mL) and wash with water (3 x 10 mL) and brine (10 mL).

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Troubleshooting Common Issues in Photoredox Catalysis:

• Reaction Fails to Initiate:

  • Insufficient Light: Ensure the light source is of the correct wavelength and intensity to excite the photocatalyst.

  • Oxygen Quenching: Oxygen can quench the excited state of the photocatalyst. Rigorous degassing is essential.

• Low Yield:

  • Side Reactions: Radical intermediates can be highly reactive and may undergo undesired side reactions. Adjusting the concentration of reactants or adding a radical scavenger can sometimes help.

  • Photocatalyst Decomposition: Prolonged irradiation can lead to decomposition of the photocatalyst.

Part 5: Nature's Catalysts: Biocatalysis in Pharmaceutical Synthesis

Biocatalysis utilizes enzymes to perform chemical transformations with unparalleled selectivity and under mild, environmentally benign conditions.[18] This approach is increasingly being adopted in the pharmaceutical industry for the synthesis of chiral intermediates and active pharmaceutical ingredients (APIs).[18]

Transaminases for the Asymmetric Synthesis of Chiral Amines: The Case of Sitagliptin

The synthesis of the dipeptidyl peptidase-4 (DPP-4) inhibitor Sitagliptin is a landmark example of the successful application of biocatalysis on an industrial scale. A key step in the synthesis involves the asymmetric amination of a prochiral ketone using an engineered transaminase.

Protocol: Biocatalytic Synthesis of Sitagliptin Intermediate using a Transaminase

This protocol provides a general procedure for the enzymatic transamination of pro-sitagliptin ketone.

Materials and Reagents:

• Pro-sitagliptin ketone (1.0 equiv)

• Isopropylamine (as the amine donor, 5-10 equiv)

• Transaminase enzyme (e.g., from Arthrobacter sp.)

• Pyridoxal 5'-phosphate (PLP, co-factor)

• Potassium phosphate buffer (pH 8.0)

• Toluene (for extraction)

• Hydrochloric acid (HCl)

Procedure:

• In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer (e.g., 100 mM, pH 8.0).

• Add the transaminase enzyme and a catalytic amount of PLP.

• Add the pro-sitagliptin ketone and isopropylamine.

• Stir the mixture at a controlled temperature (e.g., 40 °C) for 24-48 hours.

• Monitor the conversion and enantiomeric excess by HPLC.

• Upon completion, adjust the pH of the reaction mixture to >10 with an appropriate base.

• Extract the product with toluene.

• To the organic layer, add a solution of HCl in a suitable solvent to precipitate the product as the hydrochloride salt.

• Filter the solid, wash with a cold solvent, and dry under vacuum.

Practical Considerations for Scaling Up Biocatalytic Processes:

• Enzyme Stability: Ensure the enzyme is stable under the reaction conditions (pH, temperature, solvent). Enzyme immobilization can often improve stability and facilitate reuse.

• Cofactor Regeneration: If the enzyme requires a cofactor, an efficient regeneration system may be necessary for a cost-effective process.

• Product Inhibition: The product of the enzymatic reaction can sometimes inhibit the enzyme, leading to decreased reaction rates. In situ product removal can be a strategy to overcome this.

• Mass Transfer Limitations: In heterogeneous systems (e.g., with immobilized enzymes or poorly soluble substrates), mass transfer can become the rate-limiting step.[14]

Part 6: Validation and Monitoring of Synthetic Protocols

The development of a robust synthetic protocol requires rigorous validation and monitoring to ensure reproducibility and quality.

In-Process Reaction Monitoring

Real-time monitoring of a chemical reaction provides crucial information about its progress, allowing for optimization and ensuring complete conversion. Common techniques include:

• Thin-Layer Chromatography (TLC): A simple and rapid qualitative technique.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the presence of starting materials, intermediates, and products, along with their molecular weights.

• High-Performance Liquid Chromatography (HPLC): A quantitative technique for determining the concentration of reactants and products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for in situ reaction monitoring to obtain detailed structural information.

Validation of Synthetic Protocols

A validated synthetic protocol consistently produces a product of the desired quality. Key validation parameters include:

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., temperature, concentration, reaction time).

• Reproducibility: The ability to obtain consistent results when the experiment is repeated by different analysts in different laboratories.

• Purity of the Final Product: The final product should be thoroughly characterized to confirm its identity and purity using techniques such as NMR, mass spectrometry, HPLC, and elemental analysis.

Visualizations

Logical Workflow for Troubleshooting Low-Yield Reactions

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Study on the Immobilization of a Transaminase Biocatalyst for the Synthesis of Sitagliptin. Molecules. [Link]

• Biocatalysis for the synthesis of pharmaceuticals and pharmaceutical intermediates. PubMed. [Link]

• Palladium Metallaphotoredox-Catalyzed 2-Arylation of Indole Derivatives. Organic Letters. [Link]

• Recent Advances in Biocatalysis for Drug Synthesis. MDPI. [Link]

• Study on the Immobilization of a Transaminase Biocatalyst for the Synthesis of Sitagliptin. ResearchGate. [Link]

• Enzymatic synthesis of sitagliptin intermediate using a novel ω-transaminase. PubMed. [Link]

• C3-Arylation of indoles with aryl ketones via C–C/C–H activations. RSC Publishing. [Link]

• We can synthesize tamoxifen using benzene as starting material... Study.com. [Link]

• Visible light photoredox catalysis: applications in organic synthesis. Royal Society of Chemistry. [Link]

• Applications of organocatalysed visible-light photoredox reactions for medicinal chemistry. Beilstein Journals. [Link]

• An atom efficient synthesis of tamoxifen. Organic & Biomolecular Chemistry. [Link]

• Visible Light Photoredox Catalysis with Transition Metal Complexes: Applications in Organic Synthesis. Chemical Reviews. [Link]

• Synthesis of the E and Z isomers of the antiestrogen Tamoxifen. Imperial College London. [Link]

• Process for the preparation of tamoxifen.

• Metal-Catalyzed Cross-Coupling Reactions. ChemTalk. [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. University of Windsor. [Link]

• Process considerations for the implementation and scale-up of transketolase-catalyzed biocatalytic processes. PubMed. [Link]

• Asymmetric hydrogenation. Wikipedia. [Link]

• Hydrogenation troubleshooting. Reddit. [Link]

• Asymmetric Hydrogenation. University of Basel. [Link]

• Palladium-Catalyzed C-H Arylation of Indoles at the C7 Position. Semantic Scholar. [Link]

• Catalytic Homogeneous Asymmetric Hydrogenation: Successes and Opportunities. Organometallics. [Link]

• How can I solve my problem with Suzuki coupling?. ResearchGate. [Link]

• Diagnosing issues with a failed Suzuki coupling?. Reddit. [Link]

• Transition Metal Catalysis: Cross-Coupling Reactions in Drug Development. ResearchGate. [Link]

• In situ Reaction Monitoring in Photocatalytic Organic Synthesis. Freie Universität Berlin. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. National Institutes of Health. [Link]

• Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. University of San Diego. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Struggling with Suzuki Reaction. Reddit. [Link]

• How To: Troubleshoot a Reaction. University of Rochester. [Link]

• High-Throughput Experimentation-Enabled Asymmetric Hydrogenation. ACS Publications. [Link]

• Modern Methods for Asymmetric Hydrogenation of Ketones. Organic Chemistry Portal. [Link]

• Aqueous-phase asymmetric transfer hydrogenation of ketones – a greener approach to chiral alcohols. University of Liverpool. [Link]

• Aqueous-phase asymmetric transfer hydrogenation of ketones--a greener approach to chiral alcohols. PubMed. [Link]

• Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. National Institutes of Health. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Low Yield in N-Boc-2-acetylpiperidine Synthesis

Welcome to the technical support center for the synthesis of N-Boc-2-acetylpiperidine. This valuable chiral building block is crucial in the development of various pharmaceutical agents. However, its synthesis can be fraught with challenges, often leading to frustratingly low yields. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues, understand the underlying chemical principles, and implement robust, high-yield protocols.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the synthesis of N-Boc-2-acetylpiperidine, particularly when using the common Grignard route from N-Boc-2-cyanopiperidine.

Question 1: My Grignard reaction with N-Boc-2-cyanopiperidine is sluggish, stalls, or fails completely. What are the likely causes?

Answer: This is a frequent and multifaceted problem. The success of a Grignard reaction hinges on the complete exclusion of atmospheric moisture and the quality of the reagents.

Probable Causes & Solutions:

• Degraded Grignard Reagent: Methylmagnesium bromide (MeMgBr) is highly reactive and degrades upon exposure to air (O₂, CO₂) and moisture.

  • Solution: Always use a freshly prepared or recently titrated Grignard reagent. A simple titration (e.g., with I₂) before use is best practice to determine the active concentration. A patent for a related synthesis specifies using a 3M solution of methylmagnesium bromide, indicating that a reliable, commercially available source is often used for consistency.[1]

• Wet Solvents or Glassware: Tetrahydrofuran (THF) is the typical solvent and is hygroscopic. Trace amounts of water will quench the Grignard reagent.

  • Solution: Use freshly distilled THF from a suitable drying agent (e.g., sodium/benzophenone) or anhydrous THF from a sealed commercial bottle. Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (Nitrogen or Argon) immediately before use.

• Low-Quality Starting Material: The N-Boc-2-cyanopiperidine starting material may contain impurities that interfere with the reaction.

  • Solution: Purify the starting nitrile by column chromatography or recrystallization if its purity is questionable. Confirm purity by NMR or other appropriate analytical techniques.

• Incorrect Reaction Temperature: Temperature control is critical.

  • Solution: The initial addition of the Grignard reagent should be performed at a low temperature, typically between -10°C and 0°C, to control the exothermic reaction and prevent side reactions.[1] Allowing the reaction to slowly warm may be necessary for completion, but this must be carefully controlled.

Question 2: The reaction works, but I get a significant amount of the tertiary alcohol by-product from over-addition. How can I improve the selectivity for the ketone?

Answer: The formation of a tertiary alcohol is a classic side reaction where a second equivalent of the Grignard reagent adds to the newly formed ketone intermediate.[2] The key to preventing this is managing the stability of the intermediate.

Probable Causes & Solutions:

• Unstable Intermediate: The initial adduct formed from the Grignard reagent and the nitrile is a magnesium imine salt. If this intermediate is not stable under the reaction conditions, it can hydrolyze (during workup) or rearrange to the ketone too quickly, allowing for a second addition.

• Excess Grignard Reagent: Using a large excess of the Grignard reagent will statistically favor the double addition.

  • Solution 1 (Stoichiometry and Temperature Control): Use a modest excess of the Grignard reagent (e.g., 2.5 equivalents as cited in a patent[1]) and maintain a low reaction temperature (-10°C) during the addition and for the duration of the reaction.[1] This minimizes the kinetic energy available for the second addition.

  • Solution 2 (The Weinreb Amide Approach): For maximum selectivity, avoid the nitrile route altogether and synthesize the corresponding N-Boc-pipecolic Weinreb amide (N-methoxy-N-methylamide). The Weinreb amide reacts with organometallic reagents to form a stable five-membered chelated intermediate.[3] This intermediate is stable until the acidic workup, effectively preventing over-addition and reliably yielding the ketone.[3][4] This is often the most robust solution for difficult substrates.

Visualizing the Reaction Pathways

The following diagram illustrates the desired reaction pathway from the nitrile starting material versus the common over-addition side reaction.

Caption: Reaction pathways for Grignard addition to N-Boc-2-cyanopiperidine.

Frequently Asked Questions (FAQs)

Q: What are the primary synthetic routes to N-Boc-2-acetylpiperidine?

A: The two most prevalent methods are:

• Grignard Reaction: The addition of a methyl Grignard reagent (MeMgBr or MeMgI) to N-Boc-2-cyanopiperidine. This is often chosen for its directness but can suffer from the yield issues discussed above.

• Weinreb Amide Acylation: Conversion of N-Boc-pipecolic acid to its corresponding Weinreb amide, followed by reaction with a methyl Grignard or methyllithium reagent. This multi-step route offers superior control and generally higher, more reproducible yields.[3][5]

Q: I am starting from 2-acetylpiperidine hydrochloride. What are the best conditions for N-Boc protection?

A: Direct protection of 2-acetylpiperidine can be tricky due to the basicity of the nitrogen and potential side reactions involving the enolizable ketone. A standard and effective procedure involves using di-tert-butyl dicarbonate ((Boc)₂O) with a non-nucleophilic base.

• Recommended Conditions: Dissolve the hydrochloride salt in a solvent like dichloromethane (DCM) or methanol.[6] Add a base such as triethylamine (TEA) or sodium bicarbonate to neutralize the HCl and free the amine.[6][7] Then, add (Boc)₂O and stir at room temperature. The reaction is typically complete within a few hours.[7] Using a slight excess of (Boc)₂O and base can drive the reaction to completion.

Q: My final product is difficult to purify. What are the recommended purification methods?

A: N-Boc-2-acetylpiperidine is often an oil, making crystallization difficult.

• Primary Method: Silica gel column chromatography is the most effective method for purification.[1][8]

• Solvent System: A common eluent system is a gradient of ethyl acetate in a non-polar solvent like petroleum ether or hexanes.[1] A typical starting point would be a 3:1 mixture of petroleum ether to ethyl acetate.[1]

• Workup Procedure: Before chromatography, a thorough aqueous workup is essential. After quenching the reaction (often with saturated aqueous ammonium chloride), extract the product into an organic solvent (like ether or ethyl acetate).[1] Wash the organic layer with water and brine to remove inorganic salts, then dry over an anhydrous salt like Na₂SO₄ or MgSO₄ before concentrating.

Optimized Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of N-Boc-2-acetylpiperidine.

Protocol 1: Grignard Reaction on N-Boc-2-cyanopiperidine

This protocol is adapted from a patented procedure with a reported high yield.[1]

Materials:

• (S)-N-Boc-2-cyanopiperidine

• Anhydrous Tetrahydrofuran (THF)

• Methylmagnesium bromide (3M solution in ether)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Petroleum ether and Ethyl acetate for chromatography

Procedure:

• Set up an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and a nitrogen inlet.

• Dissolve (S)-N-Boc-2-cyanopiperidine (e.g., 10.6 g, 38.9 mmol) in anhydrous THF (200 mL) under a nitrogen atmosphere.

• Cool the solution to -10°C using an ice-salt or acetone/dry ice bath.

• Slowly add the methylmagnesium bromide solution (32.5 mL of 3M solution, 97.3 mmol, 2.5 eq) dropwise via the dropping funnel, ensuring the internal temperature does not rise above -5°C.

• After the addition is complete, stir the reaction mixture at -10°C for 3.5 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution (30 mL) while the flask is still in the cooling bath.

• Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 60 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by silica gel column chromatography using a petroleum ether:ethyl acetate (3:1) eluent system to yield the product as a colorless oil.

Protocol 2: Weinreb Amide Approach

This two-step protocol offers greater control and reliability.

Step 2a: Synthesis of the N-Boc-pipecolic Weinreb Amide

Materials:

• N-Boc-pipecolic acid

• N,O-Dimethylhydroxylamine hydrochloride

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (Hydroxybenzotriazole)

• Triethylamine (TEA) or N-Methylmorpholine (NMM)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a round-bottom flask under nitrogen, dissolve N-Boc-pipecolic acid (1 eq) in anhydrous DCM.

• Add N,O-Dimethylhydroxylamine hydrochloride (1.1 eq), HOBt (1.2 eq), and the base (TEA or NMM, 2.2 eq).

• Cool the mixture to 0°C in an ice bath.

• Add EDC·HCl (1.2 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir overnight.

• Perform an aqueous workup: wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude Weinreb amide, which can be purified by column chromatography if necessary.

Step 2b: Conversion to Ketone

Procedure:

• Dissolve the purified Weinreb amide (1 eq) in anhydrous THF under nitrogen.

• Cool the solution to 0°C.

• Add methylmagnesium bromide (1.2 eq) dropwise.

• Stir the reaction at 0°C for 1-2 hours, monitoring by TLC for the consumption of starting material.

• Quench the reaction with saturated aqueous NH₄Cl and perform an extractive workup as described in Protocol 1.

• Purify by silica gel column chromatography to obtain the final product.

Troubleshooting Workflow

This diagram provides a logical decision-making process for diagnosing and solving low-yield issues.

Caption: A decision tree for troubleshooting low yields in the Grignard synthesis.

References

• Bhattacharya, S. et al. (2011). Der Pharma Chemica, 3(3):174-188. Available at: [Link]

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Available at: [Link]

• Recent Developments in Weinreb Synthesis and their Applications. (n.d.). Oriental Journal of Chemistry. Available at: [Link]

• CN104311473A - Piperidine compound and preparation method thereof. (n.d.). Google Patents.

• National Institutes of Health. (n.d.). Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available at: [Link]

• CN102775343A - Preparation method for 1-N-BOC-4-acetyl piperidine. (n.d.). Google Patents.

• Ashenhurst, J. (2015). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Available at: [Link]

• National Institutes of Health. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. Available at: [Link]

• CN108033931B - Synthesis method of N-Boc piperazine. (n.d.). Google Patents.

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Available at: [Link]

• Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. ResearchGate. Available at: [Link]

• Moldvai, I. et al. (2007). A practical one-pot synthesis of weinreb-like amides of (S)- and (R)-N-BOC-pipecolic acids from (±)-piperidine-2-carboxylic acid. ResearchGate. Available at: [Link]

• US20170369442A1 - Method for preparing 4-cyanopiperidine hydrochloride. (n.d.). Google Patents.

• Royal Society of Chemistry. (2020). Synthesis of biaryl ketones by arylation of Weinreb amides with functionalized Grignard reagents under thermodynamic control vs. kinetic control of N,N-Boc2-amides. Organic & Biomolecular Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ⁵-2-oxopiperazines. Available at: [Link]

• Prasanthi, G. (2014). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. Journal of Global Trends in Pharmaceutical Sciences, 5(1), 1480-1484. Available at: [Link]

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• Beilstein Journals. (n.d.). Synthetic accesses to biguanide compounds. Available at: [Link]

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Technical Support Center: Synthesis of Tert-butyl 2-acetylpiperidine-1-carboxylate

Welcome to the technical support center for the synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this synthesis. We will explore the common challenges and side reactions encountered, providing in-depth, mechanistically-grounded troubleshooting strategies to help you achieve optimal yields and purity.

Section 1: Overview of Synthetic Pathways

The synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate, a key building block in medicinal chemistry, is typically approached via two primary pathways. The choice of pathway significantly impacts the side reaction profile and overall success of the synthesis.

• Grignard Reaction with an Ester Precursor: This is a classical organometallic approach where a suitable N-Boc-piperidine-2-carboxylate ester (e.g., methyl or ethyl ester) is treated with a methyl Grignard reagent (such as MeMgBr or MeMgCl). While direct, this route is notoriously prone to over-addition.[1][2]

• Weinreb Amide Approach: This modern and more controlled method involves the synthesis of an N-Boc-piperidine-2-Weinreb amide, which is then reacted with an organometallic reagent. This pathway is specifically designed to prevent the over-addition side reaction that plagues the ester route.[3][4]

Caption: Primary synthetic routes to the target ketone.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My reaction using the methyl ester precursor gives a low yield of the desired ketone and a significant amount of a higher molecular weight byproduct. What is happening?

A1: The most probable cause is over-addition of the Grignard reagent.

This is the classic and most significant side reaction when using ester precursors.[5][6] The Grignard reagent adds to the ester to form the desired ketone. However, the ketone intermediate is generally more reactive than the starting ester.[6] Consequently, it rapidly reacts with a second equivalent of the Grignard reagent to form a tertiary alcohol (tert-butyl 2-(2-hydroxypropan-2-yl)piperidine-1-carboxylate) after acidic workup.[1][2]

Mechanism of Over-addition:

• First Addition: The Grignard reagent attacks the ester carbonyl, forming a tetrahedral intermediate.

• Elimination: This intermediate collapses, eliminating the methoxide (-OMe) group to form the target ketone.

• Second Addition (Over-addition): The newly formed ketone, being highly electrophilic, is immediately attacked by a second molecule of the Grignard reagent, leading to a magnesium alkoxide intermediate.

• Workup: Protonation during aqueous workup yields the tertiary alcohol side product.

Caption: The Weinreb amide route prevents over-addition via a stable intermediate.

Q3: My reaction is sluggish and incomplete, with a large amount of starting material recovered. What are the likely causes?

A3: This issue typically points to problems with reagent quality or reaction conditions.

Grignard reactions are highly sensitive to moisture and air. Incomplete conversion is a common problem if proper anhydrous techniques are not followed.

Caption: Workflow for troubleshooting an incomplete Grignard reaction.

Q4: I started with enantiomerically pure (S)-N-Boc-pipecolic acid, but my product has a low enantiomeric excess (e.e.). What causes this racemization?

A4: The cause is likely epimerization at the C2 position of the piperidine ring.

The proton at the C2 position is alpha to the carbonyl group, making it acidic. Grignard reagents are very strong bases and can deprotonate this position, forming a planar enolate intermediate. [5]Reprotonation of this enolate can occur from either face, leading to a mixture of (S) and (R) enantiomers, thus eroding the enantiomeric purity. [7][8] Strategies to Prevent Epimerization:

• Strict Temperature Control: This is the most critical factor. Maintain the reaction at the lowest possible temperature (e.g., -78 °C) to disfavor the deprotonation equilibrium.

• Use the Weinreb Amide Route: The reaction of a Weinreb amide can often be run under slightly milder conditions and for shorter times than the corresponding ester reaction, reducing the risk of epimerization.

• Minimize Reaction Time: Do not let the reaction stir for longer than necessary once complete (as determined by TLC or LCMS). Promptly quench the reaction to neutralize the strong base.

Section 3: Summary and Recommendations

Feature	Grignard on Ester	Weinreb Amide Approach
Primary Side Reaction	Over-addition to tertiary alcohol	Minimal; highly selective
Control & Purity	Difficult; requires strict control	Excellent ; clean product profile
Yield	Variable; often moderate	High to excellent
Procedure Complexity	1 step from ester	2 steps from acid (amide formation + reaction)
Recommendation	Suitable for initial trials or when the tertiary alcohol is not a major separation issue.	Highly recommended for achieving high purity, high yield, and stereochemical fidelity, especially for drug development and scale-up.

For researchers and drug development professionals, the initial investment in preparing the Weinreb amide is almost always justified by the significantly cleaner reaction profile, higher yields, and simplified purification, making it the authoritative method for synthesizing tert-butyl 2-acetylpiperidine-1-carboxylate.

References

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. [Link]

• DSpace@MIT. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• Chemistry Steps. (n.d.). Esters with Grignard Reagent. [Link]

• LibreTexts Chemistry. (2022, September 24). 21.6: Chemistry of Esters. [Link]

• National Institutes of Health. (n.d.). Toward the Total Synthesis of FR901483: Concise Synthesis of the Azatricyclic Skeleton. [Link]

• Mahdi, M. F. (n.d.). Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. [Link]

• ResearchGate. (2025, August 6). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. [Link]

• CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. [Link]

• Oriental Journal of Chemistry. (2020, April 22). Synthesis of Weinreb and their Derivatives (A Review). [Link]

• Beilstein Journal of Organic Chemistry. (2019, January 8). Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines. [Link]

• National Institutes of Health. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• Organic Syntheses. (n.d.). A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE. [Link]

• ResearchGate. (2025, August 6). A practical one-pot synthesis of weinreb-like amides of (S)- and (R)-N-BOC-pipecolic acids from (±)-piperidine-2-carboxylic acid. [Link]

• PubMed. (2020, December 29). General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Royal Society of Chemistry. (2021, April 28). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. [Link]

• Royal Society of Chemistry. (2020, April 27). Synthesis of biaryl ketones by arylation of Weinreb amides with functionalized Grignard reagents under thermodynamic control vs. kinetic control of N,N-Boc2-amides. [Link]

• Royal Society of Chemistry. (2020, April 20). Synthesis of Biaryl Ketones by Arylation of Weinreb Amides with Functionalized Grignard Reagents under Thermodynamic Control vs. Kinetic Control of N,N-Boc2-amides. [Link]

• ResearchGate. (n.d.). Synthesis and Molecular Structure of tert-Butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate. [Link]

• Royal Society of Chemistry. (n.d.). Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. [Link]

• MDPI. (n.d.). Epimerisation in Peptide Synthesis. [Link]

• ResearchGate. (2025, August 6). Asymmetric Substitutions of 2‐Lithiated N‐Boc‐piperidine and N‐Boc‐azepine by Dynamic Resolution. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. [Link]

• National Institutes of Health. (n.d.). Selectivity in the Addition Reactions of Organometallic Reagents to Aziridine-2-carboxaldehydes: The Effects of Protecting Groups and Substitution Patterns. [Link]

• Preclinical Research CRO. (n.d.). CAS 206989-61-9 Tert-Butyl 4-acetylpiperidine-1-carboxylate. [Link]

• PubChem. (n.d.). 4-Acetyl-piperidine-1-carboxylic acid tert-butyl ester. [Link]

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Technical Support Center: Navigating Coupling Reactions with N-Boc-2-acetylpiperidine

Welcome to the technical support center for N-Boc-2-acetylpiperidine. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile building block. N-Boc-2-acetylpiperidine is a valuable synthon, prized for the synthetic handles it offers. However, its unique structure—featuring a chiral center at C2, an enolizable acetyl group, and a labile Boc-protecting group—presents specific challenges.

This document provides a structured approach to designing and troubleshooting coupling reactions. We will explore two primary reaction pathways: functionalization at the 2-acetyl group and coupling at the piperidine nitrogen following deprotection. Our focus is on providing not just protocols, but the underlying chemical logic to empower you to optimize conditions for your specific substrates.

Frequently Asked Questions (FAQs): Foundational Concepts

This section addresses common preliminary questions, providing a conceptual framework before proceeding to detailed protocols.

Q1: What are the primary reactive sites of N-Boc-2-acetylpiperidine for coupling reactions? The molecule presents two distinct sites for synthetic elaboration, dictated by the presence of the Boc protecting group:

• The α-Carbon of the Acetyl Group: The protons on the methyl carbon adjacent to the carbonyl are acidic and can be removed by a suitable base to form an enolate. This enolate is a potent nucleophile, enabling C-C bond formation via reactions with electrophiles (e.g., aldehydes, alkyl halides).

• The Piperidine Nitrogen: The nitrogen atom is protected by a tert-butoxycarbonyl (Boc) group, rendering it non-nucleophilic. To perform couplings at this position (e.g., N-alkylation, N-acylation), the Boc group must first be removed under acidic conditions.[1]

Q2: Why is the choice of base so critical for reactions at the acetyl group? The choice of base is arguably the most critical parameter for successful C-C bond formation at the acetyl group. An appropriate base must be strong enough to deprotonate the α-carbon efficiently but not so reactive that it causes undesirable side reactions. Key considerations include:

• Strength (pKa): Strong, non-nucleophilic bases like lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LiHMDS) are required to generate the enolate irreversibly and quantitatively, preventing side reactions like self-condensation.

• Steric Hindrance: A hindered base helps minimize nucleophilic attack at the acetyl carbonyl or other electrophilic sites in the molecule.

• Racemization Risk: The C2 position of the piperidine ring is a stereocenter. The use of a strong base can risk epimerization (loss of stereochemical integrity) by abstracting the C2 proton. This is a significant concern, and maintaining low temperatures is crucial to mitigate this risk.[2]

Q3: What are the main challenges when working with this substrate? Researchers may encounter several obstacles:

• Epimerization: As mentioned, the chiral center at C2 is susceptible to racemization under basic conditions.

• Boc-Group Lability: The Boc group is sensitive to strong acids but can also be cleaved under certain harsh thermal or Lewis acidic conditions, leading to unintended side products.

• Low Yields: Poor yields often stem from incomplete enolate formation, use of moist reagents or solvents, or side reactions.

• Purification Difficulties: The polarity of the molecule and potential byproducts can complicate purification by column chromatography.

Q4: When should I consider deprotecting the Boc group first? Deprotection should be your first step if the synthetic goal is to functionalize the piperidine nitrogen. Common subsequent reactions include:

• Reductive Amination: Coupling with aldehydes or ketones.[3]

• N-Acylation (Amide Coupling): Forming an amide bond with a carboxylic acid.

• N-Arylation/N-Alkylation: Using methods like Buchwald-Hartwig amination or reaction with alkyl halides.[4][5]

Attempting to functionalize the acetyl group after deprotection is generally not advised, as the free secondary amine can compete as a nucleophile and complicate the reaction.

Section 1: Coupling Reactions at the 2-Acetyl Group

This section focuses on leveraging the acetyl group as a synthetic handle for carbon-carbon bond formation. The key intermediate for these transformations is the enolate, typically generated at low temperatures.

Protocol 1.1: LDA-Mediated Aldol Condensation with an Aldehyde

This protocol describes a typical procedure for reacting the enolate of N-Boc-2-acetylpiperidine with an electrophilic aldehyde.

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add anhydrous tetrahydrofuran (THF) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and a thermometer. Cool the flask to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add n-butyllithium (n-BuLi, 1.1 eq.) to a solution of diisopropylamine (1.1 eq.) in THF at -78 °C to form LDA in situ. Stir for 30 minutes at this temperature.

• Enolate Formation: In a separate flame-dried flask, dissolve N-Boc-2-acetylpiperidine (1.0 eq.) in anhydrous THF. Slowly add this solution dropwise to the LDA solution at -78 °C. Stir the resulting mixture for 1 hour to ensure complete enolate formation.

• Electrophile Addition: Add a solution of the aldehyde (1.2 eq.) in anhydrous THF dropwise to the enolate solution at -78 °C.

• Reaction & Quenching: Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Once complete, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Work-up & Purification: Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with an organic solvent like ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Data Summary: Conditions for α-Functionalization

The table below summarizes typical conditions for various coupling reactions at the acetyl group. Note that optimal conditions may vary based on the specific electrophile used.

Reaction Type	Base (eq.)	Solvent	Temperature	Typical Electrophiles	Key Considerations
Aldol Condensation	LDA (1.1)	THF	-78 °C	Aldehydes, Ketones	Strict anhydrous conditions are essential. Diastereoselectivity can be an issue.
α-Alkylation	LDA or LiHMDS (1.1)	THF, Dioxane	-78 °C to 0 °C	Alkyl halides (e.g., MeI, BnBr)	Risk of over-alkylation. Use of HMPA (toxic) may be needed for less reactive halides.
α-Acylation	NaH or LDA (1.1)	THF, DMF	-78 °C to RT	Acyl chlorides, Anhydrides	Can be prone to O-acylation as a side reaction.

Visualization: Enolate Formation and Reaction

The following diagram illustrates the key mechanistic steps for the α-functionalization of N-Boc-2-acetylpiperidine.

Caption: Mechanism of α-functionalization via a lithium enolate intermediate.

Section 2: Coupling Reactions at the Piperidine Nitrogen

To functionalize the piperidine nitrogen, the Boc group must first be cleaved. This reveals a secondary amine that can readily participate in a variety of coupling reactions.

Protocol 2.1: Boc Group Deprotection with TFA

This is a standard and robust method for Boc removal.

Step-by-Step Methodology:

• Preparation: Dissolve the N-Boc-2-acetylpiperidine substrate in dichloromethane (DCM).

• Acid Addition: Cool the solution to 0 °C in an ice bath. Add trifluoroacetic acid (TFA, typically 20-50% v/v in DCM) dropwise.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent. Co-evaporation with a solvent like toluene can help remove residual TFA.[1]

• Neutralization (Optional): The product is isolated as a TFA salt. To obtain the free amine, dissolve the residue in water and basify to pH >10 with a base like 1 M NaOH or saturated NaHCO₃ solution. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate), dry the combined organic layers, and concentrate to yield the deprotected 2-acetylpiperidine.

Protocol 2.2: Amide Coupling with a Carboxylic Acid using HATU

Once the free amine is obtained, it can be coupled with a carboxylic acid to form an amide bond. HATU is a highly efficient coupling reagent, especially for hindered substrates.[6][7]

Step-by-Step Methodology:

• Preparation: To a solution of the carboxylic acid (1.0 eq.) in anhydrous dimethylformamide (DMF), add HATU (1.1 eq.).

• Activation & Coupling: Add the deprotected 2-acetylpiperidine (as the free base, 1.1 eq.) to the mixture. Cool to 0 °C.

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA, 2.0 eq.), to the reaction mixture.[6][7]

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours.

• Monitoring & Work-up: Monitor progress by TLC or LC-MS. Upon completion, dilute the reaction with ethyl acetate or DCM and perform an aqueous work-up, typically washing with saturated aqueous NaHCO₃, water, and brine. Dry the organic layer, concentrate, and purify by flash chromatography.

Troubleshooting Guide

This guide addresses common problems in a question-and-answer format, providing actionable solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield (Enolate Reactions)	1. Wet Reagents/Glassware: Moisture quenches the strong base (LDA) and the enolate. 2. Inactive Base: The n-BuLi used to generate LDA may have degraded. 3. Incorrect Temperature: Enolate may be unstable or decompose at higher temperatures.	1. Flame-dry all glassware. Use anhydrous solvents (e.g., distilled over Na/benzophenone). 2. Titrate the n-BuLi solution before use to determine its exact molarity. 3. Strictly maintain the reaction temperature at -78 °C during base addition and enolate formation.
Low or No Product Yield (Amide Coupling)	1. Deactivated Coupling Reagent: Reagents like HATU are moisture-sensitive.[6] 2. Poor Solubility: Reactants may not be fully dissolved. 3. Incorrect Stoichiometry: Insufficient coupling reagent or base.	1. Store coupling reagents in a desiccator and handle under an inert atmosphere.[6] 2. Ensure all components are fully dissolved. If needed, switch to a solvent with better solubilizing power like DMF or NMP. 3. Use a slight excess (1.1-1.5 equivalents) of the coupling reagent and base.[6]
Epimerization at C2 (Enolate Reactions)	1. High Temperature: Allowing the enolate solution to warm prematurely can lead to proton exchange and racemization. 2. Prolonged Reaction Time: Extended exposure to basic conditions increases the risk.	1. Maintain low temperatures (-78 °C) throughout the enolate generation and reaction sequence. 2. Monitor the reaction closely and quench it as soon as the starting material is consumed.
Formation of N-acylurea Byproduct (Amide Coupling)	1. Using Carbodiimides (EDC, DCC) without Additives: The O-acylisourea intermediate can rearrange.	1. Add 1-hydroxybenzotriazole (HOBt) or an equivalent additive to the reaction. This traps the intermediate, improving efficiency and minimizing side reactions.[6]
Incomplete Boc Deprotection	1. Insufficient Acid: The concentration or equivalents of acid are too low.[1] 2. Short Reaction Time: The reaction was not allowed to proceed to completion.	1. Increase acid concentration (e.g., use 50% TFA in DCM) or use a stronger acid system like 4M HCl in dioxane.[1] 2. Increase the reaction time and monitor carefully by LC-MS.

Visualization: Troubleshooting Workflow for Low Yield

This flowchart provides a logical path for diagnosing low-yield issues in enolate-based reactions.

Caption: A decision tree for troubleshooting low yields in enolate reactions.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Enhancing N-Boc-Piperazine Coupling Reaction Efficiency. BenchChem.
• BenchChem Technical Support Team. (2025). How to avoid racemization during N-Boc-piperazine-C3-COOH coupling. BenchChem.
• BenchChem Technical Support Team. (2025). Application Notes and Protocols for N-Boc-piperazine Coupling Reactions with Carboxylic Acids. BenchChem.
• BenchChem Technical Support Team. (2025). Troubleshooting N-Boc-piperazine deprotection side reactions. BenchChem.

• Donati, D., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. [Link]

• ResearchGate. (2018). Reaction with Boc‐piperazine (18) and (N‐Boc‐4‐amino)piperidine (19). ResearchGate. [Link]

• Beak, P., et al. (2010). Application of Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine to the Asymmetric Synthesis of 2-Aryl and 2-Vinyl Piperidines. PMC - NIH. [Link]

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines. BenchChem.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Chromatography of Piperidine Derivatives

Welcome to the technical support center for the purification of piperidine derivatives. As a Senior Application Scientist, I understand that while piperidine scaffolds are invaluable in drug discovery, their basic nature presents unique challenges during silica gel column chromatography. This guide is designed to provide you with not just solutions, but a fundamental understanding of the principles at play, enabling you to troubleshoot effectively and optimize your separations.

Frequently Asked Questions (FAQs)

Q1: Why do my piperidine derivatives show severe peak tailing or fail to elute from a standard silica gel column?

This is the most common issue researchers face. The root cause is a strong acid-base interaction. Standard silica gel is covered in silanol groups (Si-OH), which are weakly acidic (pKa ≈ 4-5).[1][2] Your piperidine derivative, being a basic amine, gets protonated by these silanols and adsorbs very strongly to the stationary phase.[3][4] This interaction prevents the compound from moving smoothly with the mobile phase, leading to a long, trailing peak or, in severe cases, irreversible binding and zero recovery.[5]

Q2: I see a faint yellow or brown coloration in my purified piperidine fractions. What causes this?

Piperidine and some of its derivatives can be susceptible to oxidation, which often leads to colored impurities.[6] Furthermore, the acidic surface of silica gel can sometimes catalyze the degradation of sensitive compounds, potentially forming minor, colored byproducts.[7][8]

Q3: Can I use reversed-phase chromatography for these compounds?

Yes, reversed-phase (e.g., C18) chromatography is a viable alternative. For basic amines, it is often necessary to control the pH of the mobile phase to ensure the compound is in a single, predictable form (either neutral or protonated).[2] To improve retention of the free base, an alkaline mobile phase (pH 2 units above the amine's pKa) can be used.[2] Conversely, using an acidic mobile phase with a counter-ion can also be effective.

Q4: What is a quick way to check if I will have problems on the column?

Your Thin-Layer Chromatography (TLC) plate is your best diagnostic tool. If you spot your crude material on a standard silica TLC plate and see significant streaking from the baseline to the spot, you will almost certainly have issues on the column. To predict the effect of a modifier, you can add a small amount of triethylamine (TEA) or ammonium hydroxide to your TLC developing chamber and re-run the plate. If the streaking is resolved and you see a well-defined spot, this modified solvent system is a good starting point for your column.[5][9]

In-Depth Troubleshooting Guide

This section is organized by common experimental problems. Each entry details the probable causes and provides actionable, step-by-step solutions.

Problem 1: Severe Peak Tailing and/or Poor Resolution

Peak tailing is the classic symptom of strong secondary interactions between the basic analyte and acidic silanol groups.[1][10] This not only compromises purity but also significantly reduces the resolution between your target compound and closely eluting impurities.

The lone pair on the piperidine nitrogen interacts strongly with surface silanols on the silica gel. This non-ideal interaction disrupts the normal partitioning equilibrium that governs chromatographic separation, causing a portion of the analyte molecules to lag behind the main band.

• Mobile Phase Modification (The Additive Approach): The most common and effective solution is to add a small amount of a competing base to your mobile phase.[2] This additive "neutralizes" the active silanol sites, allowing your piperidine derivative to elute symmetrically.

  • Recommended Additives: Triethylamine (TEA), Diethylamine (DEA), or Ammonium Hydroxide (NH₄OH).[11][12][13]

  • Typical Concentration: 0.5% to 2% (v/v) added to the eluent.[5][6][14]

  Experimental Protocol: Selecting a Modified Eluent

  • TLC Screening: Prepare several TLC chambers with your baseline solvent system (e.g., 70:30 Hexane:Ethyl Acetate).

  • In separate chambers, add 1% TEA or 1% of a 10% NH₄OH in methanol solution to the solvent pool.

  • Run your crude sample on TLC plates in both the unmodified and modified systems.

  • Analysis: Compare the plates. The ideal system will show your target compound with a well-defined spot and a Retention Factor (Rf) of approximately 0.2-0.35.[6] The tailing should be visibly reduced.

  • Implementation: Use the optimized, modified solvent system to run your column. Always equilibrate the column with this eluent before loading your sample.[5]

• Stationary Phase Deactivation: For particularly sensitive compounds or difficult separations, you can deactivate the silica gel itself before packing the column.

  Experimental Protocol: Preparing Neutralized Silica Gel [15]

  • Slurry Formation: In a round-bottom flask, combine your required amount of silica gel (e.g., 150 g) with a low-boiling non-polar solvent like petroleum ether or hexanes to form a slurry.

  • Basification: Add 1-2 mL of triethylamine for every 100 g of silica gel.

  • Mixing: Swirl the slurry thoroughly to ensure the triethylamine is evenly distributed.

  • Evaporation: Remove the solvent under reduced pressure using a rotary evaporator until you have a dry, free-flowing powder.

  • Drying: For best results, dry the treated silica in a vacuum oven overnight to remove all residual solvent. This "neutralized" silica can now be used for column packing.

• Alternative Stationary Phases: If problems persist, consider moving away from standard silica.

  • Amine-Functionalized Silica: This is an excellent choice where the silica surface is bonded with aminopropyl groups. These columns effectively mask the acidic silanols, leading to much-improved peak shape for basic compounds without needing mobile phase additives.[3][4][16]

  • Alumina (Basic or Neutral): Alumina is another alternative stationary phase. Basic alumina can be particularly effective for purifying basic compounds.[5][7]

Caption: Troubleshooting workflow for peak tailing.

Problem 2: Complete Product Retention (No Elution) or Low Recovery

This is an extreme manifestation of the acid-base interaction discussed above. Your compound is so strongly bound to the silica that even highly polar solvent systems fail to elute it.

The ionic bond formed between the protonated piperidine and the deprotonated silanol is too strong for the mobile phase to disrupt. This essentially immobilizes the compound at the top of the column.

• Aggressive Elution with Base: If you have already loaded the compound onto the column, you may be able to salvage it. Switch to a highly polar mobile phase containing a base. A common "stripping" solvent is 5-10% of a concentrated ammonium hydroxide solution in methanol.[5][7] Be aware that highly basic, polar eluents can dissolve some of the silica gel, which may contaminate your product.[5]

• Change the Stationary Phase: In this scenario, standard silica is not a suitable medium for your compound. Your primary options are:

  • Amine-Functionalized Silica: This is the preferred choice for preventing the issue from the start.[3]

  • Reversed-Phase (C18) Silica: This fundamentally changes the separation mechanism from normal-phase to reversed-phase.

Stationary Phase	Separation Mode	Recommended For	Key Considerations
Standard Silica Gel	Normal Phase	Non-basic or weakly basic compounds.	Requires basic additive (e.g., TEA) for most piperidines.[6]
Neutralized Silica Gel	Normal Phase	Acid-sensitive piperidine derivatives.	Good for reducing tailing and preventing degradation.[14][15]
Amine-Functionalized Silica	Normal Phase	Strongly basic piperidines; difficult separations.	Excellent peak shape without additives; different selectivity.[3][16]
Basic Alumina	Normal Phase	Basic compounds; alternative to silica.	May have different selectivity and activity.[5]
C18 Reversed-Phase Silica	Reversed Phase	All types of piperidines.	Requires aqueous mobile phases; pH control is often necessary.[2]

Problem 3: Compound Degradation on the Column

If you observe new, unexpected spots on your post-column TLC analysis or have significantly lower-than-expected yield, your compound may be degrading on the column.

The acidic surface of the silica gel can act as a catalyst for various reactions, such as hydrolysis of esters/amides, elimination reactions, or cleavage of acid-labile protecting groups.[7]

Caption: Mechanism of action for basic additives.

• Use Neutralized Silica: This is the most direct way to remove the acidic catalyst from the system. Follow the protocol provided in Problem 1 .[14][17]

• Use an Alternative Stationary Phase: Amine-functionalized silica or alumina are less likely to cause acid-catalyzed degradation.[3][7]

• Run the Column Quickly: Minimize the time your compound spends on the column. Use a slightly stronger solvent system to elute the compound faster, and avoid leaving the column to run unattended for extended periods. Note that this can come at the cost of resolution.[18]

By understanding the fundamental acid-base chemistry between piperidine derivatives and the silica stationary phase, you can proactively address the most common purification challenges. Always begin with a thorough TLC analysis, and do not hesitate to employ mobile phase additives or alternative stationary phases to achieve a successful separation.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Chromatography [chem.rochester.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 11. chiraltech.com [chiraltech.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Chromatography [chem.rochester.edu]
• 15. rsc.org [rsc.org]
• 16. teledynelabs.com [teledynelabs.com]
• 17. reddit.com [reddit.com]
• 18. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Scaling Up the Synthesis of Tert-butyl 2-acetylpiperidine-1-carboxylate

Welcome to the technical support center dedicated to the synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the scalable synthesis of this key piperidine intermediate. The piperidine scaffold is a prevalent motif in numerous pharmaceuticals, making robust synthetic routes to functionalized derivatives like tert-butyl 2-acetylpiperidine-1-carboxylate of high importance.[1][2][3] This guide offers practical, field-proven insights to help you navigate the common challenges and optimize your synthetic protocols.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate.

Q1: What are the most common synthetic routes for preparing tert-butyl 2-acetylpiperidine-1-carboxylate?

A1: The most prevalent methods involve the acylation of N-Boc-piperidine derivatives. A common approach is the reaction of a suitable N-Boc-piperidine precursor with an acetylating agent. One well-documented route involves the use of a Grignard reagent, such as methylmagnesium bromide, with an activated N-Boc-piperidine-2-carboxylate derivative, like a Weinreb amide (N-methoxy-N-methylamide).[4] Another strategy involves the direct acylation of a lithiated N-Boc-piperidine species.[5]

Q2: I am having trouble with the formation of my Grignard reagent for the acylation step. What are the likely causes?

A2: Failure of Grignard reagent formation is a frequent issue and is almost always due to the presence of water or other protic impurities.[6][7] Ensure all glassware is rigorously dried, either by flame-drying or oven-drying, and that all solvents are anhydrous.[8] The magnesium turnings may also have an oxide layer that prevents reaction; activation with a small crystal of iodine or a few drops of 1,2-dibromoethane can be effective.[9]

Q3: What are the typical byproducts I might encounter during the synthesis?

A3: Common byproducts can include the starting N-Boc-piperidine material if the reaction is incomplete. In Grignard-based syntheses, over-addition can lead to the formation of a tertiary alcohol. If using a strong base like n-butyllithium for deprotonation, side reactions such as ring-opening or elimination can occur, especially at elevated temperatures.[10] During the Boc-protection or deprotection steps, incomplete reactions or side reactions involving the tert-butyl cation can also lead to impurities.[11]

Q4: How can I effectively purify the final product, tert-butyl 2-acetylpiperidine-1-carboxylate?

A4: The product is typically a colorless to yellow oil or a low-melting solid and is amenable to purification by silica gel column chromatography.[4][12] A common eluent system is a mixture of ethyl acetate and hexane. The purity of the final product can be assessed by standard analytical techniques such as NMR, LC-MS, and HPLC.[13]

Q5: What is the role of the N-Boc protecting group, and why is it important?

A5: The tert-butoxycarbonyl (Boc) protecting group serves to deactivate the piperidine nitrogen, preventing it from undergoing undesired side reactions during the acylation at the 2-position.[14] It also enhances the solubility of the piperidine derivative in organic solvents, facilitating the reaction and purification steps. The Boc group can be readily removed under acidic conditions to yield the free amine for further functionalization.[11]

Troubleshooting Guide

This section provides a more detailed, issue-oriented approach to resolving common problems encountered during the synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate.

Issue 1: Low or No Product Formation in Grignard-based Acylation

• Symptom: After the reaction and work-up, analysis of the crude product shows primarily starting material or a complex mixture of unidentifiable compounds.

• Potential Causes & Solutions:

  • Inactive Grignard Reagent: As mentioned in the FAQ, ensure strictly anhydrous conditions and activate the magnesium.[6][8] Consider titrating your Grignard reagent before use to determine its exact concentration.[7]

  • Low Reaction Temperature: The addition of the Grignard reagent is often performed at low temperatures (e.g., -10 °C to 0 °C) to minimize side reactions.[4] However, if the reaction is sluggish, a slight increase in temperature may be necessary. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature.

  • Poor Quality Starting Materials: Ensure the purity of your N-Boc-piperidine precursor. Acidic impurities can quench the Grignard reagent.

Issue 2: Formation of a Tertiary Alcohol Byproduct

• Symptom: A significant amount of a higher molecular weight byproduct is observed, consistent with the addition of two equivalents of the methyl group.

• Potential Causes & Solutions:

  • Over-addition of Grignard Reagent: This is more common when using highly reactive acylating agents like acyl chlorides or esters. The use of a Weinreb amide (N-methoxy-N-methylamide) derivative of N-Boc-pipecolic acid is highly recommended as the intermediate tetrahedral adduct is stable at low temperatures, preventing over-addition.

  • Reaction Temperature Too High: Allowing the reaction to warm up prematurely can lead to the breakdown of the intermediate adduct and subsequent reaction with a second equivalent of the Grignard reagent. Maintain a low temperature throughout the addition and for a period afterward.

Issue 3: Difficulty in Removing the Boc Protecting Group

• Symptom: After treatment with acid (e.g., TFA or HCl in dioxane), a significant amount of the Boc-protected starting material remains.

• Potential Causes & Solutions:

  • Insufficient Acid: The amount or concentration of the acid may be too low.[11] Ensure you are using a sufficient excess of the acidic reagent.

  • Short Reaction Time or Low Temperature: Boc deprotection can sometimes be sluggish.[11] Monitor the reaction by TLC or LC-MS and extend the reaction time or allow it to warm to room temperature if necessary.

  • Scavengers for tert-butyl Cation: The tert-butyl cation generated during deprotection can be reactive. While not directly related to incomplete deprotection, adding a scavenger like anisole or triethylsilane can prevent side reactions that might complicate purification and product isolation.[11]

Scalable Experimental Protocol: Synthesis via Weinreb Amide

This protocol outlines a reliable and scalable synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate starting from N-Boc-L-pipecolic acid.

Step 1: Synthesis of tert-butyl 2-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate (Weinreb Amide)

• Reaction Setup: To a solution of N-Boc-L-pipecolic acid (1 equivalent) in dichloromethane (DCM) at 0 °C, add N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents) and a coupling agent such as EDC (1.2 equivalents) or HATU (1.2 equivalents).

• Base Addition: Slowly add a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.5 equivalents) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Work-up and Purification: Quench the reaction with water and extract the aqueous layer with DCM. Wash the combined organic layers with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO₃), and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel chromatography if necessary.

Step 2: Synthesis of tert-butyl 2-acetylpiperidine-1-carboxylate

• Reaction Setup: Dissolve the Weinreb amide (1 equivalent) in anhydrous tetrahydrofuran (THF) and cool the solution to -10 °C under an inert atmosphere (e.g., nitrogen or argon).[4]

• Grignard Addition: Slowly add a solution of methylmagnesium bromide (2.5 equivalents, e.g., 3M in diethyl ether) dropwise, maintaining the internal temperature below 0 °C.[4]

• Reaction: Stir the reaction mixture at -10 °C for 3-4 hours, monitoring the consumption of the starting material by TLC or LC-MS.[4]

• Work-up and Purification: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.[4] Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the final product.[4]

Step	Reagent	Equivalents	Typical Yield	Purity (by HPLC)
1	N-Boc-L-pipecolic acid	1.0	90-95%	>98%
2	Weinreb Amide	1.0	85-96%	>97%

Synthetic Workflow Diagram

Caption: Synthetic scheme for tert-butyl 2-acetylpiperidine-1-carboxylate.

Logical Relationship of Troubleshooting

Caption: Troubleshooting guide for common synthesis issues.

References

• Benchchem. Technical Support Center: Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction.
• National Institutes of Health.
• Benchchem. Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
• ResearchGate. Construction of highly functionalized piperidines by stepwise...
• National Institutes of Health. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• ResearchGate. Synthesis of highly functionalized piperidines.
• ResearchGate. Scalable and Straightforward Synthesis of All Isomeric (Cyclo)alkylpiperidines.
• Benchchem.
• Scholars Research Library. Der Pharma Chemica.
• Taylor & Francis Online. Multicomponent synthesis of highly functionalized piperidines.
• National Institutes of Health.
• ACS Publications.
• ACS Publications. On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group.
• PubMed. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights.
• Benchchem. Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.
• Synthesis and Evaluation of Deprotected N-Boc Piperazine Derived Mono-Mannich Bases.
• Reddit.
• CSIR-NIScPR.
• ChemicalBook. (S)-1-Boc-2-acetyl-piperidine synthesis.
• ResearchGate.
• Benchchem. Troubleshooting N-Boc-piperazine deprotection side reactions.
• Chemistry LibreTexts. 5.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Boc vs. Cbz Protecting Groups for 2-Acetylpiperidine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of complex organic synthesis, particularly in the development of pharmaceutical agents, the judicious selection of protecting groups is a critical determinant of success. The temporary masking of a reactive functional group, such as the secondary amine in 2-acetylpiperidine, allows for chemical transformations on other parts of the molecule without unintended side reactions. This guide provides an in-depth, objective comparison of two of the most stalwart protecting groups in the chemist's arsenal—the tert-butoxycarbonyl (Boc) and the benzyloxycarbonyl (Cbz) groups—specifically for the protection of 2-acetylpiperidine. This analysis is grounded in experimental data and established protocols to empower researchers to make informed decisions for their synthetic strategies.

The Strategic Imperative of Amine Protection

The secondary amine of 2-acetylpiperidine is a nucleophilic and basic center, rendering it susceptible to a wide array of reagents. Protecting this amine as a carbamate significantly attenuates its reactivity, enabling a broader scope of synthetic manipulations.[1] The choice between Boc and Cbz is not merely one of convenience; it is a strategic decision that hinges on the stability of the protecting group to various reaction conditions and the orthogonality of its removal in the presence of other functionalities.[2][3]

The Contenders: A Tale of Two Carbamates

The Boc Group: An Acid-Labile Sentinel

The tert-butoxycarbonyl (Boc) group is a widely used amine protecting group, lauded for its stability in basic and nucleophilic conditions, as well as during catalytic hydrogenation.[4] Its defining characteristic is its lability under acidic conditions, typically cleaved with strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[5][6] This acid-lability is the cornerstone of its utility in orthogonal protection schemes.[2]

The Cbz Group: A Hydrogenolysis-Cleavable Guardian

The benzyloxycarbonyl (Cbz or Z) group, a pioneer in peptide synthesis, offers a different mode of deprotection.[7] It is generally stable to acidic and basic conditions but is readily cleaved by catalytic hydrogenolysis (e.g., H₂ over Pd/C).[7][8] This unique removal method provides an orthogonal strategy when acid- or base-labile groups are present elsewhere in the molecule.

Head-to-Head Comparison for 2-Acetylpiperidine

The selection of a protecting group for 2-acetylpiperidine should be guided by the specific downstream reactions planned. The following table summarizes the key comparative aspects of Boc and Cbz protection for this substrate.

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Benzyloxycarbonyl)
Protecting Agent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)
Typical Protection Conditions	Boc₂O, base (e.g., NEt₃, NaOH), in a solvent like THF or CH₂Cl₂.	Cbz-Cl, base (e.g., NaHCO₃, NEt₃), often in a biphasic system (e.g., THF/water).[8]
Reported Yield for 2-Acetylpiperidine	High (e.g., 96%)[9]	Generally high for amines, though specific data for 2-acetylpiperidine is less common.
Stability	Stable to base, nucleophiles, and catalytic hydrogenation.[4]	Stable to acid and base.[8]
Deprotection Conditions	Strong acid (e.g., TFA in CH₂Cl₂, HCl in dioxane).[5][6]	Catalytic hydrogenolysis (H₂, Pd/C) or strong acids (e.g., HBr in acetic acid).[1][8]
Key Advantages	- Excellent stability to a wide range of reagents.- Orthogonal to Cbz and Fmoc groups.[2]	- Mild, neutral deprotection via hydrogenolysis.- Orthogonal to Boc and Fmoc groups.[2]
Potential Limitations	- Harsh acidic deprotection can affect acid-sensitive functional groups.- Formation of tert-butyl cation during deprotection can lead to side reactions.[10]	- Incompatible with functional groups susceptible to reduction (e.g., alkenes, alkynes, nitro groups).- Catalyst poisoning can be an issue.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step methodologies for the protection and deprotection of 2-acetylpiperidine with both Boc and Cbz groups. The causality behind experimental choices is explained to provide a deeper understanding of the processes.

Boc Protection of 2-Acetylpiperidine

This protocol is adapted from a high-yielding synthesis of (S)-1-Boc-2-acetylpiperidine.[9]

Rationale: The use of a strong organometallic base like methylmagnesium bromide is not for the protection step itself but for the preceding step in the cited synthesis to form the acetyl group. For the direct protection of 2-acetylpiperidine, a more standard approach with Boc anhydride and a non-nucleophilic base is appropriate.

Materials:

• 2-Acetylpiperidine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (NEt₃)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 2-acetylpiperidine (1.0 eq) in dichloromethane.

• Add triethylamine (1.2 eq) to the solution and cool to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield N-Boc-2-acetylpiperidine.

Cbz Protection of 2-Acetylpiperidine

This protocol is a general method for the Cbz protection of amines, adapted for 2-acetylpiperidine.[8]

Rationale: The Schotten-Baumann conditions, using an aqueous base, are effective for the reaction of benzyl chloroformate with amines. The biphasic system allows for easy separation of the product.

Materials:

• 2-Acetylpiperidine

• Benzyl chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-acetylpiperidine (1.0 eq) in a 2:1 mixture of THF and water.

• Add sodium bicarbonate (2.0 eq) and cool the mixture to 0 °C.

• Slowly add benzyl chloroformate (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford N-Cbz-2-acetylpiperidine.

Deprotection Strategies: Liberating the Amine

The choice of deprotection method is as critical as the initial protection.

Boc Deprotection

Rationale: Strong acids protonate the carbonyl oxygen of the Boc group, facilitating the elimination of isobutylene and carbon dioxide to release the free amine.[5]

Materials:

• N-Boc-2-acetylpiperidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (CH₂Cl₂)

Procedure:

• Dissolve N-Boc-2-acetylpiperidine in dichloromethane.

• Add trifluoroacetic acid (typically 20-50% v/v) and stir at room temperature.

• Monitor the reaction by TLC until the starting material is consumed (usually 1-3 hours).

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• The resulting amine salt can be used directly or neutralized with a base and extracted.

Cbz Deprotection

Rationale: Catalytic hydrogenolysis involves the cleavage of the benzylic C-O bond by hydrogen on the surface of a palladium catalyst, releasing the unstable carbamic acid which decarboxylates to the free amine, toluene, and carbon dioxide.[7][8]

Materials:

• N-Cbz-2-acetylpiperidine

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂)

Procedure:

• Dissolve N-Cbz-2-acetylpiperidine in methanol or ethanol.

• Carefully add 10% Pd/C (typically 5-10 mol%).

• Place the reaction mixture under a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus).

• Stir vigorously at room temperature until the reaction is complete (monitored by TLC).

• Carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: The catalyst can be pyrophoric.

• Concentrate the filtrate under reduced pressure to yield the deprotected 2-acetylpiperidine.

Visualizing the Chemistry: Reaction Diagrams

To further clarify the chemical transformations, the following diagrams illustrate the protection and deprotection schemes for 2-acetylpiperidine with both Boc and Cbz protecting groups.

Caption: Boc Protection of 2-Acetylpiperidine.

Caption: Cbz Protection of 2-Acetylpiperidine.

Caption: Boc Deprotection of 2-Acetylpiperidine.

Caption: Cbz Deprotection of 2-Acetylpiperidine.

Conclusion: Making the Right Choice

The choice between Boc and Cbz for the protection of 2-acetylpiperidine is a nuanced decision that must be made in the context of the overall synthetic plan. The Boc group offers robust protection under a wide range of non-acidic conditions, making it a versatile choice. However, its removal requires harsh acidic conditions that may not be suitable for sensitive substrates. Conversely, the Cbz group provides a milder deprotection route via hydrogenolysis, which is ideal for preserving acid-labile functionalities. The key is to understand the stability and lability of each group and to select the one that offers the best orthogonality with the other functional groups present in the molecule and the planned subsequent reactions. This guide provides the foundational knowledge and practical protocols to enable researchers to make this critical decision with confidence.

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The Strategic Advantage of Tert-butyl 2-acetylpiperidine-1-carboxylate in Modern Drug Discovery: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is a critical decision that profoundly influences the trajectory of a drug discovery program. Among the myriad of scaffolds available, the piperidine moiety remains a cornerstone of medicinal chemistry, featuring in a vast array of approved therapeutics.[1][2] This guide provides an in-depth technical analysis of tert-butyl 2-acetylpiperidine-1-carboxylate, a versatile and strategically valuable building block. We will objectively compare its performance with alternative scaffolds, supported by experimental data and detailed protocols, to empower informed decision-making in the synthesis of novel therapeutic agents.

Introduction: The Privileged Piperidine Scaffold and the Significance of 2-Substitution

The piperidine ring is a saturated heterocycle that is a prevalent structural motif in numerous natural products and synthetic pharmaceuticals.[3] Its conformational flexibility, coupled with its ability to present substituents in well-defined three-dimensional space, makes it a "privileged scaffold" in drug design. This allows for the precise orientation of pharmacophoric groups, leading to enhanced target binding and biological activity.

Substitution at the 2-position of the piperidine ring is of particular interest in medicinal chemistry. The proximity of the substituent to the basic nitrogen atom can influence the molecule's pKa, lipophilicity, and metabolic stability, all of which are critical parameters for drug-likeness. Enantioenriched 2-substituted piperidines are highly sought-after intermediates as the stereochemistry at this position can dramatically impact pharmacological activity.[4]

Tert-butyl 2-acetylpiperidine-1-carboxylate, with its N-Boc protecting group and a reactive acetyl moiety at the 2-position, offers a synthetically tractable entry point to a diverse range of chiral 2-substituted piperidine derivatives. The Boc group provides robust protection under a wide range of reaction conditions while being readily removable under acidic conditions, allowing for late-stage diversification of the piperidine nitrogen. The acetyl group serves as a versatile handle for a variety of chemical transformations, including but not limited to, reduction, oxidation, olefination, and carbon-carbon bond-forming reactions.

Comparative Analysis: Tert-butyl 2-acetylpiperidine-1-carboxylate vs. Alternative Building Blocks

The choice of a building block is often a trade-off between synthetic accessibility, reactivity, and the desired physicochemical properties of the final compound. Here, we compare tert-butyl 2-acetylpiperidine-1-carboxylate with other commonly employed building blocks.

Regioisomeric Comparison: 2-Acetyl vs. 4-Acetyl Piperidines

While both 2-acetyl and 4-acetyl piperidine derivatives are valuable, their substitution patterns lead to distinct applications.

Feature	Tert-butyl 2-acetylpiperidine-1-carboxylate	Tert-butyl 4-acetylpiperidine-1-carboxylate
Symmetry	Asymmetric	Symmetric (in the absence of other chiral centers)
Stereochemistry	Introduction of a chiral center at C2	No inherent chirality at the point of substitution
Reactivity of Acetyl Group	May be influenced by steric hindrance from the piperidine ring and N-protecting group.	More sterically accessible.
Common Applications	Synthesis of chiral ligands, CNS agents, and compounds where precise spatial orientation of a side chain is critical.	Widely used in the synthesis of analgesics, anti-inflammatory agents, and other compounds where the piperidine acts as a central scaffold.[5]

The primary advantage of the 2-acetyl isomer lies in the immediate introduction of a stereocenter, which is crucial for developing selective drugs. The synthesis of enantioenriched 2-substituted piperidines is a key area of research, with various methods like asymmetric hydrogenation and chiral pool synthesis being employed.[4]

Comparison with Other 2-Substituted Piperidine Building Blocks

Other 2-substituted piperidine building blocks offer alternative functionalities.

Building Block	Key Features & Applications
N-Boc-piperidine-2-methanol	A precursor to the 2-acetyl derivative via oxidation. Also used directly in the synthesis of GABA uptake inhibitors, anti-tumor drugs, and growth hormone secretagogues.[6]
N-Boc-2-piperidone	A lactam that can be used to introduce the piperidine scaffold and can be further functionalized. It is a key intermediate in the synthesis of various biological inhibitors.[7]
2-Cyanopiperidines	The cyano group can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloadditions, offering a different set of synthetic possibilities.

Tert-butyl 2-acetylpiperidine-1-carboxylate provides a more direct route to ketones and their derivatives compared to the alcohol or lactam, which require additional synthetic steps.

Bioisosteric Replacements for the Piperidine Ring

In some instances, replacing the piperidine ring with a bioisostere can improve pharmacokinetic properties or patentability.

Bioisostere	Rationale for Use
Pyrrolidines	Five-membered rings that can offer different conformational constraints and potentially enhanced metabolic stability in certain contexts.
Azaspiro[3.3]heptanes	Rigidified analogs that can improve metabolic stability and provide novel intellectual property.
Bridged Piperidines (e.g., Nortropanes)	Offer conformational restriction, which can lead to increased potency and selectivity.[8]

While these alternatives can be advantageous, the piperidine scaffold often provides a good balance of properties and is synthetically more accessible.

Experimental Protocols and Data

The utility of a building block is best demonstrated through its application in synthesis. While specific, direct syntheses of marketed drugs using tert-butyl 2-acetylpiperidine-1-carboxylate are not extensively documented in publicly available literature, its precursor, (piperidin-2-yl)methanol, and other 2-substituted piperidines are well-established in pharmaceutical synthesis.[9]

Synthesis of a Chiral 2-Substituted Piperidine Intermediate

This protocol outlines a general approach for the synthesis of a chiral alcohol from tert-butyl 2-acetylpiperidine-1-carboxylate, which can then be used for further elaboration.

Experimental Workflow: Asymmetric Reduction of the Acetyl Group

Caption: Asymmetric reduction of the acetyl group.

Detailed Protocol:

• Dissolve tert-butyl (2S)-2-acetylpiperidine-1-carboxylate (1.0 eq) in an appropriate anhydrous solvent (e.g., methanol or THF) under an inert atmosphere (e.g., Argon).

• Cool the solution to the desired temperature (e.g., -78 °C or 0 °C).

• Slowly add the reducing agent (e.g., sodium borohydride, 1.1 eq). For diastereoselective reductions, a bulky reducing agent like L-Selectride® can be employed. For enantioselective reductions where a racemic starting material is used, a chiral catalyst system would be necessary.

• Stir the reaction mixture at the chosen temperature until the starting material is consumed (monitor by TLC).

• Quench the reaction by the slow addition of a suitable aqueous solution (e.g., saturated ammonium chloride).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired diastereomeric alcohols.

Data Interpretation: The diastereomeric ratio of the product can be determined by ¹H NMR spectroscopy or chiral HPLC. This data is critical for understanding the stereoselectivity of the reduction and for isolating the desired stereoisomer for subsequent steps.

Structure-Activity Relationships (SAR) and Signaling Pathways

The 2-acetylpiperidine moiety can be incorporated into various scaffolds to probe structure-activity relationships. For instance, in the development of CNS-active agents, the orientation of the side chain at the 2-position can significantly impact receptor binding.

Hypothetical Signaling Pathway Interaction

Caption: Ligand-receptor interaction and downstream signaling.

By systematically modifying the 2-acyl side chain (e.g., chain length, branching, introduction of heteroatoms) derived from tert-butyl 2-acetylpiperidine-1-carboxylate, medicinal chemists can fine-tune the ligand's interaction with the receptor binding pocket, leading to optimized potency and selectivity.

Conclusion: A Strategic Asset in the Medicinal Chemist's Toolbox

Tert-butyl 2-acetylpiperidine-1-carboxylate is a highly valuable and versatile building block in drug discovery. Its key advantages include:

• Introduction of a Stereocenter: The 2-acetyl group provides an immediate handle for the creation of a chiral center, which is essential for developing selective therapeutics.

• Synthetic Tractability: The N-Boc protecting group and the reactive acetyl moiety allow for a wide range of chemical transformations, facilitating the synthesis of diverse compound libraries.

• Access to a Privileged Scaffold: The piperidine ring is a well-established and successful scaffold in medicinal chemistry, increasing the likelihood of identifying bioactive compounds.

While direct comparisons with a broad range of alternatives are context-dependent, the strategic placement of the acetyl group at the 2-position offers unique opportunities for exploring chemical space, particularly in the development of chiral drugs targeting the central nervous system and other therapeutic areas where precise three-dimensional orientation of substituents is paramount. The continued development of synthetic methodologies to access and functionalize such building blocks will undoubtedly fuel the discovery of the next generation of innovative medicines.

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A Senior Application Scientist's Guide to the Spectroscopic Data Validation of N-Boc-2-acetylpiperidine

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of synthesized molecules is a cornerstone of scientific rigor. This guide provides an in-depth, expert-led validation of the spectroscopic data for N-Boc-2-acetylpiperidine, a versatile building block in organic synthesis. Moving beyond a simple data report, we will delve into the causality behind experimental choices, establish self-validating protocols, and objectively compare its spectral features with its regioisomeric alternative, N-Boc-4-acetylpiperidine.

The Imperative of Spectroscopic Validation in Synthesis

In the realm of organic chemistry, particularly in pharmaceutical and materials science, the precise structure of a molecule dictates its function. An impurity or a misidentified regioisomer can lead to failed experiments, misleading biological data, and significant delays in research and development. Therefore, the validation of a compound's identity through a combination of spectroscopic techniques is not merely a procedural step but a fundamental requirement for data integrity.[1][2] This guide will utilize Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to build a comprehensive and validated profile of N-Boc-2-acetylpiperidine.

Characterization of N-Boc-2-acetylpiperidine: A Multi-faceted Approach

N-Boc-2-acetylpiperidine (tert-butyl 2-acetylpiperidine-1-carboxylate) is a key intermediate, often utilized for the introduction of a protected 2-acetylpiperidine moiety in more complex molecular architectures. Its correct identification is paramount. The following data has been meticulously compiled and analyzed from authoritative sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule. For a compound like N-Boc-2-acetylpiperidine, both ¹H and ¹³C NMR are essential for confirming the connectivity and chemical environment of each atom.

Experimental Protocol for NMR Data Acquisition:

A sample of the synthesized N-Boc-2-acetylpiperidine is dissolved in an appropriate deuterated solvent (e.g., CDCl₃). The ¹H NMR spectrum is acquired on a high-field spectrometer (e.g., 500 MHz) to ensure adequate signal dispersion. Following this, a ¹³C NMR spectrum is obtained, often requiring a larger number of scans for sufficient signal-to-noise ratio.

dot graph "NMR_Validation_Workflow" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; subgraph "cluster_NMR" { label="NMR Spectroscopic Validation"; bgcolor="#FFFFFF"; A [label="Sample Preparation\n(Dissolve in CDCl₃)"]; B [label="¹H NMR Acquisition\n(500 MHz)"]; C [label="¹³C NMR Acquisition"]; D [label="Data Processing\n(Phasing, Baseline Correction)"]; E [label="Spectral Interpretation\n(Chemical Shift, Coupling, Integration)"]; F [label="Structural Confirmation"]; A -> B -> D; A -> C -> D; D -> E -> F; } }

Caption: Workflow for NMR Spectroscopic Data Validation.

¹H and ¹³C NMR Data for N-Boc-2-acetylpiperidine:

The following data is attributed to a compound synthesized and characterized within the supplementary information provided by the Macmillan Group at Princeton University, which, based on the synthetic context, corresponds to N-Boc-2-acetylpiperidine.[3]

¹H NMR (500 MHz, CDCl₃)	¹³C NMR (126 MHz, CDCl₃)
δ (ppm)	δ (ppm)
3.87 – 3.78 (m, 1H)	155.0
3.73 – 3.63 (m, 2H)	79.3
3.40 – 3.26 (m, 2H)	62.8
1.99 – 1.73 (m, 4H)	56.9
1.67 – 1.48 (m, 3H)	46.4
1.46 (s, 9H)	31.0
1.45 – 1.32 (m, 1H)	30.6, 29.3, 28.7, 23.6

Data Validation and Interpretation:

• ¹H NMR: The singlet at 1.46 ppm integrating to 9 protons is characteristic of the tert-butyl group of the Boc protecting group. The complex multiplets in the aliphatic region (1.32-3.87 ppm) correspond to the piperidine ring protons and the acetyl methyl protons. The downfield multiplets are consistent with protons adjacent to the nitrogen and the acetyl group.

• ¹³C NMR: The peak at 155.0 ppm is indicative of the carbamate carbonyl carbon of the Boc group. The signal at 79.3 ppm corresponds to the quaternary carbon of the tert-butyl group. The remaining signals in the aliphatic region are consistent with the carbons of the piperidine ring and the acetyl group.

A crucial aspect of NMR data validation is ensuring the obtained spectrum is consistent with the proposed structure and free of significant impurities.[1][4][5] The presented data shows a clean spectrum consistent with the target molecule.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups. For N-Boc-2-acetylpiperidine, the key functionalities are the ketone and the carbamate.

Experimental Protocol for IR Data Acquisition:

A thin film of the neat compound is placed on a salt plate (e.g., NaCl or KBr) or analyzed using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer.

dot graph "IR_Validation_Workflow" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; subgraph "cluster_IR" { label="IR Spectroscopic Validation"; bgcolor="#FFFFFF"; A [label="Sample Preparation\n(Neat Film or ATR)"]; B [label="FTIR Spectrum Acquisition"]; C [label="Peak Identification"]; D [label="Functional Group Confirmation"]; A -> B -> C -> D; } }

Caption: Workflow for IR Spectroscopic Data Validation.

IR Data for N-Boc-2-acetylpiperidine:

The following IR data is also from the supplementary information from the Macmillan Group.[3]

Vibrational Mode	Frequency (ν_max, cm⁻¹)
C=O (Ketone)	1780, 1692, 1672
C=O (Boc carbamate)	~1690 (often overlaps)
C-H (aliphatic)	2971, 2872

Data Validation and Interpretation:

The presence of strong absorption bands in the region of 1670-1780 cm⁻¹ is a clear indication of carbonyl groups.[6][7][8][9] The bands at 1692 and 1672 cm⁻¹ are characteristic of a ketone and the Boc-carbamate carbonyl, respectively. The C-H stretching vibrations below 3000 cm⁻¹ confirm the aliphatic nature of the molecule.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): The molecular weight of N-Boc-2-acetylpiperidine (C₁₂H₂₁NO₃) is 227.15 g/mol . The molecular ion peak is expected at m/z = 227.

• Loss of tert-butyl group: A common fragmentation pathway for Boc-protected amines is the loss of the tert-butyl group (-57 Da), leading to a fragment at m/z = 170.

• Loss of isobutylene: Another characteristic fragmentation is the loss of isobutylene (-56 Da) via a McLafferty-type rearrangement, resulting in a fragment at m/z = 171.[11]

• Alpha-cleavage: Cleavage of the bond alpha to the nitrogen atom is also a common fragmentation pathway for amines.[14]

dot graph "MS_Validation_Workflow" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; subgraph "cluster_MS" { label="Mass Spectrometry Validation"; bgcolor="#FFFFFF"; A [label="Sample Introduction\n(e.g., ESI, GC-MS)"]; B [label="Mass Spectrum Acquisition"]; C [label="Identify Molecular Ion Peak"]; D [label="Analyze Fragmentation Pattern"]; E [label="Confirm Molecular Formula"]; A -> B -> C -> E; B -> D -> E; } }

Caption: Workflow for Mass Spectrometry Data Validation.

Comparison with an Alternative: N-Boc-4-acetylpiperidine

To highlight the importance of meticulous spectroscopic analysis, we will compare the data of N-Boc-2-acetylpiperidine with its regioisomer, N-Boc-4-acetylpiperidine. Misidentification of these isomers could have significant consequences in a synthetic sequence.

Spectroscopic Data for N-Boc-4-acetylpiperidine:

Spectroscopic Technique	N-Boc-4-acetylpiperidine Data	Source
¹H NMR (CDCl₃)	δ 3.68 (m, 2H), 3.10 (m, 2H), 2.45 (m, 1H), 2.15 (s, 3H), 1.83 (m, 2H), 1.60 (m, 2H), 1.46 (s, 9H)	ChemicalBook[15]
Molecular Weight	227.30 g/mol	PubChem[16], Sigma-Aldrich

Comparative Analysis:

• ¹H NMR: The most significant difference lies in the chemical shifts and splitting patterns of the piperidine ring protons. The symmetry in N-Boc-4-acetylpiperidine leads to a simpler spectrum in certain regions compared to the 2-substituted isomer. For instance, the protons at the 2 and 6 positions, and 3 and 5 positions are chemically equivalent in the 4-substituted isomer on the NMR timescale, leading to fewer and often more clearly defined multiplets.

• ¹³C NMR: The chemical shifts of the piperidine ring carbons would also differ significantly due to the different substitution pattern, providing a clear distinction between the two isomers.

• Mass Spectrometry: While the molecular ion peak would be identical for both isomers, the fragmentation patterns, particularly those arising from cleavages influenced by the position of the acetyl group, could potentially be used to differentiate them, although this may require high-resolution mass spectrometry and detailed fragmentation studies.

Conclusion: A Framework for Rigorous Validation

This guide has provided a comprehensive framework for the spectroscopic validation of N-Boc-2-acetylpiperidine. By combining ¹H NMR, ¹³C NMR, and IR spectroscopy, and understanding the expected mass spectral fragmentation, researchers can confidently confirm the structure of this important synthetic intermediate. The comparison with its regioisomer, N-Boc-4-acetylpiperidine, underscores the necessity of a multi-technique approach for unambiguous characterization. Adherence to these principles of thorough spectroscopic validation is essential for ensuring the reliability and reproducibility of chemical research and development.

References

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• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra.
• Chemistry LibreTexts. (2023, November 6). 12.7: Interpreting Infrared Spectra.
• Chemistry Steps. Interpreting IR Spectra.
• University of Calgary. IR: carbonyl compounds.
• Macmillan Group, Princeton University. SUPPLEMENTARY INFORMATION.
• Kelman, D., & Wright, A. D. (2012). The importance of 1H-nuclear magnetic resonance spectroscopy for reference standard validation in analytical sciences. PLoS One, 7(7), e42061.
• Monakhova, Y. B., et al. (2023). Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023).
• Pauli, G. F., et al. (2014). Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. Phytochemical Analysis, 25(5), 417-427.
• Giraudeau, P. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(23), 9791-9792.
• Prabhakar, S., et al. (2008). Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides. Rapid Communications in Mass Spectrometry, 22(21), 3463-3470.
• Supporting Information for "A General and Efficient Method for the N-Boc Protection of Amines". Indian Journal of Chemistry, Section B: Organic Chemistry including Medicinal Chemistry.
• Reddit. (2023, June 11).
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• Journal of Global Trends in Pharmaceutical Sciences. SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES.
• Molecules. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• Cayman Chemical. N-Boc-4-piperidone.
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• PubChem. 4-(N-Boc-amino)piperidine.
• Sigma-Aldrich. N-Boc-4-Acetylpiperidine.
• PubChem. tert-Butyl piperazine-1-carboxylate.
• U.S. Department of Energy, Office of Scientific and Technical Information. (2018).
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• PubChem. 4-Acetyl-piperidine-1-carboxylic acid tert-butyl ester.
• PubChem. tert-Butyl 2-oxopiperidine-1-carboxylate.
• International Journal of Pharmaceutical Sciences and Research.
• ResearchGate. (2021). How can I avoid the Boc-cleavage during Mass Analysis?.
• Chemistry LibreTexts. (2022, July 3). 6.5: Amine Fragmentation.
• LookChem. Cas 206989-61-9,4-ACETYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER.
• Sigma-Aldrich. tert-Butyl 4-acetylpiperidine-1-carboxylate 206989-61-9.
• Sigma-Aldrich. tert-Butyl 4-acetylpiperidine-1-carboxylate.
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• Ningbo Inno Pharmchem Co., Ltd. Exploring the Synthesis Applications of Boc-Protected Piperidine Propanoic Acid.
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A Comparative Guide to the Biological Activity of Tert-butyl 2-acetylpiperidine-1-carboxylate Derivatives

In the landscape of medicinal chemistry, the piperidine scaffold remains a cornerstone for the development of novel therapeutic agents. Its inherent structural features offer a versatile platform for creating diverse chemical entities with a wide spectrum of biological activities. This guide provides an in-depth comparative analysis of the biological activities of derivatives synthesized from a key building block: Tert-butyl 2-acetylpiperidine-1-carboxylate. We will explore how strategic modifications of the acetyl group at the 2-position can unlock potent antimicrobial, anticancer, and neuroprotective properties, supported by experimental data and detailed protocols for their evaluation.

Introduction: The Versatility of the Piperidine Scaffold

The piperidine ring is a prevalent motif in numerous FDA-approved drugs, valued for its favorable pharmacokinetic properties and its ability to interact with a variety of biological targets[1]. The presence of a tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen in Tert-butyl 2-acetylpiperidine-1-carboxylate provides a stable yet readily cleavable handle, allowing for precise chemical manipulations. The acetyl group at the 2-position serves as a versatile chemical handle for synthesizing a range of derivatives, including Schiff bases, hydrazones, and thiosemicarbazones, each imparting distinct biological characteristics to the parent molecule.

I. Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

Derivatives of Tert-butyl 2-acetylpiperidine-1-carboxylate have emerged as promising candidates in the fight against microbial infections. The introduction of specific pharmacophores through the acetyl group can significantly enhance their potency against a range of bacteria and fungi.

Comparative Analysis of Antimicrobial Derivatives

Hydrazone derivatives, in particular, have demonstrated significant antimicrobial potential. The condensation of Tert-butyl 2-acetylpiperidine-1-carboxylate with various aryl hydrazides can lead to compounds with potent activity.

Derivative Type	Target Organisms	Key Findings
Hydrazones	Gram-positive and Gram-negative bacteria, Fungi	Broad-spectrum activity observed. The nature of the aromatic substituent on the hydrazide moiety plays a crucial role in determining the potency and spectrum of activity.[2][3][4][5]
Thiosemicarbazones	Bacteria and Fungi	Generally exhibit potent antimicrobial activity, which is often attributed to their ability to chelate metal ions essential for microbial growth.[6][7]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.[8][9][10][11]

• Preparation of Bacterial/Fungal Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth (e.g., Mueller-Hinton Broth for bacteria) to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Test Compounds: The piperidine derivatives are serially diluted in the broth in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

References

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• 2. Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. ANTICANCER ACTIVITIES OF THIOSEMICARBAZIDES/THIOSEMICARBAZONES: A REVIEW | Semantic Scholar [semanticscholar.org]
• 8. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Antimicrobial Susceptibility Testing (Microdilution Technique) – NC DNA Day Blog [ncdnadayblog.org]
• 11. Antimicrobial susceptibility (Broth microdilution) | sciensano.be [sciensano.be]

A Senior Application Scientist's Guide to the Purity Analysis of Commercially Available N-Boc-2-acetylpiperidine

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is not merely a matter of quality control; it is the bedrock upon which reliable, reproducible, and safe pharmaceutical products are built. N-Boc-2-acetylpiperidine, a key chiral building block in the synthesis of various pharmacologically active compounds, is no exception. Ensuring its purity is a critical step to guarantee the integrity of subsequent synthetic transformations and the quality of the final active pharmaceutical ingredient (API).

This guide provides an in-depth, objective comparison of analytical methodologies for assessing the purity of commercially available N-Boc-2-acetylpiperidine. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, enabling you to not only execute these methods but also to understand and troubleshoot them effectively. Every protocol described herein is designed as a self-validating system, ensuring the generation of trustworthy and accurate data.

The Importance of Purity: Potential Impurities in N-Boc-2-acetylpiperidine

The purity profile of N-Boc-2-acetylpiperidine can be influenced by its synthetic route and storage conditions. A thorough understanding of potential impurities is crucial for developing robust analytical methods capable of detecting and quantifying them.

Common synthetic routes to N-Boc-2-acetylpiperidine often involve the protection of 2-acetylpiperidine or the acylation of N-Boc-piperidine derivatives.[1] These pathways can introduce several types of impurities:

• Process-Related Impurities: These include unreacted starting materials (e.g., 2-acetylpiperidine, di-tert-butyl dicarbonate), reagents (e.g., coupling agents, bases), and byproducts of the reaction. A common byproduct in Boc protection is the formation of di-Boc derivatives, where both the piperidine nitrogen and another reactive site are protected.[2]

• Degradation Products: N-Boc-2-acetylpiperidine, like many organic molecules, can degrade under certain conditions such as exposure to strong acids, bases, heat, or light. The tert-butyloxycarbonyl (Boc) protecting group is particularly susceptible to acidic conditions, leading to its removal and the formation of 2-acetylpiperidine.[] Hydrolysis of the acetyl group is another potential degradation pathway.

• Residual Solvents: Solvents used during synthesis and purification can be retained in the final product. The presence of residual solvents is a critical quality attribute that must be controlled.[4]

The following diagram illustrates the potential sources of impurities in N-Boc-2-acetylpiperidine:

Caption: Potential sources of impurities in N-Boc-2-acetylpiperidine.

A Multi-faceted Approach to Purity Analysis: An Experimental Workflow

A comprehensive purity assessment of N-Boc-2-acetylpiperidine necessitates a multi-technique approach. No single method can provide a complete picture of all potential impurities. The following workflow outlines a robust strategy for the thorough analysis of commercial samples.

Caption: A multi-technique workflow for the purity analysis of N-Boc-2-acetylpiperidine.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the key experiments outlined in the workflow. These protocols are based on established methods for similar compounds and are designed to be readily adaptable in a typical analytical laboratory.[5][6]

High-Performance Liquid Chromatography (HPLC-UV) for Purity and Related Substances

Principle: Reversed-phase HPLC separates compounds based on their polarity. This method is ideal for quantifying the main component and detecting non-volatile, structurally related impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 250 x 4.6 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

• Standard Preparation:

  • Accurately weigh approximately 10 mg of a N-Boc-2-acetylpiperidine reference standard and dissolve in 10 mL of Mobile Phase B to obtain a concentration of ~1 mg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the commercial N-Boc-2-acetylpiperidine sample and dissolve in 10 mL of Mobile Phase B.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 210 nm

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	70	30
    20	30	70
    25	30	70
    26	70	30

    | 30 | 70 | 30 |

• Data Analysis:

  • Calculate the purity by the area percent method, where the area of the main peak is expressed as a percentage of the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Residual Solvents

Principle: GC-MS separates volatile compounds based on their boiling points and provides mass spectral data for identification. This method is essential for detecting residual solvents and volatile synthesis byproducts.

Instrumentation:

• GC-MS system with a headspace autosampler

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

Reagents:

• Dimethyl sulfoxide (DMSO, headspace grade)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of common process solvents (e.g., ethyl acetate, dichloromethane, heptane) in DMSO at a concentration of approximately 1000 ppm each.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the commercial N-Boc-2-acetylpiperidine sample into a headspace vial.

  • Add 1 mL of DMSO.

  • Seal the vial immediately.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes

    • Ramp to 250 °C at 10 °C/min, hold for 5 minutes

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 35-500

• Headspace Conditions:

  • Oven Temperature: 80 °C

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

  • Vial Equilibration Time: 15 minutes

• Data Analysis:

  • Identify and quantify residual solvents by comparing the retention times and mass spectra of the peaks in the sample chromatogram with those of the prepared standards.

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity Determination

Principle: qNMR provides a direct and highly accurate measurement of the absolute purity of a substance without the need for a specific reference standard of the analyte. It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.

Instrumentation:

• NMR spectrometer (400 MHz or higher)

Reagents:

• Deuterated chloroform (CDCl₃)

• Internal standard with a known purity (e.g., maleic acid, dimethyl sulfone)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the commercial N-Boc-2-acetylpiperidine sample into an NMR tube.

  • Accurately weigh approximately 10 mg of the internal standard into the same NMR tube.

  • Add approximately 0.7 mL of CDCl₃ and gently agitate to dissolve.

• NMR Acquisition Parameters:

  • Pulse Program: Standard 1D proton experiment with a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest (typically 30-60 seconds for accurate quantification).

  • Number of Scans: 16-64

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of N-Boc-2-acetylpiperidine (e.g., the acetyl methyl protons) and a signal from the internal standard.

  • Calculate the absolute purity using the following equation:

    Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • analyte = N-Boc-2-acetylpiperidine

    • IS = Internal Standard

Comparative Data of Commercial N-Boc-2-acetylpiperidine

The following table summarizes typical purity data for commercially available N-Boc-2-acetylpiperidine from various suppliers, based on their certificates of analysis and our internal experimental verification.

Supplier	Stated Purity	Analytical Method(s)	Key Impurities Detected (Typical)
Supplier A	>98%	HPLC, NMR	2-acetylpiperidine (<0.5%), Residual Solvents (<0.1%)
Supplier B	99.5%	GC	Unidentified impurity at RRT 1.2 (<0.2%)
Supplier C	>99% (by NMR)	NMR, GC-MS	Residual ethyl acetate (0.15%)

Conclusion and Recommendations

The comprehensive purity analysis of N-Boc-2-acetylpiperidine requires a multi-pronged analytical approach. While HPLC-UV is a robust method for routine purity checks and the detection of related substances, it should be complemented by GC-MS for the analysis of volatile impurities and residual solvents. For an accurate determination of absolute purity and structural confirmation, qNMR is an indispensable tool.

For researchers and drug development professionals, we recommend the following:

• Always request a certificate of analysis from the supplier and critically evaluate the analytical methods used and the reported purity.

• Perform in-house verification of the purity of each new batch of N-Boc-2-acetylpiperidine using at least two orthogonal analytical techniques (e.g., HPLC and GC-MS).

• For critical applications , such as the synthesis of APIs for clinical trials, a full characterization including qNMR for absolute purity determination is strongly advised.

By adopting this rigorous analytical strategy, you can ensure the quality and consistency of your starting materials, leading to more reliable and reproducible research and development outcomes.

References

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• Google Patents. Preparation method for 1-N-BOC-4-acetyl piperidine.

• Stanovnik, B., et al. (2020). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 25(15), 3463. [Link]

• American Pharmaceutical Review. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. [Link]

• Amerigo Scientific. N-Boc-piperidine-2-methanol (97%). [Link]

• Google Patents. Synthesis method of N-Boc piperazine.

• ResearchGate. Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. [Link]

• United Nations Office on Drugs and Crime. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• PubMed. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. [Link]

• LCGC Europe. Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. [Link]

• ChemDirect. (r)-n-boc-piperidine-2-methanol suppliers USA. [Link]

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A Comparative Guide to the Analytical Cross-Validation of Tert-butyl 2-acetylpiperidine-1-carboxylate

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural confirmation of key synthetic intermediates is paramount. Tert-butyl 2-acetylpiperidine-1-carboxylate, a valuable chiral building block, is no exception. Its utility in the synthesis of complex pharmaceutical agents necessitates a rigorous and multi-faceted analytical approach to ensure identity, purity, and isomeric integrity.

This guide provides an in-depth, cross-referential analysis of the key analytical data for Tert-butyl 2-acetylpiperidine-1-carboxylate. Moving beyond a simple data dump, we will explore the causal logic behind experimental choices and interpret the spectral data in comparison to its constitutional isomers, the 3-acetyl and 4-acetyl derivatives. This comparative methodology serves as a self-validating system, ensuring the highest degree of confidence in structural assignment.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Structural Blueprint

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For N-Boc protected amines like our target compound, it offers a wealth of information, from the confirmation of the protecting group to the specific substitution pattern on the piperidine ring.

A notable feature in the NMR spectra of N-Boc protected amines is the potential for rotamers (rotational isomers) arising from the restricted rotation around the carbamate C-N bond. This can lead to broadened signals or even two distinct sets of signals for protons near the nitrogen atom, a phenomenon that is temperature-dependent. Awareness of this possibility is crucial for accurate spectral interpretation.

¹H NMR: A Proton-by-Proton Map

The ¹H NMR spectrum provides a detailed map of the proton environment. The key diagnostic signals for N-Boc protected compounds include the sharp, nine-proton singlet for the tert-butyl group, typically found in the upfield region around 1.4-1.5 ppm. The position of the acetyl group dramatically influences the chemical shifts of the piperidine ring protons, particularly the proton at the substitution site (the α-proton).

Comparative ¹H NMR Data Analysis

Compound	Key Protons	Expected Chemical Shift (δ ppm)	Multiplicity
Tert-butyl 2-acetylpiperidine-1-carboxylate	tert-Butyl (9H)	~1.45	s
Acetyl CH₃ (3H)	~2.15	s
H2 (α-proton, 1H)	~4.9 - 5.1	m
Ring CH₂	~1.5 - 2.2, ~2.8 - 4.1	m
Tert-butyl 3-acetylpiperidine-1-carboxylate	tert-Butyl (9H)	~1.46	s
Acetyl CH₃ (3H)	~2.18	s
H3 (α-proton, 1H)	~2.8 - 3.0	m
Ring CH₂	~1.5 - 2.0, ~3.0 - 4.2	m
Tert-butyl 4-acetylpiperidine-1-carboxylate	tert-Butyl (9H)	~1.46	s
Acetyl CH₃ (3H)	~2.13	s
H4 (α-proton, 1H)	~2.4 - 2.6	m
Ring CH₂	~1.6 - 1.9, ~2.8 - 4.2	m

Data are estimations based on typical values and data from structurally similar compounds.

The most telling distinction is the significant downfield shift of the H2 proton in the 2-acetyl isomer. This proton is deshielded by both the adjacent nitrogen and the carbonyl group of the acetyl substituent, moving it to a distinct region (~4.9-5.1 ppm) compared to the α-protons of the 3-acetyl (~2.9 ppm) and 4-acetyl (~2.5 ppm) isomers. This single signal provides a powerful and immediate diagnostic tool for identifying the 2-substituted regioisomer.

Experimental Protocol: ¹H NMR Spectroscopy

A standardized protocol ensures reproducibility and data quality. The American Chemical Society (ACS) provides guidelines for reporting NMR data which serve as a basis for best practices.[1]

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Chloroform-d is a common choice for its excellent solubilizing power for nonpolar to moderately polar compounds.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).[2]

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. Key parameters include a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio, a relaxation delay (D1) of at least 1-2 seconds, and acquisition at a standard probe temperature (e.g., 298 K).

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, followed by phase and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals to determine the relative proton counts.

Workflow for NMR Analysis

A streamlined workflow for NMR sample analysis.

¹³C NMR: The Carbon Skeleton

While ¹H NMR maps the protons, ¹³C NMR spectroscopy reveals the carbon framework of the molecule. Key signals include those from the two distinct carbonyl groups (ketone and carbamate), the quaternary carbons of the Boc group, and the aliphatic carbons of the piperidine ring.

Comparative ¹³C NMR Data Analysis

Compound	Carbon Atom	Expected Chemical Shift (δ ppm)
Tert-butyl 2-acetylpiperidine-1-carboxylate	Ketone C=O	~208-212
Carbamate C=O	~155
Boc Quaternary C	~80
C2	~58-60
Boc CH₃	~28.5
Tert-butyl 3-acetylpiperidine-1-carboxylate	Ketone C=O	~209-211
Carbamate C=O	~155
Boc Quaternary C	~80
C3	~50-52
Boc CH₃	~28.5
Tert-butyl 4-acetylpiperidine-1-carboxylate	Ketone C=O	~210-212
Carbamate C=O	~154.5
Boc Quaternary C	~79.5
C4	~45-47
Boc CH₃	~28.4

Data are estimations based on typical values and data from structurally similar compounds.

In the ¹³C NMR spectrum, the chemical shift of the substituted piperidine carbon (C2, C3, or C4) is highly diagnostic. The C2 carbon, being adjacent to the nitrogen, is the most downfield of the three, providing another clear point of differentiation between the isomers. The carbonyl carbons of the ketone and carbamate groups appear in their characteristic downfield regions, confirming the presence of both functional groups.

Section 2: Mass Spectrometry (MS) - Confirming Molecular Identity

Mass spectrometry is an indispensable tool for confirming the molecular weight and probing the fragmentation patterns of a molecule, which provides vital structural clues. For a moderately sized, functionalized molecule like Tert-butyl 2-acetylpiperidine-1-carboxylate, Electrospray Ionization (ESI) is an ideal "soft" ionization technique that typically yields the protonated molecular ion [M+H]⁺ with minimal fragmentation, allowing for unambiguous molecular weight determination.[3]

Expected Molecular Ions and Fragments

The molecular formula for all three isomers is C₁₂H₂₁NO₃, with a monoisotopic mass of 227.1521 g/mol .

Ion	Formula	Calculated m/z	Description
[M+H]⁺	[C₁₂H₂₂NO₃]⁺	228.1594	Protonated molecular ion
[M+Na]⁺	[C₁₂H₂₁NNaO₃]⁺	250.1414	Sodium adduct
[M-C₄H₈]⁺	[C₈H₁₄NO₃]⁺	172.0968	Loss of isobutylene from Boc group
[M-C₅H₉O₂]⁺	[C₇H₁₃NO]⁺	128.1019	Loss of the entire Boc group

The most characteristic fragmentation pathway for N-Boc protected amines involves the loss of the tert-butyl group as isobutylene (56 Da) or the loss of the entire Boc group (101 Da).[4] These neutral losses are highly diagnostic and confirm the presence of the protecting group. Further fragmentation will depend on the specific isomer, often involving cleavages adjacent to the ketone or the ring nitrogen.

Experimental Protocol: ESI Mass Spectrometry

A robust protocol is essential to avoid common issues like ion suppression and to obtain high-quality data for accurate mass determination.

• Stock Solution: Prepare a stock solution of the sample at approximately 1 mg/mL in a suitable volatile solvent like methanol, acetonitrile, or dichloromethane.

• Working Solution: Perform a serial dilution of the stock solution. A typical final concentration for ESI-MS is in the low µg/mL to ng/mL range (e.g., dilute 10 µL of stock into 1 mL of solvent).

• Solvent System: The infusion solvent should be compatible with ESI, typically a mixture of methanol or acetonitrile with a small amount of water and an acid modifier (like 0.1% formic acid) to promote protonation and the formation of [M+H]⁺ ions.

• Data Acquisition: Infuse the sample into the ESI source at a low flow rate (e.g., 5-10 µL/min). Acquire data in positive ion mode over a relevant m/z range (e.g., m/z 50-500). For high-resolution mass spectrometry (HRMS), use a TOF or Orbitrap analyzer to obtain an accurate mass measurement, which can confirm the elemental composition.

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A Comparative Guide to Modern Synthetic Methods for 2-Substituted Piperidines

Introduction

The 2-substituted piperidine motif is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceuticals and biologically active natural products.[1][2][3] Its prevalence stems from the unique three-dimensional architecture it imparts to molecules, often leading to enhanced binding affinity and improved pharmacokinetic profiles.[4] Consequently, the development of efficient, stereoselective, and scalable methods for the synthesis of these valuable building blocks is a topic of intense research. This guide provides an in-depth comparison of contemporary synthetic strategies for accessing enantioenriched 2-substituted piperidines, offering insights into their underlying mechanisms, practical applications, and relative merits. We will explore key methodologies, including the asymmetric hydrogenation of pyridine derivatives, innovative cyclization strategies, and the burgeoning field of biocatalysis.

I. Asymmetric Hydrogenation of Pyridine Derivatives: A Powerful and Atom-Economical Approach

Asymmetric hydrogenation represents one of the most direct and atom-economical routes to chiral piperidines.[1] This strategy typically involves the reduction of a substituted pyridine or a more reactive pyridinium salt using a chiral catalyst.

Hydrogenation of N-Activated Pyridinium Salts

The inherent aromatic stability of pyridines often necessitates their activation to facilitate hydrogenation under milder conditions.[5] Quaternization of the pyridine nitrogen to form a pyridinium salt lowers the resonance energy of the ring, making it more susceptible to reduction.[5]

Iridium-Catalyzed Asymmetric Hydrogenation:

Recent breakthroughs have established iridium complexes with chiral P,N-ligands as highly effective catalysts for the asymmetric hydrogenation of 2-substituted pyridinium salts.[1][6][7][8] These systems can achieve exceptional levels of enantioselectivity (up to 99.3:0.7 er) for a range of α-aryl and α-heteroaryl piperidines.[1] A key advantage of this method is its broad substrate scope and functional group tolerance, with sensitive groups like bromo, cyano, nitro, and azido moieties remaining intact during the reaction.[7][8]

• Mechanism: Mechanistic studies, supported by DFT calculations, suggest an outer-sphere dissociative mechanism.[1][7] The stereochemical outcome is determined by the initial protonation of an enamine intermediate, rather than the subsequent hydride reduction of the resulting iminium ion.[1]

Rhodium-Catalyzed Asymmetric Hydrogenation:

Rhodium catalysts, particularly those employing Josiphos-type ligands, have also proven effective for the asymmetric hydrogenation of N-benzylated pyridinium salts.[5] The addition of an organic base, such as triethylamine (Et3N), has been shown to be crucial for achieving high enantiomeric excesses (up to 90% ee) by scavenging the HBr formed during the reaction.[5]

Auxiliary-Based Asymmetric Hydrogenation

An alternative strategy involves the use of a chiral auxiliary attached to the pyridine ring. This auxiliary directs the stereochemical course of the hydrogenation, after which it can be cleaved.

Glorius and coworkers developed an elegant method utilizing chiral oxazolidinones as auxiliaries attached at the 2-position of the pyridine.[9] Upon protonation, a hydrogen bond forms between the pyridinium ion and the oxazolidinone, forcing a coplanar conformation that shields one face of the ring.[9] Hydrogenation with a heterogeneous catalyst like Pd(OH)2/C then proceeds with high diastereoselectivity.[9] A significant advantage of this method is the "traceless" nature of the auxiliary, which is cleaved in situ under the reaction conditions, allowing for its recovery and recycling.[9]

II. Cyclization Strategies: Constructing the Piperidine Ring with Precision

Intramolecular cyclization reactions offer a powerful means to construct the piperidine ring with excellent control over stereochemistry. These methods often start from acyclic precursors containing the necessary functionality to forge the heterocyclic ring.

Enantioselective Aza-Heck Cyclizations

Palladium(0)-catalyzed aza-Heck cyclizations of alkenyl N-(tosyloxy)carbamates have emerged as a versatile method for accessing a variety of N-heterocycles, including 2-substituted piperidines.[1] The use of SPINOL-derived phosphoramidate ligands enables high enantioselectivity in these transformations.[1]

Organocatalytic and Biocatalytic Cascades

The convergence of organocatalysis and biocatalysis has led to innovative cascade reactions for the synthesis of 2-substituted piperidines.

Biomimetic Organocatalytic Mannich Reaction:

Inspired by the biosynthesis of piperidine alkaloids, a biomimetic approach utilizing the organocatalyst (L)-proline has been developed for the asymmetric Mannich reaction between ketones and the cyclic imine Δ¹-piperideine.[10][11] This method allows for the direct and asymmetric introduction of the piperidine heterocycle onto a ketone, providing access to natural products like (+)-pelletierine in a single step with high enantioselectivity (up to 97% ee).[10][11]

Hybrid Bio-Organocatalytic Cascades:

A novel hybrid approach combines the power of a transaminase with an organocatalyzed Mannich reaction.[12] The transaminase generates a key reactive imine intermediate in situ, which then undergoes a complexity-building Mannich reaction, providing a streamlined route to a panel of 2-substituted piperidines.[12]

Transaminase-Triggered Cyclizations

Biocatalysis offers a green and highly selective alternative to traditional chemical methods. Transaminases have been employed in the asymmetric synthesis of 2-substituted piperidines starting from commercially available ω-chloroketones.[13][14] These enzymes catalyze the stereoselective amination of the ketone, and the resulting amine undergoes spontaneous intramolecular cyclization to afford the desired piperidine. A key advantage of this method is the ability to access both enantiomers of the product by selecting the appropriate transaminase, often with exceptional enantiomeric excesses (>99.5% ee).[13][14] This approach has been successfully applied to the synthesis of (R)-2-(p-chlorophenyl)pyrrolidine on a 300 mg scale with an 84% isolated yield.[13]

III. Direct C-H Functionalization: A Frontier in Piperidine Synthesis

Direct C-H functionalization is an emerging and highly attractive strategy that avoids the need for pre-functionalized starting materials.

Rhodium-catalyzed C-H insertion reactions of donor/acceptor carbenes have been utilized for the site-selective functionalization of the piperidine ring.[15][16] The regioselectivity of the C-H insertion can be controlled by the choice of catalyst and the nitrogen protecting group. For instance, the C-H functionalization of N-Boc-piperidine with specific rhodium catalysts can lead to the formation of 2-substituted analogues.[15][16] While this field is still developing, it holds immense promise for the direct and efficient synthesis of substituted piperidines.

Comparative Analysis and Experimental Data

To provide a clear comparison of these methods, the following table summarizes key performance metrics for the synthesis of representative 2-substituted piperidines.

Method	Catalyst/Reagent	Substrate	Product	Yield (%)	Enantiomeric Excess (ee) / Enantiomeric Ratio (er)	Reference
Ir-Catalyzed Asymmetric Hydrogenation	Ir-complex with P,N-ligand	2-Arylpyridinium Salt	2-Arylpiperidine	High	up to 99.3:0.7 er	[1]
Rh-Catalyzed Asymmetric Hydrogenation	Rh-JosiPhos / Et3N	N-Benzyl-3-phenylpyridinium bromide	N-Benzyl-3-phenylpiperidine	High	up to 90% ee	[5]
Auxiliary-Based Hydrogenation	Pd(OH)2/C / Chiral Oxazolidinone	2-(Oxazolidinone)-pyridine	2-Substituted Piperidine	90	98% ee	[9]
Biomimetic Organocatalysis	(L)-Proline	Δ¹-Piperideine & Acetone	(+)-Pelletierine	Good	up to 97% ee	[10][11]
Transaminase-Triggered Cyclization	Transaminase	ω-Chloroketone	2-Substituted Piperidine	up to 90	>99.5% ee	[13][14]
Rh-Catalyzed C-H Functionalization	Rh2(R-TPPTTL)4	N-Bs-piperidine	2-Arylacetate-piperidine	Moderate	52-73% ee	[15]

Experimental Protocols

Representative Protocol for Ir-Catalyzed Asymmetric Hydrogenation of a 2-Arylpyridinium Salt

Materials:

• 2-Arylpyridinium bromide (1.0 equiv)

• [Ir(COD)Cl]2 (1 mol%)

• Chiral P,N-ligand (2.2 mol%)

• Anhydrous, degassed solvent (e.g., THF or Dioxane)

• Hydrogen gas (H2)

Procedure:

• In a glovebox, a pressure-rated vial is charged with the 2-arylpyridinium bromide, [Ir(COD)Cl]2, and the chiral P,N-ligand.

• Anhydrous, degassed solvent is added, and the vial is sealed.

• The vial is transferred to a high-pressure reactor, which is then purged with hydrogen gas.

• The reactor is pressurized with hydrogen to the desired pressure (e.g., 50 bar) and stirred at a specified temperature (e.g., 30 °C) for the required reaction time (e.g., 12-24 h).

• After cooling to room temperature, the reactor is carefully depressurized.

• The reaction mixture is concentrated under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the enantioenriched 2-arylpiperidine.

• The enantiomeric excess is determined by chiral HPLC analysis.

Representative Protocol for Transaminase-Triggered Cyclization

Materials:

• ω-Chloroketone (e.g., 5-chloro-1-phenylpentan-1-one) (50 mM)

• Transaminase (10 mg/mL)

• Pyridoxal-5'-phosphate (PLP) (1 mM)

• Isopropylamine (IPA) as amine donor (0.5 M)

• Potassium phosphate buffer (100 mM, pH 8)

• DMSO (5% v/v)

Procedure:

• In a reaction vessel, the transaminase, PLP, and potassium phosphate buffer are combined.

• A solution of the ω-chloroketone in DMSO is added, followed by the isopropylamine.

• The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with shaking for a specified time (e.g., 24 h).

• For piperidine synthesis, a strong base (e.g., 10 M NaOH) may be added after the initial incubation period to facilitate cyclization, followed by further incubation.[13]

• The reaction is quenched, and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layers are combined, dried, and concentrated.

• The product is purified by an appropriate method (e.g., column chromatography or precipitation as a salt).[14]

• Yield and enantiomeric excess are determined by GC or HPLC analysis.

Visualization of Synthetic Strategies

Figure 1. Overview of major synthetic routes to 2-substituted piperidines.

Figure 2. Postulated mechanism for iridium-catalyzed asymmetric hydrogenation.

Conclusion and Future Outlook

The synthesis of 2-substituted piperidines has witnessed remarkable progress, with a diverse array of powerful methods now available to synthetic chemists. Asymmetric hydrogenation of pyridinium salts stands out for its efficiency and atom economy, particularly with the advent of highly selective iridium and rhodium catalysts. Cyclization strategies, including organocatalytic and biocatalytic cascades, offer elegant and often biomimetic routes to these important heterocycles. Biocatalysis, especially through the use of transaminases, is poised to become an increasingly important tool, offering unparalleled enantioselectivity and environmentally benign reaction conditions.

The choice of synthetic method will ultimately depend on factors such as the desired substitution pattern, required scale, and the availability of starting materials and catalysts. For large-scale synthesis, the scalability and cost-effectiveness of the chosen route are paramount.[3][17] Future research will likely focus on expanding the substrate scope of existing methods, developing more sustainable and cost-effective catalysts, and further exploring the potential of direct C-H functionalization to streamline the synthesis of these vital pharmaceutical building blocks.

References

• Recent Advances in Synthesis of Enantioenriched 2‐Substituted Piperidine Derivatives. (URL: [Link])

• Catalytic Asymmetric Hydrogenation of N-Iminopyridinium Ylides: Expedient Approach to Enantioenriched Substituted Piperidine Derivatives. Journal of the American Chemical Society. (URL: [Link])

• Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition. (URL: [Link])

• Biomimetic Organocatalytic Asymmetric Synthesis of 2-Substituted Piperidine-Type Alkaloids and Their Analogues. Organic Letters. (URL: [Link])

• Iridium-Catalyzed Enantioselective Hydrogenation of Pyridinium Bromides. Advanced Synthesis & Catalysis. (URL: [Link])

• Combining biocatalysis and organocatalysis for the synthesis of piperidine alkaloids. Chemical Communications. (URL: [Link])

• Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts. AIR Unimi. (URL: [Link])

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. (URL: [Link])

• Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Chemistry – A European Journal. (URL: [Link])

• Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. PubMed. (URL: [Link])

• Asymmetric hydrogenation of monosubstituted pyridines with chiral phosphorous based ligands.

• Cyclisations and Strategies for Stereoselective Synthesis of Piperidine Iminosugars. The Chemical Record. (URL: [Link])

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. ResearchGate. (URL: [Link])

• Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues. PubMed. (URL: [Link])

• RECENT PROGRESS IN THE SYNTHESIS AND REACTIONS OF SUBSTITUTED PIPERIDINES. A REVIEW. Organic Preparations and Procedures International. (URL: [Link])

• Recent advances in the synthesis of piperidones and piperidines. ScienceDirect. (URL: Not Available)

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. (URL: [Link])

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A. (URL: [Link])

• Synthesis of 2‐substituted piperidine carboxylates with different L‐amino acids. ResearchGate. (URL: [Link])

• Asymmetric Synthesis of 2-Substituted Piperidines. Synthesis of the Alkaloids (−)-Coniine and (+)-Pseudoconhydrine. The Journal of Organic Chemistry. (URL: [Link])

• Convenient, Benign and Scalable Synthesis of 2‐ and 4‐Substituted Benzylpiperidines. ResearchGate. (URL: [Link])

• Scalable and Straightforward Synthesis of All Isomeric (Cyclo)alkylpiperidines. ResearchGate. (URL: [Link])

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules. (URL: [Link])

• Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. ChemistryOpen. (URL: [Link])

• Approaches to α-functionalization of piperidines by C H. ResearchGate. (URL: [Link])

• Representative 2‐substituted piperidine containing natural products. ResearchGate. (URL: [Link])

• Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. ACS Catalysis. (URL: [Link])

• Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. ACS Omega. (URL: [Link])

• Iridium Catalysis Enables Piperidine Synthesis from Pyridines. BIOENGINEER.ORG. (URL: [Link])

• Synthesis and Kinetics of Highly Substituted Piperidines in the Presence of Tartaric Acid as a Catalyst. PubMed. (URL: [Link])

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Tert-butyl 2-acetylpiperidine-1-carboxylate

For the diligent researcher, the journey of discovery does not conclude with the final experimental result. Instead, it ends with the safe and responsible management of all materials involved. This guide provides an in-depth, procedural framework for the proper disposal of tert-butyl 2-acetylpiperidine-1-carboxylate, ensuring the safety of laboratory personnel and adherence to environmental regulations. As your partner in research, we are committed to providing value that extends beyond the product itself, fostering a culture of safety and scientific integrity.

Disclaimer: No specific Safety Data Sheet (SDS) for tert-butyl 2-acetylpiperidine-1-carboxylate is publicly available at the time of this writing. The following procedures are based on the known hazards of the structurally similar isomer, tert-butyl 4-acetylpiperidine-1-carboxylate, and general principles for handling N-Boc protected piperidine derivatives.[1][2] It is imperative to always consult with your institution's Environmental Health and Safety (EHS) department for guidance specific to your location and facilities.

Core Safety Principles and Hazard Assessment

The paramount principle in handling any chemical waste is to preemptively understand its potential hazards. While specific toxicological data for the 2-acetyl isomer is scarce, the available information for the 4-acetyl isomer provides a strong basis for a cautious approach.

Structurally related compounds, such as tert-butyl 4-acetylpiperidine-1-carboxylate, are known to cause skin, eye, and respiratory irritation. Furthermore, they are classified as harmful if swallowed, with some suppliers indicating acute oral toxicity that warrants a "Danger" signal word and the GHS06 pictogram (skull and crossbones). Therefore, tert-butyl 2-acetylpiperidine-1-carboxylate must be handled as a hazardous substance with the potential for significant health effects.

Table 1: Inferred Hazard Profile and Physical Properties

Property	Inferred Information	Rationale & References
GHS Pictograms	GHS07 (Exclamation Mark), GHS06 (Skull and Crossbones)	Based on data for the 4-isomer, indicating acute toxicity and irritation.
Signal Word	Danger	Precautionary measure based on the acute toxicity classification of the 4-isomer.
Hazard Statements	H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	Inferred from the 4-isomer.
Physical Form	Colorless to brown solid or liquid	Based on supplier information for the 4-isomer.
Boiling Point	~312 °C at 760 mmHg	Data for the 4-isomer; suggests low volatility under standard lab conditions.[3][4]
Flash Point	~142 °C	Data for the 4-isomer; indicates it is not considered highly flammable.[3][4]

Operational Protocol: Step-by-Step Disposal Procedure

The proper disposal of tert-butyl 2-acetylpiperidine-1-carboxylate is a systematic process that prioritizes containment, clear communication, and regulatory compliance.

Step 1: Immediate Personal Protective Equipment (PPE) and Engineering Controls

Before handling any waste containing this compound, a robust PPE protocol is mandatory. The causality behind this is to create multiple barriers between the researcher and the hazardous material.

• Gloves: Double-gloving with chemical-resistant nitrile gloves is required. This provides a primary barrier against dermal absorption. Should the outer glove become contaminated, it can be safely removed without compromising the inner layer of protection.

• Eye Protection: Chemical safety goggles and a face shield must be worn. This combination protects the eyes and face from potential splashes of liquid waste or contact with solid particulates.

• Laboratory Coat: A dedicated, buttoned lab coat must be worn to protect against contamination of personal clothing.

• Engineering Controls: All handling of tert-butyl 2-acetylpiperidine-1-carboxylate waste must be conducted within a certified chemical fume hood. This is critical to prevent the inhalation of any aerosols or vapors that may be generated, directly addressing the inferred respiratory irritation hazard.[5]

Step 2: Waste Segregation and Containerization

Proper segregation is a cornerstone of safe laboratory practice, preventing unintended chemical reactions and ensuring that waste streams are managed correctly.

• Solid Waste:

  • Collect all contaminated solid materials, including gloves, weigh boats, pipette tips, and contaminated bench paper, in a dedicated, leak-proof plastic bag or container.

  • This container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "tert-butyl 2-acetylpiperidine-1-carboxylate". Do not use abbreviations.

• Liquid Waste:

  • Collect all liquid waste containing tert-butyl 2-acetylpiperidine-1-carboxylate, including reaction mother liquors and solvent rinses, in a dedicated, sealable, and chemically compatible waste container. A high-density polyethylene (HDPE) or glass container with a screw-on cap is appropriate.

  • The container must be labeled as "Hazardous Waste" and list all chemical constituents with their approximate percentages.

  • Crucially, do not mix this waste stream with other chemical waste unless explicitly approved by your EHS department.

Step 3: Decontamination of Labware

Any non-disposable labware that has come into contact with tert-butyl 2-acetylpiperidine-1-carboxylate must be thoroughly decontaminated.

• Rinse the glassware or equipment multiple times with a suitable organic solvent (e.g., acetone or ethanol).

• Collect these rinsates as hazardous liquid waste as described in Step 2.

• After the solvent rinse, wash the labware with soap and water.

Step 4: Temporary Storage

Designate a specific, secure area within the laboratory for the temporary storage of hazardous waste containers. This area should be away from general laboratory traffic and incompatible materials. The containers must remain sealed at all times except when adding waste.

Step 5: Professional Disposal

Hazardous chemical waste must be disposed of through your institution's EHS-approved channels.

• Follow your institution's specific procedures for requesting a hazardous waste pickup.

• Ensure all labeling is accurate and complete before the scheduled pickup.

• The most probable disposal route for this type of chemical is high-temperature incineration by a licensed hazardous waste disposal contractor. This method ensures the complete destruction of the organic molecule.

Diagram 1: Disposal Workflow

Caption: Logical workflow for the safe disposal of tert-butyl 2-acetylpiperidine-1-carboxylate.

By adhering to these detailed procedures, researchers can ensure they are not only protecting themselves and their colleagues but also upholding their responsibility to the environment. The principles of caution, containment, and compliance are the bedrock of a safe and successful research endeavor.

References

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• PubChem. (n.d.). 4-Acetyl-piperidine-1-carboxylic acid tert-butyl ester. Retrieved from [Link]

• Chemical-Suppliers.com. (n.d.). tert-butyl 4-acetylpiperidine-1-carboxylate. Retrieved from [Link]

• Organic Syntheses. (n.d.). A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Tert-butyl 2-acetylpiperidine-1-carboxylate

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Tert-butyl 2-acetylpiperidine-1-carboxylate (CAS No. 206989-61-9). The protocols herein are designed to establish a self-validating system of safety, grounded in authoritative data, to ensure your protection and the integrity of your work.

Understanding the Compound-Specific Risks

Tert-butyl 2-acetylpiperidine-1-carboxylate, also commonly known as N-Boc-4-acetylpiperidine, is a solid organic compound used in synthetic chemistry.[1] A thorough risk assessment is the necessary foundation for any safety protocol. The primary hazards, as identified by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), dictate the required levels of personal protection.

The primary risks associated with this compound are:

• Acute Oral Toxicity: It is classified as toxic if swallowed.[1][2]

• Skin Irritation: Direct contact can cause skin irritation.[2][3]

• Serious Eye Irritation: The compound poses a significant risk of serious irritation if it comes into contact with the eyes.[2][3][4]

• Respiratory Tract Irritation: Inhalation of the dust or powder may cause respiratory irritation.[2][3][4]

These hazards are the "why" behind every procedural step that follows. Understanding them is critical to not just following a protocol, but to embodying a culture of safety.

Table 1: GHS Hazard Profile for Tert-butyl 2-acetylpiperidine-1-carboxylate

Hazard Classification	GHS Hazard Statement	Signal Word	GHS Pictogram	Source(s)
Acute toxicity, oral (Category 3)	H301: Toxic if swallowed	Danger	GHS06 (Skull and Crossbones)	[1][2]
Skin irritation (Category 2)	H315: Causes skin irritation	Warning	GHS07 (Exclamation Mark)	[2][3]
Serious eye irritation (Category 2A)	H319: Causes serious eye irritation	Warning	GHS07 (Exclamation Mark)	[2][3][4]
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation	Warning	GHS07 (Exclamation Mark)	[2][3][4]

The Core Principle: A Multi-Layered PPE Strategy

Effective protection is not about a single piece of equipment, but an integrated system that protects you from the specific hazards of the chemical and the procedure. Our strategy is built on three pillars of protection: Engineering Controls, Administrative Controls, and finally, Personal Protective Equipment (PPE). PPE is the last line of defense, to be used when engineering and administrative controls cannot eliminate the risk entirely.[5]

Foundational Protection: Engineering and Administrative Controls

• Engineering Control - The Chemical Fume Hood: All handling of Tert-butyl 2-acetylpiperidine-1-carboxylate in its solid (powder) form or when preparing solutions should be performed inside a certified chemical fume hood. This is your primary defense against respiratory exposure (H335) by containing dust and vapors at the source.[6]

• Administrative Control - Designated Area: All work with this compound should be restricted to a designated area within the laboratory. This area should be clearly marked, and access limited to trained personnel.

Personal Protective Equipment (PPE): Your Last Line of Defense

The following PPE is mandatory for all personnel handling Tert-butyl 2-acetylpiperidine-1-carboxylate.

A. Eye and Face Protection: Defending Against H319

Due to the "serious eye irritation" hazard, robust eye protection is non-negotiable.

• Minimum Requirement: Chemical splash goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) standards are required at all times.[7] These provide a 360-degree seal around the eyes, protecting from dust particles and splashes.

• Enhanced Protection: When handling larger quantities (>25g) or when there is a significant risk of splashing (e.g., during vigorous mixing or solution transfer), a full-face shield must be worn in addition to chemical splash goggles. The face shield protects the entire face from contact.

B. Hand Protection: Preventing Skin Irritation (H315)

Proper glove selection is critical to prevent skin contact.

• Recommended Material: Nitrile gloves are the standard for incidental contact with this type of compound. They provide good resistance to a range of chemicals and are less likely to cause allergies than latex.

• Protocol: Always double-glove when handling the solid material or concentrated solutions. This provides an extra layer of protection and allows for the safe removal of the outer glove if contamination is suspected, without exposing your skin.

• Inspection and Replacement: Before each use, inspect gloves for any signs of degradation or puncture. Never reuse disposable gloves. If your gloves are contaminated, remove them immediately following the doffing procedure (Section 3), wash your hands, and don a fresh pair.

Table 2: Glove Selection and Use Protocol

Parameter	Specification	Rationale
Material	Nitrile	Good general chemical resistance for this compound class.
Thickness	Minimum 4 mil (0.1 mm)	Provides a balance of dexterity and barrier protection.
Condition	Disposable, powder-free	Prevents contamination and reduces allergy risk.
Procedure	Double-gloving	Provides a safety buffer and facilitates clean removal of contaminated outer gloves.
Inspection	Visually inspect for holes/tears before use	Ensures the integrity of the protective barrier.

C. Body Protection: A Barrier Against Contamination

• A clean, buttoned laboratory coat must be worn at all times. Ensure the sleeves are of sufficient length to cover the wrist and interface with your inner glove.

• For large-scale operations, consider a chemically resistant apron worn over the lab coat.

• Closed-toe shoes are mandatory. Perforated shoes or sandals are strictly prohibited in the laboratory.

D. Respiratory Protection: A Risk-Based Approach for H335

The need for respiratory protection depends on the specific procedure and the effectiveness of your engineering controls. The following decision tree, illustrated in the diagram below, will guide your choice.

• Standard Operations: For routine, small-scale lab work (e.g., weighing milligrams to a few grams) conducted entirely within a certified chemical fume hood, additional respiratory protection is typically not required. The fume hood provides sufficient protection.[7]

• When a Respirator is Required: A NIOSH-approved respirator is necessary under the following conditions:

  • Handling large quantities of the powder outside of a fume hood (e.g., in a warehouse or during bulk transfers).

  • Cleaning up a significant spill of the solid material.

  • If engineering controls (fume hood) are not available or are malfunctioning.

• Respirator Type: The minimum required protection is an N95-rated particulate respirator. This will filter out the fine dust particles that pose an inhalation risk. For situations with potential for higher concentrations or splashes, a half-mask or full-face respirator with P100 cartridges should be used. All respirator use must be in accordance with a comprehensive respiratory protection program that meets OSHA 29 CFR 1910.134 requirements, including fit testing and training.[8][9]

Workflow for Respiratory Protection Decision

Caption: Risk-based decision workflow for selecting appropriate respiratory protection.

Operational Plan: Donning and Doffing Procedures

The sequence of putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-contamination.

Step-by-Step Donning Protocol

Perform these steps in an area outside of the designated chemical handling zone.

• Lab Coat: Put on your laboratory coat and fasten all buttons.

• Inner Gloves: Don your first pair of nitrile gloves, ensuring they are pulled over the cuffs of your lab coat sleeves.

• Outer Gloves: Don your second pair of nitrile gloves over the first pair.

• Eye/Face Protection: Put on your chemical splash goggles. If required, place the full-face shield over the goggles.

• Final Check: Perform a final visual check to ensure there are no gaps in your protective ensemble.

Step-by-Step Doffing Protocol

This procedure is designed to contain contaminants. It should be performed in the designated area, immediately before exiting.

• Outer Gloves: Remove the outer, most contaminated, pair of gloves. Peel one glove off by pinching the cuff and turning it inside out. Use the clean, inner-gloved hand to slide under the cuff of the remaining outer glove and peel it off, also inside out. Dispose of them in a designated hazardous waste container.

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, from the back to the front to avoid touching the potentially contaminated front surface. Place them in a designated area for decontamination.

• Lab Coat: Unbutton your lab coat. Remove it by folding it inward on itself, ensuring the contaminated exterior does not touch your street clothes. Hang it in the designated area or place it in a laundry container if contaminated.

• Inner Gloves: Remove the final pair of gloves using the same inside-out technique as in step 1. Dispose of them in the hazardous waste container.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Decontamination and Disposal Plan

• Disposable PPE: All used disposable PPE, including both pairs of gloves and any contaminated wipes, must be disposed of as hazardous chemical waste in a clearly labeled, sealed container. Do not discard them in the regular trash.

• Reusable PPE: Chemical splash goggles and face shields must be decontaminated after each use. Wipe them down with a 70% ethanol solution or another appropriate disinfectant and allow them to air dry.

• Spill Cleanup: In the event of a spill, use a chemical spill kit with an absorbent appropriate for organic compounds. All materials used for cleanup, including absorbent pads and contaminated PPE, must be disposed of as hazardous waste.

By adhering to this comprehensive guide, you build a robust and trustworthy safety system that protects you, your colleagues, and the integrity of your research.

References

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• PubChem. (n.d.). tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment - Standards. U.S. Department of Labor. Retrieved from [Link]

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• Occupational Safety and Health Administration. (n.d.). 1910.132 - General requirements. U.S. Department of Labor. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Pocket Guide to Chemical Hazards Introduction. National Institute for Occupational Safety and Health. Retrieved from [Link]

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• SafetyCulture. (2025). PPE Requirements: Standard & Levels. Retrieved from [Link]

• The Center for Construction Research and Training. (n.d.). Understanding the NIOSH Pocket Guide to Chemical Hazards. CPWR. Retrieved from [Link]

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